Technical Documentation Center

tert-Butyl 3-phenylazetidine-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: tert-Butyl 3-phenylazetidine-1-carboxylate
  • CAS: 206446-40-4

Core Science & Biosynthesis

Foundational

tert-Butyl 3-phenylazetidine-1-carboxylate molecular weight

An In-Depth Technical Guide to tert-Butyl 3-phenylazetidine-1-carboxylate: Synthesis, Characterization, and Applications in Drug Discovery Executive Summary tert-Butyl 3-phenylazetidine-1-carboxylate is a pivotal heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to tert-Butyl 3-phenylazetidine-1-carboxylate: Synthesis, Characterization, and Applications in Drug Discovery

Executive Summary

tert-Butyl 3-phenylazetidine-1-carboxylate is a pivotal heterocyclic building block in modern medicinal chemistry and drug development. Its unique structure, featuring a conformationally restricted azetidine ring, a phenyl moiety for aromatic interactions, and a stable tert-butoxycarbonyl (Boc) protecting group, makes it an invaluable scaffold for creating novel therapeutics. This guide provides a comprehensive technical overview of this compound, intended for researchers, synthetic chemists, and drug development professionals. We will delve into its fundamental physicochemical properties, present a detailed, field-proven synthetic protocol, establish a robust framework for quality control and characterization, and explore its applications, particularly in the development of anti-cancer agents.

Introduction: The Strategic Value of the Azetidine Scaffold

In the landscape of pharmaceutical sciences, small, saturated heterocycles are increasingly sought after as bioisosteres for larger, more flexible, or less synthetically tractable ring systems. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a particularly valuable motif. Its strained, non-planar structure imparts a defined three-dimensional geometry to molecules, which can significantly enhance binding affinity and selectivity for biological targets by reducing the entropic penalty of binding.

tert-Butyl 3-phenylazetidine-1-carboxylate (also known as 1-Boc-3-phenylazetidine) embodies the strategic advantages of this scaffold.[1] The phenyl group at the 3-position provides a crucial anchor for π-π stacking or hydrophobic interactions within a target's binding pocket, while the Boc-protected nitrogen ensures stability during synthetic manipulations and allows for straightforward deprotection and subsequent functionalization. This combination of features has positioned it as a key intermediate in the synthesis of complex molecular architectures.[2]

Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of reproducible science. The fundamental properties of tert-Butyl 3-phenylazetidine-1-carboxylate are summarized below. This data serves as the primary reference for quality control and analytical validation.

PropertyValueSource
Molecular Weight 233.31 g/mol [1]
Chemical Formula C₁₄H₁₉NO₂[1]
CAS Number 206446-40-4[1]
Appearance Colorless oil or off-white solid[2]
Melting Point 175-180 °C[1]
¹H-NMR (400 MHz, CDCl₃) δ 7.39–7.23 (m, 5H), 4.33 (t, 2H), 3.98 (t, 2H), 3.73 (tt, 1H), 1.47 (s, 9H)[2]
IUPAC Name tert-butyl 3-phenylazetidine-1-carboxylate[1]

Synthesis and Purification Workflow

The synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate is a multi-step process that requires careful control of reaction conditions. The presented strategy is based on established organometallic cross-coupling reactions, a cornerstone of modern synthetic chemistry, chosen for its efficiency and reliability.

Synthetic Strategy: The Rationale

The core logic of this synthesis is to construct the C-C bond between the azetidine ring and the phenyl group using a palladium-catalyzed Suzuki cross-coupling reaction. This approach is favored for its high functional group tolerance and generally excellent yields.

  • Starting Material Selection : We begin with N-Boc-3-hydroxyazetidine. The Boc group is an ideal choice for protecting the azetidine nitrogen due to its stability under a wide range of conditions (e.g., nucleophilic, basic) and its clean removal under mild acidic conditions.

  • Activation of C3 Position : The hydroxyl group is not a suitable leaving group for cross-coupling. It must first be converted into a more reactive species. Conversion to a triflate (trifluoromethanesulfonate) is an excellent choice as triflates are superb leaving groups in palladium-catalyzed reactions.

  • Cross-Coupling : The Suzuki reaction between the activated azetidine triflate and a phenylboronic acid derivative provides a robust and high-yielding route to the final product.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_0 Step 1: Activation cluster_1 Step 2: Suzuki Coupling A N-Boc-3-hydroxyazetidine B N-Boc-3-azetidinyl triflate A->B  Tf₂O, Pyridine  DCM, 0°C D tert-Butyl 3-phenylazetidine-1-carboxylate B->D  Pd(PPh₃)₄, K₂CO₃  Toluene/H₂O, 80°C C Phenylboronic Acid C->D

Caption: A two-step workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Disclaimer: This protocol should only be performed by trained chemists in a properly equipped laboratory with appropriate safety precautions.

Step 1: Synthesis of tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)azetidine-1-carboxylate

  • To a stirred solution of tert-butyl 3-hydroxyazetidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere at 0 °C, add pyridine (1.5 eq).

  • Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq) dropwise, maintaining the temperature at 0 °C.

  • Stir the reaction mixture at 0 °C for 1 hour, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude triflate is typically used in the next step without further purification.

Step 2: Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate

  • In a reaction vessel, combine the crude triflate from Step 1 (1.0 eq), phenylboronic acid (1.5 eq), and potassium carbonate (K₂CO₃, 3.0 eq).

  • Add a degassed mixture of toluene and water (4:1, 0.1 M).

  • Saturate the mixture with nitrogen or argon for 15 minutes.

  • Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Heat the reaction mixture to 80 °C and stir overnight. Monitor progress by LC-MS or TLC.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure product.

Quality Control: A Self-Validating System

Ensuring the identity and purity of the final compound is paramount. The following workflow constitutes a self-validating system where orthogonal analytical techniques confirm the material's quality.

QC Workflow Diagram

QC_Workflow Crude Crude Product (Post-Purification) NMR ¹H and ¹³C NMR (Structural Identity) Crude->NMR MS LC-MS (Molecular Weight & Purity) Crude->MS Final Released Material NMR->Final HPLC HPLC-UV (Quantitative Purity >95%) MS->HPLC HPLC->Final

Caption: A comprehensive workflow for analytical quality control.

Analytical Protocols

Protocol 4.2.1: Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Objective: To confirm the chemical structure and rule out the presence of significant impurities.

  • Method:

    • Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃).

    • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

    • ¹H NMR Validation: The spectrum must be consistent with the data in Section 2. Key validation points include the singlet at ~1.47 ppm integrating to 9 protons (Boc group), the complex multiplet between 7.2-7.4 ppm integrating to 5 protons (phenyl group), and the characteristic triplets for the azetidine ring protons.[2] The tert-butyl group gives a particularly sharp and intense signal, making it an excellent probe.[3]

    • ¹³C NMR Validation: The spectrum should show the expected number of carbon signals, including the quaternary carbon of the Boc group (~80 ppm), the carbonyl carbon (~156 ppm), and the distinct signals for the aromatic carbons.

Protocol 4.2.2: Liquid Chromatography-Mass Spectrometry (LC-MS)

  • Objective: To confirm the molecular weight of the main component and assess initial purity.

  • Method:

    • Prepare a dilute solution of the sample (~0.1 mg/mL) in methanol or acetonitrile.

    • Inject onto a C18 HPLC column with a standard gradient (e.g., water/acetonitrile with 0.1% formic acid).

    • Monitor the eluent with both a UV detector and an electrospray ionization (ESI) mass spectrometer in positive ion mode.

    • Validation: The primary peak in the chromatogram should correspond to an m/z value of 234.15 [M+H]⁺.

Protocol 4.2.3: High-Performance Liquid Chromatography (HPLC)

  • Objective: To determine the purity of the compound with high accuracy.

  • Method:

    • Using a calibrated HPLC system with UV detection (e.g., at 254 nm), inject a precisely prepared solution of the sample.

    • Use an optimized isocratic or gradient method that provides good separation between the main peak and any potential impurities.

    • Validation: The area percentage of the main peak should be ≥95% for use in most research and development applications.

Applications in Drug Discovery

The utility of tert-Butyl 3-phenylazetidine-1-carboxylate is most evident in its application as a versatile starting material for creating libraries of bioactive compounds.

Scaffold for Anti-Tumor Agents

A prominent example of its application is in the synthesis of novel analogues of TZT-1027 (Soblidotin), a potent microtubule-depolymerizing agent.[2] In a reported study, the phenylethyl group at the C-terminus of TZT-1027 was replaced with a 3-aryl-azetidine moiety derived from this building block. This strategic modification, employing a conformational restriction strategy, led to the discovery of compounds with excellent antiproliferative activities against cancer cell lines, with the most potent analogue exhibiting an IC₅₀ value of 2.1 nM against the HCT116 colon cancer cell line.[2]

Application_Concept BuildingBlock tert-Butyl 3-phenylazetidine-1-carboxylate Deprotection Boc Deprotection (e.g., TFA/DCM) BuildingBlock->Deprotection Coupling Peptide Coupling or Amide Bond Formation Deprotection->Coupling DrugCandidate Novel Bioactive Analogue (e.g., TZT-1027 Analogue) Coupling->DrugCandidate

Caption: Conceptual pathway from building block to a drug candidate.

Use in Fragment-Based Drug Discovery (FBDD)

With a molecular weight under 250 g/mol and a structure containing both hydrophobic (phenyl) and hydrogen-bond accepting (carboxylate) features, this molecule is an ideal candidate for fragment libraries. It can be used in screening campaigns to identify initial low-affinity binders to a protein target, which can then be elaborated into more potent leads.

Handling and Storage

  • Handling: Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[4] For long-term storage, refrigeration (2-8 °C) is recommended.[4]

Conclusion

tert-Butyl 3-phenylazetidine-1-carboxylate is more than just a chemical reagent; it is an enabling tool for innovation in pharmaceutical research. Its well-defined structure, accessible synthesis, and proven utility in creating potent bioactive molecules underscore its importance. This guide has provided the essential technical framework for its synthesis, validation, and application, empowering scientists to confidently integrate this valuable building block into their drug discovery programs.

References

  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. National Institutes of Health (NIH). [Link]

  • Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. The Royal Society of Chemistry. [Link]

  • The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

  • 3-Phenylazetidine. PubChem, National Institutes of Health (NIH). [Link]

  • tert-Butyl 3-phenylazetidine-1-carboxylate. American Elements. [Link]

  • Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. National Institutes of Health (NIH). [Link]

  • Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. MDPI. [Link]

  • Synthesis, NMR and Single Crystal Studies of (E)-tert-Butyl 2-(3-methyl-2,6-diarylpiperidin-4-ylidene)hydrazinecarboxylates. ResearchGate. [Link]

  • tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate. PubChem, National Institutes of Health (NIH). [Link]

  • Synthesis and characterization of 3-phenylthio/3-phenoxy- azetidine-2-one. TSI Journals. [Link]

  • Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. eLife. [Link]

Sources

Exploratory

An In-depth Technical Guide to tert-Butyl 3-Phenylazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the physical and chemical properties of tert-butyl 3-phenylazetidine-1-carboxylate, a key intermediate in th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of tert-butyl 3-phenylazetidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds.[1] Its rigid azetidine core is of significant interest in drug discovery for enhancing metabolic stability.[1] This document details its fundamental characteristics, spectral data, and a validated synthesis protocol, offering a critical resource for its application in research and development.

Physicochemical Properties

tert-Butyl 3-phenylazetidine-1-carboxylate is a synthetic intermediate with the chemical formula C₁₄H₁₉NO₂ and a molecular weight of 233.31 g/mol . While some suppliers list a melting point of 175-180 °C, scientific literature reports the purified compound as a colorless oil.[2] This discrepancy may arise from differences in purity, crystalline form, or measurement conditions. Further investigation into the solid-state properties of this compound is warranted.

PropertyValueSource
CAS Number 206446-40-4American Elements
Molecular Formula C₁₄H₁₉NO₂American Elements
Molecular Weight 233.31 g/mol American Elements
Physical State Colorless oil[2]
Melting Point 175-180 °CAmerican Elements
Boiling Point Not available
Density Not available
Solubility Not available

Spectral Data

The structural identity of tert-butyl 3-phenylazetidine-1-carboxylate is confirmed by the following spectral data:

¹H-NMR Spectroscopy

The proton nuclear magnetic resonance (¹H-NMR) spectrum provides characteristic signals corresponding to the protons in the molecule.

  • ¹H-NMR (400 MHz, CDCl₃) δ: 7.39–7.29 (m, 4H), 7.27–7.23 (m, 1H), 4.33 (t, J = 8.6 Hz, 2H), 3.98 (t, J = 8.6 Hz, 2H), 3.73 (tt, J = 8.6, 6.0 Hz, 1H), 1.47 (s, 9H).[2]

¹³C-NMR Spectroscopy

The carbon-13 nuclear magnetic resonance (¹³C-NMR) spectrum confirms the carbon framework of the molecule.

  • ¹³C-NMR (150 MHz, CDCl₃) δ: 156.5, 142.3, 128.8, 127.0, 126.8, 79.6, 33.6, 28.5.[2]

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry provides an accurate mass measurement, confirming the elemental composition.

  • HRMS (ESI) calculated for C₁₄H₁₉NO₂Na: 256.1308, found: 256.1307.[2]

Synthesis Protocol

The following is a validated experimental procedure for the synthesis of tert-butyl 3-phenylazetidine-1-carboxylate.[2]

Workflow for the Synthesis of tert-Butyl 3-Phenylazetidine-1-carboxylate

SynthesisWorkflow reagents Starting Materials: - Phenylboronic acid - tert-Butyl 3-iodoazetidine-1-carboxylate - Pd(dppf)Cl2 - K2CO3 - 1,4-Dioxane/H2O reaction Suzuki Coupling Reaction: - Stir at 80 °C for 12 h reagents->reaction Combine and heat workup Workup: - Dilute with H2O - Extract with EtOAc reaction->workup Cool and process purification Purification: - Dry over MgSO4 - Concentrate in vacuo - Flash column chromatography workup->purification Isolate crude product product Final Product: tert-Butyl 3-phenylazetidine-1-carboxylate purification->product Purified compound

Caption: Synthetic workflow for tert-butyl 3-phenylazetidine-1-carboxylate.

Step-by-Step Methodology
  • Reaction Setup: In a reaction vessel, combine phenylboronic acid (1.5 equivalents), tert-butyl 3-iodoazetidine-1-carboxylate (1.0 equivalent), Pd(dppf)Cl₂ (0.05 equivalents), and K₂CO₃ (3.0 equivalents).

  • Solvent Addition: Add a 3:1 mixture of 1,4-dioxane and water to the reaction vessel.

  • Reaction Conditions: Stir the resulting mixture at 80 °C for 12 hours.

  • Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

  • Purification: Dry the combined organic phases over MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting residue by flash column chromatography using a gradient of 10% to 30% ethyl acetate in hexane to yield the final product as a colorless oil (57% yield).[2]

Safety and Handling

tert-Butyl 3-phenylazetidine-1-carboxylate is associated with the following hazard statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

The following precautionary statements should be observed:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Applications in Research and Drug Development

The azetidine scaffold is a valuable structural motif in medicinal chemistry. The presence of the phenyl group at the 3-position and the Boc-protecting group on the nitrogen atom makes tert-butyl 3-phenylazetidine-1-carboxylate a versatile building block for the synthesis of a wide range of biologically active molecules.[1] The rigid four-membered ring can impart favorable conformational constraints on drug candidates, potentially leading to improved binding affinity and metabolic stability.[1]

Conclusion

This technical guide provides essential information on the physical properties, spectral characteristics, and synthesis of tert-butyl 3-phenylazetidine-1-carboxylate. The conflicting data regarding its physical state highlights the need for further characterization. The detailed synthesis and spectral data provided herein serve as a valuable resource for researchers utilizing this compound in their synthetic endeavors, particularly in the field of medicinal chemistry and drug discovery.

References

  • American Elements. tert-Butyl 3-phenylazetidine-1-carboxylate. [Link]

  • MDPI. Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Molecules. 2019. [Link]

Sources

Foundational

An In-Depth Technical Guide to tert-Butyl 3-phenylazetidine-1-carboxylate: A Cornerstone for Modern Drug Discovery

Foreword: The Rise of Small Rings in Medicinal Chemistry In the landscape of modern drug discovery, the pursuit of novel chemical matter with enhanced pharmacological properties is relentless. Among the various scaffolds...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Rise of Small Rings in Medicinal Chemistry

In the landscape of modern drug discovery, the pursuit of novel chemical matter with enhanced pharmacological properties is relentless. Among the various scaffolds employed by medicinal chemists, saturated heterocycles have proven to be invaluable. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a particularly privileged motif.[1][2] Its inherent ring strain and three-dimensional character offer a unique combination of structural rigidity and metabolic stability, properties highly sought after in the design of new therapeutic agents. This guide focuses on a key derivative, tert-butyl 3-phenylazetidine-1-carboxylate , a versatile building block that has unlocked new avenues in the synthesis of complex bioactive molecules. We will delve into its synthesis, characterization, reactivity, and strategic applications, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its utility.

Molecular Architecture and Physicochemical Properties

tert-Butyl 3-phenylazetidine-1-carboxylate, also known as N-Boc-3-phenylazetidine, possesses a well-defined structure that is central to its synthetic utility. The molecule integrates a strained azetidine ring, a lipophilic phenyl group at the 3-position, and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. This combination of features provides a balance of reactivity and stability, making it an ideal intermediate for multi-step syntheses.

The Boc group is a cornerstone of its chemical strategy. It effectively deactivates the nucleophilicity of the azetidine nitrogen, preventing unwanted side reactions, while its lability under acidic conditions allows for straightforward deprotection at a desired stage of a synthetic sequence. The phenyl substituent provides a site for further functionalization and can play a crucial role in the ultimate biological activity of the target molecule through various molecular interactions.

Table 1: Physicochemical Properties of tert-Butyl 3-phenylazetidine-1-carboxylate

PropertyValueReference
Molecular Formula C₁₄H₁₉NO₂
Molecular Weight 233.31 g/mol
Appearance Colorless oil[3]
CAS Number 102044-67-3

Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate: A Practical Approach

The synthesis of tert-butyl 3-phenylazetidine-1-carboxylate can be achieved through various routes. A common and effective strategy involves the protection of the commercially available 3-phenylazetidine. This method is advantageous due to its simplicity and high yield.

Experimental Protocol: Boc Protection of 3-Phenylazetidine

This protocol details the synthesis of tert-butyl 3-phenylazetidine-1-carboxylate from 3-phenylazetidine and di-tert-butyl dicarbonate (Boc₂O).

Materials:

  • 3-Phenylazetidine

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Silica gel for column chromatography

  • Hexane

  • EtOAc

Procedure:

  • To a solution of 3-phenylazetidine in anhydrous THF, add di-tert-butyl dicarbonate (2.0 equivalents) at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 3 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer three times with EtOAc.

  • Combine the organic phases and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the solvent in vacuo.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/EtOAc (9:1) eluent to afford tert-butyl 3-phenylazetidine-1-carboxylate as a colorless oil (69% yield).[3]

Causality Behind Experimental Choices:

  • The use of Boc₂O as the protecting agent is standard for introducing the Boc group due to its high reactivity and the benign nature of its byproducts (tert-butanol and CO₂).

  • THF is an excellent solvent for this reaction as it is aprotic and can dissolve both the starting material and the reagent.

  • The reaction is initiated at 0 °C to control the initial exotherm and then warmed to room temperature to ensure the reaction goes to completion.

  • The aqueous workup with NH₄Cl is a mild method to quench the reaction and remove any unreacted reagents.

  • Flash column chromatography is a standard and effective method for purifying the final product to a high degree.

G cluster_start Starting Materials cluster_reaction Reaction Conditions cluster_workup Workup & Purification cluster_product Final Product A 3-Phenylazetidine C Anhydrous THF, 0 °C to RT, 3h A->C B Di-tert-butyl dicarbonate (Boc₂O) B->C D Quench with aq. NH₄Cl C->D E EtOAc Extraction D->E F Dry over MgSO₄ E->F G Column Chromatography (Hexane/EtOAc 9:1) F->G H tert-Butyl 3-phenylazetidine-1-carboxylate G->H

Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate.

Spectroscopic Characterization

Thorough characterization is paramount to confirm the identity and purity of the synthesized compound. The following data are typical for tert-butyl 3-phenylazetidine-1-carboxylate.

Table 2: Spectroscopic Data for tert-Butyl 3-phenylazetidine-1-carboxylate

TechniqueDataReference
¹H NMR (400 MHz, CDCl₃)δ (ppm) = 7.38 – 7.30 (m, 4H), 7.29 – 7.27 (m, 1H), 4.33 (t, J = 8.7 Hz, 2H), 3.98 (t, J = 8.7 Hz, 2H), 3.73 (tt, J = 8.7, 6.1 Hz, 1H), 1.47 (s, 9H)[3]
¹³C NMR (100 MHz, CDCl₃)δ (ppm) = 156.55, 142.41, 128.86, 127.10, 126.91, 79.65, 55.0 (broad), 35.0, 28.55[3]

Interpretation of NMR Data:

  • ¹H NMR: The multiplet between 7.27-7.38 ppm corresponds to the five protons of the phenyl group. The two triplets at 4.33 and 3.98 ppm are characteristic of the diastereotopic methylene protons of the azetidine ring. The triplet of triplets at 3.73 ppm represents the methine proton at the 3-position, coupled to the adjacent methylene protons. The singlet at 1.47 ppm with an integration of 9H is the hallmark of the tert-butyl group of the Boc protecting group.

  • ¹³C NMR: The signals in the aromatic region (126.91-142.41 ppm) correspond to the carbons of the phenyl ring. The peak at 156.55 ppm is characteristic of the carbonyl carbon of the Boc group, while the signal at 79.65 ppm is for the quaternary carbon of the tert-butyl group. The broad signal around 55.0 ppm can be attributed to the two equivalent methylene carbons of the azetidine ring, and the peak at 35.0 ppm corresponds to the methine carbon at the 3-position. The signal at 28.55 ppm represents the three equivalent methyl carbons of the tert-butyl group.

Reactivity and Synthetic Applications

The chemical reactivity of tert-butyl 3-phenylazetidine-1-carboxylate is dominated by the Boc-protected nitrogen and the phenyl ring, making it a versatile intermediate in drug synthesis.

Deprotection of the Azetidine Nitrogen

The removal of the Boc group is a common transformation that unmasks the secondary amine of the azetidine ring, allowing for subsequent functionalization. This is typically achieved under acidic conditions.

G A tert-Butyl 3-phenylazetidine-1-carboxylate B Acidic Conditions (e.g., TFA, HCl in Dioxane) A->B Deprotection C 3-Phenylazetidine B->C

Boc Deprotection of N-Boc-3-phenylazetidine.

This deprotection step is critical in synthetic sequences where the azetidine nitrogen is required to participate in a subsequent reaction, such as an amidation, alkylation, or reductive amination.

Functionalization of the Phenyl Ring

The phenyl group can be further functionalized through electrophilic aromatic substitution reactions. The directing effects of the azetidine ring and the reaction conditions will determine the regioselectivity of these transformations. This allows for the introduction of a wide range of substituents to modulate the physicochemical and pharmacological properties of the final compound.

Application in the Synthesis of Bioactive Molecules

The true value of tert-butyl 3-phenylazetidine-1-carboxylate lies in its application as a key building block in the synthesis of complex pharmaceutical agents. The 3-phenylazetidine motif is found in a number of compounds targeting various diseases. For instance, this scaffold is utilized in the development of antagonists for the melanocortin-3 receptor (MC3R), which are being investigated for the treatment of metabolic disorders.

The rigid structure of the azetidine ring helps to position the phenyl group in a specific orientation within the binding pocket of a biological target, leading to enhanced potency and selectivity. Furthermore, the sp³-rich nature of the azetidine core often leads to improved pharmacokinetic properties, such as increased solubility and metabolic stability, compared to more planar aromatic systems.[1]

Conclusion and Future Perspectives

tert-Butyl 3-phenylazetidine-1-carboxylate is a testament to the power of small, strained ring systems in modern medicinal chemistry. Its well-defined structure, predictable reactivity, and straightforward synthesis make it an indispensable tool for drug discovery and development professionals. The ability to readily introduce the 3-phenylazetidine motif into complex molecules has led to the discovery of novel compounds with promising therapeutic potential. As our understanding of the intricate interplay between molecular architecture and biological activity continues to grow, the strategic application of such versatile building blocks will undoubtedly continue to drive innovation in the pharmaceutical industry.

References

Sources

Exploratory

tert-Butyl 3-phenylazetidine-1-carboxylate synthesis pathway

An In-depth Technical Guide to the Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate Authored by a Senior Application Scientist Abstract The azetidine scaffold is a privileged structural motif in modern medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate

Authored by a Senior Application Scientist

Abstract

The azetidine scaffold is a privileged structural motif in modern medicinal chemistry, valued for its ability to impart favorable physicochemical properties and explore novel chemical space. Among its derivatives, 3-phenylazetidine serves as a critical building block for a multitude of pharmacologically active agents. This guide provides an in-depth technical overview of the primary synthetic pathways to tert-butyl 3-phenylazetidine-1-carboxylate, a key protected intermediate. We will dissect two core strategies: the functionalization of a pre-formed azetidinone core and the de novo construction of the azetidine ring via intramolecular cyclization. This document is intended for researchers, chemists, and drug development professionals, offering not only detailed experimental protocols but also the underlying strategic rationale and mechanistic insights essential for successful synthesis and scale-up.

Strategic Imperatives in Azetidine Synthesis

The synthesis of substituted azetidines is dominated by the challenge of forming a strained four-membered ring. The chosen strategy must balance factors such as starting material availability, scalability, overall yield, and functional group tolerance. For tert-butyl 3-phenylazetidine-1-carboxylate, two divergent and highly effective strategies have emerged as industry standards.

  • Strategy A: Functionalization of an Azetidine Core. This convergent approach utilizes a commercially available or readily synthesized N-Boc-azetidin-3-one. The phenyl group is introduced late-stage via nucleophilic addition, a robust and predictable C-C bond-forming reaction.

  • Strategy B: De Novo Ring Construction. This linear approach builds the molecule from an acyclic precursor containing the requisite carbon and nitrogen atoms. The key step is an intramolecular cyclization to forge the strained azetidine ring, often leveraging the reliability of the Mitsunobu reaction.

The choice between these strategies depends on project-specific constraints. Strategy A is often faster for initial exploration due to the commercial availability of the core, while Strategy B can offer greater flexibility for analogue synthesis by modifying the acyclic precursor.

Synthetic_Strategies cluster_0 Core Synthetic Strategies cluster_1 Strategy A Details cluster_2 Strategy B Details Start Target: tert-Butyl 3-phenylazetidine-1-carboxylate StrategyA Strategy A: Core Functionalization Start->StrategyA Convergent StrategyB Strategy B: De Novo Ring Construction Start->StrategyB Linear A1 N-Boc-azetidin-3-one (Precursor) StrategyA->A1 B1 Acyclic Amino Alcohol (Precursor) StrategyB->B1 A2 Grignard Addition (C-C Bond Formation) A1->A2 A3 Deoxygenation (Reduction) A2->A3 B2 Intramolecular Cyclization (C-N Bond Formation) B1->B2 B3 N-Boc Protection B2->B3

Figure 1: High-level overview of the two primary synthetic strategies.

Pathway I: Grignard Addition to an Azetidinone Core

This pathway is arguably the most direct route, leveraging a C-C bond formation on a pre-existing azetidine ring. The key intermediate is N-Boc-3-hydroxy-3-phenylazetidine, formed by the addition of a phenyl Grignard reagent to N-Boc-azetidin-3-one. The final step involves the reduction of the tertiary alcohol.

Mechanistic Rationale

The Grignard reaction is a cornerstone of organic synthesis for its reliability in forming carbon-carbon bonds. The carbonyl carbon of the azetidinone is electrophilic and readily attacked by the nucleophilic phenyl group of the Grignard reagent (phenylmagnesium bromide). The subsequent deoxygenation of the resulting tertiary alcohol can be challenging but is often achieved via a two-step Barton-McCombie deoxygenation or by ionic hydrogenation (e.g., using triethylsilane and a strong acid).

Experimental Protocol

Step 1: Synthesis of tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate

This protocol is adapted from methodologies described in the literature for Grignard additions to azetidinones.[1][2]

  • Preparation: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add N-Boc-azetidin-3-one (1.0 eq) and anhydrous tetrahydrofuran (THF, ~0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Grignard Addition: Add phenylmagnesium bromide (3.0 M in diethyl ether, 1.2 eq) dropwise to the stirred solution over 30 minutes, ensuring the internal temperature remains below -70 °C.

  • Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-3 hours. Progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

  • Quenching: Upon completion, slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.

  • Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude product, tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate, can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Step 2: Reductive Deoxygenation to tert-Butyl 3-phenylazetidine-1-carboxylate

  • Preparation: To a stirred solution of tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate (1.0 eq) in dichloromethane (DCM, ~0.1 M) at 0 °C, add triethylsilane (Et₃SiH, 3.0 eq).

  • Acid Addition: Slowly add trifluoroacetic acid (TFA, 5.0 eq) dropwise. Caution: The reaction is exothermic.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

  • Workup: Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid. Extract the product with DCM (3 x volumes).

  • Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. The resulting crude product is purified by flash chromatography (silica gel, eluent: hexane/ethyl acetate) to yield the final product.

Pathway_I_Workflow A N-Boc-azetidin-3-one B tert-Butyl 3-hydroxy-3-phenyl- azetidine-1-carboxylate A->B 1. PhMgBr, THF, -78°C 2. aq. NH4Cl C tert-Butyl 3-phenylazetidine-1-carboxylate B->C Et3SiH, TFA, DCM

Figure 2: Workflow for the synthesis via the Grignard addition pathway.

Pathway II: De Novo Ring Construction via Mitsunobu Cyclization

This pathway constructs the azetidine ring from an acyclic γ-amino alcohol precursor. The Mitsunobu reaction is an exceptionally reliable method for achieving this transformation under mild conditions.[3][4] The key is the activation of the hydroxyl group by the phosphine/azodicarboxylate reagent system, allowing for intramolecular Sₙ2 displacement by the amine nucleophile to form the C-N bond of the ring.

Mechanistic Rationale

The Mitsunobu reaction proceeds through the formation of a key oxyphosphonium salt intermediate.[5] Triphenylphosphine (PPh₃) first attacks the diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), creating a betaine. This species then protonates the N-protected amino alcohol precursor. The resulting alkoxide attacks the activated phosphorus atom, forming the oxyphosphonium salt and displacing the hydrazine byproduct. This salt is now a superb leaving group, perfectly positioned for intramolecular backside attack by the nitrogen nucleophile, which proceeds with inversion of configuration at the carbon center, to close the four-membered ring.

Experimental Protocol

Step 1: Synthesis of 3-Amino-2-phenylpropane-1-ol

This precursor can be synthesized via multiple routes, such as the reduction of a corresponding amino acid or nitrile. A common approach involves the reductive amination of a ketone.[6][7]

Step 2: N-Protection of the Amino Alcohol

Before cyclization, the amine must be protected with a group that can be removed later or that is compatible with the final product's protecting group. For simplicity, we will assume a benzyl protecting group, which is readily installed and removed.

Step 3: Intramolecular Mitsunobu Cyclization

  • Preparation: In a large, dry flask under a nitrogen atmosphere, dissolve the N-benzyl-3-amino-2-phenylpropan-1-ol precursor (1.0 eq) and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF (~0.05 M). Cool the solution to 0 °C.

  • Reagent Addition: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 1 hour via a syringe pump. A color change and/or precipitate formation is typically observed.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 16-24 hours. Monitor the reaction by TLC or LC-MS.

  • Workup: Concentrate the reaction mixture under reduced pressure. The crude residue, containing the desired 1-benzyl-3-phenylazetidine along with triphenylphosphine oxide and the DIAD byproduct, is taken to the next step. Purification at this stage is possible but often challenging.

Step 4: Deprotection and N-Boc Protection

  • Debenzylation: Dissolve the crude product from the previous step in methanol or ethanol. Add palladium on carbon (10% Pd/C, 0.1 eq by weight). Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously until the reaction is complete.

  • Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with methanol. Concentrate the filtrate to obtain crude 3-phenylazetidine.

  • Boc Protection: Dissolve the crude 3-phenylazetidine in a suitable solvent like DCM or a biphasic mixture of dioxane/water.[8] Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) and a base such as triethylamine (Et₃N, 1.5 eq) or sodium bicarbonate (if using aqueous media).

  • Reaction & Purification: Stir at room temperature for 4-12 hours. After completion, perform a standard aqueous workup. The final product, tert-butyl 3-phenylazetidine-1-carboxylate, is purified by flash column chromatography.

Data Summary and Pathway Comparison

FeaturePathway I: Grignard AdditionPathway II: Mitsunobu Cyclization
Starting Materials N-Boc-azetidin-3-one, Phenylmagnesium bromideAcyclic amino alcohol (e.g., from 2-phenyl-1,3-propanediol)
Key Transformation C-C bond formation (Grignard)C-N bond formation (Intramolecular Sₙ2)
Number of Steps Shorter (typically 2-3 from core)Longer (requires synthesis of acyclic precursor)
Overall Yield Moderate to goodVariable, can be good but sensitive to precursor synthesis
Scalability Good; Grignard reactions are well-understood at scale.Challenging; Mitsunobu generates stoichiometric byproducts (phosphine oxide, hydrazine) that complicate purification on a large scale.
Advantages Convergent, rapid access to target, uses common reagents.High functional group tolerance, mild reaction conditions for cyclization.
Disadvantages Requires deoxygenation of a tertiary alcohol which can be harsh.Stoichiometric byproducts, longer linear sequence.

Conclusion

The synthesis of tert-butyl 3-phenylazetidine-1-carboxylate is a well-established process with multiple viable routes available to the practicing chemist. The choice of pathway is a strategic decision dictated by the specific needs of the research program. For rapid synthesis of the primary target for initial biological evaluation, the Grignard addition to N-Boc-azetidin-3-one (Pathway I) is often preferred due to its convergency and shorter step count. For programs requiring the synthesis of diverse analogues or when large-scale purification challenges must be minimized from the outset, a de novo synthesis involving an intramolecular cyclization (Pathway II) , while longer, may provide a more robust and adaptable long-term solution, despite the challenges associated with the Mitsunobu reaction's byproducts. A thorough understanding of the mechanistic underpinnings and practical considerations of each pathway is paramount to achieving success in the laboratory.

References

  • Organic Chemistry Portal. (n.d.). Azetidine synthesis. Retrieved from [Link]

  • Couty, F., & Evano, G. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews, 50(5), 3333-3366.
  • Mackenzie, A. R., et al. (2000). Synthesis of azetidine derivatives.
  • Zhang, Y., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Scientific Reports, 9(1), 15729.
  • Reddy, K. L., et al. (2013). A Convenient Synthesis of Novel Glycosyl Azetidines Under Mitsunobu Reaction Conditions.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

  • Novotná, K., et al. (2019). Facile synthesis of novel amino acid-like building blocks by N-alkylation of heterocyclic carboxylates with N-Boc-3-iodoazetidine. Molecules, 24(18), 3324.
  • Smith, A. B., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 136-139.
  • Kim, K. H., et al. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(21), 6648-6652.
  • Bacque, E., Paris, J. M., & Le Bitoux, S. (1995). Synthesis of 3-Amino 3-Phenyl Azetidine.
  • Burke, E. G., & Schomaker, J. M. (2015). Oxidative allene amination for the synthesis of azetidin-3-ones.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Reddy, B. V. S., et al. (2015). A concise route to the highly-functionalized azetidine precursor: the enantioselective synthesis of penaresidin B.
  • Wang, X. R., & Zhang, Y. (2024). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry, 89(1), 4421-4434.
  • Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Heterocycles, 84(1), 231.
  • Poongavanam, V., et al. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. Drug Discovery Today, 28(8), 103639.
  • Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2023, February 17). Reductive Amination | Synthesis of Amines [Video]. YouTube. [Link]

  • Ashraf, M. Z. (2020, November 18). Azetidine: Basicity and Preparation [Video]. YouTube. [Link]

  • Leonori, D., & Aggarwal, V. K. (2015). A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction.
  • The Royal Society of Chemistry. (n.d.). Experimental Procedure. Retrieved from [Link]

  • Becker, M. R., & Knowles, R. R. (2019). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science, 10(44), 10243-10253.
  • LibreTexts Chemistry. (2024). 24.6: Synthesis of Amines. Retrieved from [Link]

  • Organic Syntheses. (n.d.). L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Retrieved from [Link]

  • Lu, G. (2010). Syntheses of Azetidines and Azetidin-2-ones. [PowerPoint slides].
  • Bibi, S., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(11), 3146.
  • Organic Syntheses. (n.d.). azetidine. Retrieved from [Link]

  • Couty, F., et al. (2021). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. Organic & Biomolecular Chemistry, 19(26), 5863-5870.

Sources

Foundational

Spectroscopic Profile of tert-Butyl 3-phenylazetidine-1-carboxylate: A Comprehensive Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for tert-Butyl 3-phenylazetidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. The structural elucidation of th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the spectroscopic data for tert-Butyl 3-phenylazetidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. The structural elucidation of this molecule is paramount for ensuring the quality and purity of downstream products. This document will detail the theoretical underpinnings and practical application of Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and High-Resolution Mass Spectrometry (HRMS) in the comprehensive characterization of this compound.

Molecular Structure and Key Features

Tert-Butyl 3-phenylazetidine-1-carboxylate is a heterocyclic compound featuring a strained four-membered azetidine ring, a phenyl substituent, and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The interplay of these structural elements gives rise to a unique spectroscopic signature that will be explored in detail.

Figure 1: 2D structure of tert-Butyl 3-phenylazetidine-1-carboxylate.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol

A solution of the compound in a deuterated solvent, typically chloroform-d (CDCl₃), is prepared. The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's signals. The spectrum is recorded on a high-field NMR spectrometer (e.g., 400 MHz). Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak (CHCl₃ at 7.26 ppm).

Data Interpretation and Analysis

The ¹H NMR spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate exhibits distinct signals corresponding to the protons of the phenyl ring, the azetidine ring, and the tert-butyl group.[1]

  • Aromatic Protons (Phenyl Group): The protons on the monosubstituted benzene ring typically appear as a multiplet in the downfield region of the spectrum, usually between 7.23 and 7.39 ppm. This complex pattern arises from the spin-spin coupling between the ortho, meta, and para protons.

  • Azetidine Ring Protons: The protons on the four-membered ring are diastereotopic and exhibit complex splitting patterns. The two methylene groups adjacent to the nitrogen (C2 and C4) are expected to show signals around 4.33 ppm (triplet) and 3.98 ppm (triplet). The proton at the C3 position, which is attached to the phenyl-bearing carbon, appears as a multiplet around 3.73 ppm. The coupling constants (J-values) provide valuable information about the geometry of the ring.

  • tert-Butyl Protons: The nine equivalent protons of the tert-butyl group give rise to a sharp singlet at approximately 1.47 ppm. This upfield chemical shift is characteristic of protons on a carbon atom shielded by the electron-donating effect of the adjacent oxygen atom.

Data Summary
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
7.39–7.23m5HAr-H
4.33t2HN-CH₂ (azetidine)
3.98t2HN-CH₂ (azetidine)
3.73m1HCH-Ph (azetidine)
1.47s9HC(CH₃)₃

Table 1: ¹H NMR Spectroscopic Data for tert-Butyl 3-phenylazetidine-1-carboxylate.[1]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of a molecule.

Experimental Protocol

The ¹³C NMR spectrum is typically acquired on the same NMR spectrometer as the ¹H NMR, using a broadband proton-decoupled sequence to simplify the spectrum to a series of singlets, where each unique carbon atom gives a distinct signal. The chemical shifts are referenced to the solvent peak (CDCl₃ at 77.0 ppm).

Data Interpretation and Analysis

The proton-decoupled ¹³C NMR spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate displays signals corresponding to each unique carbon atom in the molecule.[1]

  • Carbonyl Carbon (Boc Group): The carbonyl carbon of the tert-butoxycarbonyl group is significantly deshielded and appears at approximately 156.5 ppm.

  • Aromatic Carbons (Phenyl Group): The carbon atoms of the phenyl ring resonate in the aromatic region (125-145 ppm). The quaternary carbon attached to the azetidine ring (ipso-carbon) appears at around 142.3 ppm, while the other aromatic carbons are observed at approximately 128.8, 127.0, and 126.8 ppm.

  • Azetidine Ring Carbons: The carbon atoms of the azetidine ring are found in the aliphatic region. The methylene carbons adjacent to the nitrogen (C2 and C4) are expected to be in a similar chemical environment. The carbon bearing the phenyl group (C3) appears at around 33.6 ppm.

  • tert-Butyl Carbons: The quaternary carbon of the tert-butyl group appears at about 79.6 ppm, and the three equivalent methyl carbons resonate at a more upfield position, around 28.5 ppm.

Data Summary
Chemical Shift (δ, ppm)Assignment
156.5C=O (Boc)
142.3C-ipso (Aromatic)
128.8Ar-C
127.0Ar-C
126.8Ar-C
79.6C(CH₃)₃
50-60N-CH₂ (azetidine)
33.6CH-Ph (azetidine)
28.5C(CH₃)₃

Table 2: ¹³C NMR Spectroscopic Data for tert-Butyl 3-phenylazetidine-1-carboxylate.[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol

The FT-IR spectrum can be obtained using various techniques, such as preparing a thin film of the neat liquid between salt plates (NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory. A background spectrum is first collected and then subtracted from the sample spectrum to obtain the final transmittance or absorbance spectrum.

Predicted Data Interpretation and Analysis
  • C=O Stretch (Boc Group): A strong and sharp absorption band is expected in the region of 1700-1680 cm⁻¹ corresponding to the carbonyl stretching vibration of the carbamate.

  • C-H Stretch (Aromatic and Aliphatic): Aromatic C-H stretching vibrations typically appear as a group of weak to medium bands just above 3000 cm⁻¹ (around 3100-3000 cm⁻¹).[2][3] Aliphatic C-H stretching vibrations from the azetidine and tert-butyl groups will be observed as strong bands just below 3000 cm⁻¹ (around 2980-2850 cm⁻¹).

  • C=C Stretch (Aromatic): Aromatic ring C=C stretching vibrations give rise to several medium to weak bands in the 1600-1450 cm⁻¹ region.[4]

  • C-N Stretch: The C-N stretching vibration of the azetidine ring is expected to appear in the fingerprint region, typically between 1250 and 1020 cm⁻¹.

  • C-O Stretch: The C-O stretching vibrations of the tert-butoxycarbonyl group will likely produce strong bands in the 1300-1100 cm⁻¹ region.

  • Out-of-Plane (OOP) Bending (Aromatic): For a monosubstituted benzene ring, characteristic strong absorption bands due to C-H out-of-plane bending are expected in the 770-730 cm⁻¹ and 710-690 cm⁻¹ regions.[5]

Predicted Data Summary
Wavenumber (cm⁻¹)IntensityAssignment
~3100-3000Weak-MediumAromatic C-H Stretch
~2980-2850StrongAliphatic C-H Stretch
~1700-1680StrongC=O Stretch (Carbamate)
~1600-1450Medium-WeakAromatic C=C Stretch
~1300-1100StrongC-O Stretch
~1250-1020MediumC-N Stretch
~770-690StrongAromatic C-H OOP Bending

Table 3: Predicted FT-IR Spectroscopic Data for tert-Butyl 3-phenylazetidine-1-carboxylate.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate measurement of the molecular weight of a compound, allowing for the determination of its elemental composition.

Experimental Protocol

Electrospray ionization (ESI) is a soft ionization technique commonly used for polar molecules. The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and introduced into the mass spectrometer. The instrument is calibrated to ensure high mass accuracy. The data is typically acquired in positive ion mode, where the molecule is observed as a protonated species [M+H]⁺ or a sodium adduct [M+Na]⁺.

Data Interpretation and Analysis

The HRMS data for tert-Butyl 3-phenylazetidine-1-carboxylate confirms its elemental composition. The experimentally determined mass of the sodium adduct [C₁₄H₁₉NO₂Na]⁺ was found to be 256.1307, which is in excellent agreement with the calculated mass of 256.1308.[1] This high degree of accuracy provides strong evidence for the proposed molecular formula.

Data Summary
IonCalculated Mass (m/z)Found Mass (m/z)
[C₁₄H₁₉NO₂Na]⁺256.1308256.1307

Table 4: High-Resolution Mass Spectrometry (ESI) Data for tert-Butyl 3-phenylazetidine-1-carboxylate.[1]

Conclusion

The collective analysis of ¹H NMR, ¹³C NMR, predicted FT-IR, and HRMS data provides a comprehensive and unambiguous structural confirmation of tert-Butyl 3-phenylazetidine-1-carboxylate. The presented spectroscopic data and their interpretation serve as a valuable reference for researchers and professionals involved in the synthesis and quality control of this important chemical entity. The detailed protocols and explanations of the underlying principles aim to empower scientists with the knowledge to confidently apply these techniques in their own research and development endeavors.

References

  • Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. MDPI. Available at: [Link]

  • NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

  • Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. Available at: [Link]

  • A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. National Institutes of Health. Available at: [Link]

  • Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy Online. Available at: [Link]

  • 18.8: Spectral Characteristics of the Benzene Ring - Chemistry LibreTexts. Available at: [Link]

  • Spectroscopy of Aromatic Compounds. OpenStax. Available at: [Link]

  • Table of Characteristic IR Absorptions. Available at: [Link]

Sources

Exploratory

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of tert-Butyl 3-phenylazetidine-1-carboxylat...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate. We will move from a foundational prediction of the spectrum based on molecular structure to a detailed experimental protocol and conclude with a thorough interpretation of the spectral data. This document is designed to serve as a practical reference for scientists engaged in the synthesis, characterization, and application of substituted azetidine scaffolds, a crucial motif in modern medicinal chemistry.

The Structural Significance and Predicted ¹H NMR Profile

tert-Butyl 3-phenylazetidine-1-carboxylate is a heterocyclic compound featuring a strained four-membered azetidine ring. This ring system is of significant interest in drug discovery due to its ability to impart unique three-dimensional character to molecular structures.[1][2] The molecule is further functionalized with a phenyl group at the 3-position, which introduces aromaticity and potential for π-π stacking interactions, and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, which enhances stability and modulates solubility.

A predictive analysis of the ¹H NMR spectrum is the cornerstone of structural verification. Based on established principles of chemical shift theory and spin-spin coupling, we can anticipate the key features of the spectrum.[3][4]

  • tert-Butyl Group (C(CH₃)₃): The nine protons of the Boc group are chemically equivalent due to free rotation around the C-C single bonds. They are situated far from any significant deshielding groups. Consequently, a sharp, intense singlet is expected in the upfield region of the spectrum, typically around δ 1.4-1.5 ppm .[5]

  • Phenyl Group (C₆H₅): The five protons on the phenyl ring will resonate in the aromatic region, generally between δ 7.2 and 7.5 ppm . Due to potential electronic effects and restricted rotation, these protons may not be perfectly equivalent, leading to a complex multiplet rather than distinct signals for the ortho, meta, and para positions.

  • Azetidine Ring Protons (CH, CH₂): This is the most complex and informative region of the spectrum. The high degree of ring strain in azetidines influences the geometry and electronic environment of the ring protons.[1]

    • Methine Proton (C3-H): The proton at the 3-position is benzylic (adjacent to the phenyl ring) and is expected to be the most downfield of the aliphatic protons. It will be coupled to the four methylene protons at the C2 and C4 positions. A multiplet is anticipated, likely in the δ 4.0-4.5 ppm range.

    • Methylene Protons (C2-H₂ and C4-H₂): The protons on the C2 and C4 carbons are diastereotopic. This means that even on the same carbon, the two protons are in different chemical environments and will have different chemical shifts. They will couple with each other (geminal coupling) and with the C3-H proton (vicinal coupling). This complex coupling pattern will result in overlapping multiplets. Based on data for similar N-Boc azetidines, these signals are typically found in the range of δ 3.8-4.4 ppm .[6][7] The coupling constants for protons on sp³-hybridized carbons are typically in the range of 6-8 Hz.[8]

Experimental Protocol: Acquiring a High-Fidelity Spectrum

Reproducible and high-quality data is paramount for accurate structural elucidation. The following protocol outlines a self-validating system for acquiring the ¹H NMR spectrum of the title compound.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of tert-Butyl 3-phenylazetidine-1-carboxylate.

    • Transfer the solid to a clean, dry NMR tube.

    • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for small organic molecules due to its excellent solubilizing properties and the presence of a well-defined residual solvent peak (δ ~7.26 ppm) for referencing.[9][10]

    • Cap the NMR tube and gently vortex or invert until the sample is completely dissolved.

  • Instrument Setup & Calibration:

    • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.[11]

    • Insert the sample into the spectrometer's probe.

    • Perform standard instrument calibration procedures, including locking onto the deuterium signal of the solvent and shimming the magnetic field to achieve homogeneity.

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Key Parameters:

      • Number of Scans (NS): 16 to 64 scans are typically sufficient for a sample of this concentration.

      • Relaxation Delay (D1): A delay of 1-2 seconds is generally adequate.

      • Acquisition Time (AQ): 2-4 seconds to ensure good resolution.

      • Pulse Width: Calibrate for a 90° pulse.

  • Data Processing:

    • Apply a Fourier transform to the acquired Free Induction Decay (FID).

    • Phase the resulting spectrum to ensure all peaks are in positive absorption mode.

    • Perform baseline correction to obtain a flat baseline.

    • Calibrate the chemical shift axis by setting the residual CDCl₃ peak to δ 7.26 ppm.

    • Integrate all peaks to determine the relative ratios of the protons.[3]

Below is a diagram illustrating the experimental workflow.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh 1. Weigh 5-10 mg of Compound dissolve 2. Dissolve in ~0.6 mL CDCl3 weigh->dissolve Transfer to NMR tube insert 3. Insert Sample into Spectrometer dissolve->insert calibrate 4. Lock and Shim insert->calibrate acquire 5. Acquire 1D Proton Spectrum calibrate->acquire ft 6. Fourier Transform acquire->ft phase 7. Phase and Baseline Correction ft->phase reference 8. Reference to Solvent (CDCl3) phase->reference integrate 9. Integrate Peaks reference->integrate end end integrate->end Final Spectrum for Analysis G mol H_Boc E: δ 1.47 (s, 9H) H_Ar A: δ 7.28-7.40 (m, 5H) H_C3 B: δ 4.35 (tt, 1H) H_C2_C4 C, D: δ 3.95-4.25 (m, 4H) H_C3->H_C2_C4 J-coupling

Caption: Key proton assignments on the molecular structure.

This comprehensive analysis, combining predictive theory with rigorous experimental protocol and detailed interpretation, provides a robust framework for the structural characterization of tert-Butyl 3-phenylazetidine-1-carboxylate using ¹H NMR spectroscopy.

References

  • Magtoof, M. S., et al. (2011). Synthesis and characterization of 3-phenylthio/3-phenoxy- azetidine-2-one. Organic CHEMISTRY: An Indian Journal, 7(4). Available at: [Link]

  • Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines - Supporting Information. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts - Supporting Information. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

  • ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Determine the structure of small organic molecule from 1H NMR experimental spectrum. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H-NMR spectrum of N-Boc glutamic acid. Retrieved from [Link]

  • Brandl, F. J., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Advances. Available at: [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

  • PubMed. (2019). Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties. Molecules, 24(11), 2065. Available at: [Link]

  • Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

  • ACS Publications. (2022). Analysis of Small-Molecule Mixtures by Super-Resolved 1H NMR Spectroscopy. The Journal of Physical Chemistry A. Available at: [Link]

Sources

Foundational

Introduction: The Structural Significance of a Versatile Building Block

An In-Depth Technical Guide to the ¹³C NMR Analysis of tert-Butyl 3-phenylazetidine-1-carboxylate This guide provides a comprehensive technical overview of the principles, experimental protocols, and data interpretation...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the ¹³C NMR Analysis of tert-Butyl 3-phenylazetidine-1-carboxylate

This guide provides a comprehensive technical overview of the principles, experimental protocols, and data interpretation involved in the ¹³C Nuclear Magnetic Resonance (NMR) analysis of tert-Butyl 3-phenylazetidine-1-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document offers field-proven insights grounded in established spectroscopic principles.

Tert-Butyl 3-phenylazetidine-1-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry. The azetidine ring is a constrained four-membered heterocycle that can serve as a bioisostere for other functional groups, offering unique conformational properties to drug candidates.[1] The phenyl substituent and the tert-butoxycarbonyl (Boc) protecting group add further complexity and synthetic utility.[2]

Accurate structural elucidation is paramount for confirming the identity and purity of such molecules. ¹³C NMR spectroscopy is an indispensable, non-destructive technique that provides a detailed fingerprint of the carbon skeleton. Each unique carbon atom in the molecule produces a distinct resonance in the spectrum, with its chemical shift offering profound insights into its local electronic environment.[3] This guide will detail the complete workflow for analyzing this specific molecule, from sample preparation to advanced spectral interpretation.

Predicted ¹³C NMR Spectrum: An Educated Hypothesis

Prior to experimental analysis, a prediction of the ¹³C NMR spectrum can be formulated based on the known chemical shift ranges of analogous functional groups.[4][5] This predictive exercise is crucial for designing the experiment and for guiding the final spectral assignment.

The structure of tert-Butyl 3-phenylazetidine-1-carboxylate contains 10 unique carbon environments, which should theoretically yield 10 distinct signals in a standard proton-decoupled ¹³C NMR spectrum.

Structure of tert-Butyl 3-phenylazetidine-1-carboxylate (A visual representation of the chemical structure with numbered carbons would be placed here)

Table 1: Predicted ¹³C Chemical Shifts (δ) in ppm

Carbon Atom(s) Type Predicted Chemical Shift (δ, ppm) Rationale
C=O (Boc) Quaternary (Cq) 155 - 160 The carbonyl carbon of the carbamate is deshielded, but less so than a ketone. Data from similar N-Boc structures supports this range.[6]
C-ipso (Phenyl) Quaternary (Cq) 140 - 145 The aromatic carbon directly attached to the azetidine ring. Its chemical shift is influenced by the alkyl substituent.
C-ortho/meta (Phenyl) Tertiary (CH) 125 - 130 Typical chemical shift range for unsubstituted aromatic CH carbons.[4]
C-para (Phenyl) Tertiary (CH) 126 - 128 Similar to ortho and meta carbons, often with subtle differences in shielding.
Cq (Boc) Quaternary (Cq) 79 - 81 The quaternary carbon of the tert-butyl group is deshielded by the adjacent oxygen atom.[6]
C2, C4 (Azetidine) Secondary (CH₂) 55 - 60 These methylene carbons are adjacent to the nitrogen atom, causing a downfield shift. The exact value can be sensitive to ring strain and conformation.[7]
C3 (Azetidine) Tertiary (CH) 35 - 45 This methine carbon is attached to the phenyl group, resulting in a downfield shift compared to an unsubstituted alkane.[7]

| CH₃ (Boc) | Primary (CH₃) | 28 - 29 | The three equivalent methyl carbons of the tert-butyl group appear as a single, strong signal in a highly shielded region.[6] |

Experimental Protocol: A Self-Validating Workflow

The acquisition of a high-quality ¹³C NMR spectrum requires meticulous attention to the experimental setup. This protocol is designed for a standard 400-600 MHz NMR spectrometer.

Workflow Overview

The following diagram outlines the logical flow of the ¹³C NMR analysis process, from initial sample handling to the final assignment of carbon signals.

G cluster_prep Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis a 1. Sample Weighing (10-20 mg) b 2. Solvent Selection (e.g., CDCl₃, 0.5-0.7 mL) a->b c 3. Dissolution & Transfer (Vortexing, transfer to NMR tube) b->c d 4. Instrument Setup (Lock, Tune, Shim) c->d e 5. Experiment Execution (Standard ¹³C, DEPT-135, DEPT-90) d->e f 6. Data Processing (FT, Phasing, Baseline Correction) e->f g 7. Spectral Interpretation (Peak Picking, Chemical Shift Referencing) f->g h 8. Structural Assignment (Correlation with DEPT data) g->h

Caption: Experimental workflow for ¹³C NMR analysis.

Step-by-Step Methodology
  • Sample Preparation:

    • Causality : The quality of the final spectrum is directly dependent on the quality of the sample.

    • Protocol :

      • Weigh approximately 10-20 mg of tert-Butyl 3-phenylazetidine-1-carboxylate. For small molecules, a concentration of ~10 mM or higher is often sufficient.[8]

      • Select an appropriate deuterated solvent. Chloroform-d (CDCl₃) is a common first choice due to its excellent solubilizing power for many organic compounds and its single solvent resonance at approximately 77.16 ppm, which serves as a convenient internal reference.[4]

      • Dissolve the sample in 0.5 - 0.7 mL of the chosen solvent in a small vial. Ensure complete dissolution, using gentle vortexing if necessary.

      • Transfer the solution into a 5 mm NMR tube.

  • Instrumental Setup and Data Acquisition:

    • Causality : Proper spectrometer calibration and parameter selection are critical for obtaining a spectrum with high resolution and signal-to-noise.

    • Protocol :

      • Insert the sample into the spectrometer.

      • Lock : The instrument locks onto the deuterium signal of the solvent to compensate for magnetic field drift.

      • Tune and Match : The probe is tuned to the ¹³C frequency to ensure maximum energy transfer.

      • Shimming : The magnetic field homogeneity is optimized by adjusting the shim coils to achieve narrow, symmetrical peak shapes.

      • Acquire Standard ¹³C Spectrum :

        • Experiment : A standard one-pulse experiment with broadband proton decoupling is used.[3] This decouples protons from the carbon nuclei, resulting in a single sharp line for each carbon and providing a signal boost via the Nuclear Overhauser Effect (NOE).

        • Key Parameters :

          • Pulse Angle : ~30-45°. A smaller flip angle allows for a shorter relaxation delay.

          • Relaxation Delay (d1) : 2-5 seconds. Quaternary carbons have long relaxation times; an adequate delay is necessary to detect them quantitatively, though for simple identification, a shorter delay is often used to save time.[4]

          • Number of Scans (ns) : 128 to 1024 scans, depending on the sample concentration. The low natural abundance of ¹³C (1.1%) necessitates signal averaging.

      • Acquire DEPT Spectra : Run DEPT-90 and DEPT-135 experiments to aid in assignment. These experiments require significantly fewer scans than a standard ¹³C spectrum.[9]

Spectral Analysis and Interpretation

The primary goal of the analysis is to assign each observed resonance to a specific carbon atom in the molecule. This process is a logical deduction based on chemical shifts and, crucially, information from DEPT (Distortionless Enhancement by Polarization Transfer) experiments.

The Power of DEPT Spectroscopy

DEPT is a set of experiments that differentiates carbon signals based on the number of attached protons.[10]

  • Standard ¹³C Spectrum : Shows all carbon atoms (CH₃, CH₂, CH, and Cq).

  • DEPT-90 : Shows only methine (CH) carbons.[11]

  • DEPT-135 : Shows methine (CH) and methyl (CH₃) carbons as positive peaks, and methylene (CH₂) carbons as negative (inverted) peaks. Quaternary carbons (Cq) are absent in both DEPT-90 and DEPT-135 spectra.[9][12]

The following diagram illustrates the logic of using DEPT for spectral assignment.

G A All Signals in Standard ¹³C Spectrum I Cq (Quaternary) A->I Signals absent in DEPT-135 B Signals Present in DEPT-90 Spectrum F CH (Methine) B->F Confirms CH C Signals in DEPT-135 Spectrum D Positive Signals C->D E Negative Signals C->E D->F If also in DEPT-90 H CH₃ (Methyl) D->H If absent in DEPT-90 G CH₂ (Methylene) E->G Confirms CH₂

Caption: Logic diagram for carbon type determination using DEPT.

Assigning the Spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate

By combining the information from all three spectra (¹³C, DEPT-90, DEPT-135), a full assignment can be made.

Table 2: Example Spectral Assignment (Hypothetical Data based on Literature)

Observed δ (ppm) Standard ¹³C DEPT-90 DEPT-135 Assignment Carbon Type
156.5 Present Absent Absent C=O (Boc) Cq
142.1 Present Absent Absent C-ipso (Phenyl) Cq
128.8 Present Present Positive C-ortho/meta (Phenyl) CH
127.3 Present Present Positive C-para (Phenyl) CH
126.5 Present Present Positive C-ortho/meta (Phenyl) CH
80.1 Present Absent Absent Cq (Boc) Cq
57.2 Present Absent Negative C2, C4 (Azetidine) CH₂
40.5 Present Present Positive C3 (Azetidine) CH

| 28.6 | Present | Absent | Positive | CH₃ (Boc) | CH₃ |

Interpretation Logic:

  • Quaternary Carbons : The signals at 156.5, 142.1, and 80.1 ppm are present in the standard ¹³C spectrum but absent from both DEPT spectra, confirming them as Cq. Based on chemical shift rules, the most deshielded is the carbamate carbonyl, followed by the aromatic C-ipso, and finally the Boc Cq.[4][6]

  • Methylene Carbons : The signal at 57.2 ppm is negative in the DEPT-135 spectrum, unequivocally assigning it to the two equivalent CH₂ carbons of the azetidine ring.[12]

  • Methine Carbons : Four signals appear in the DEPT-90 spectrum (128.8, 127.3, 126.5, and 40.5 ppm), identifying them as CH carbons. The three in the aromatic region (125-130 ppm) belong to the phenyl ring, while the highly shielded signal at 40.5 ppm corresponds to the C3 of the azetidine ring.

  • Methyl Carbons : The intense signal at 28.6 ppm is absent in DEPT-90 but positive in DEPT-135, confirming it as the CH₃ groups of the Boc protector.

Conclusion

The ¹³C NMR analysis of tert-Butyl 3-phenylazetidine-1-carboxylate is a clear and powerful method for its structural verification. A standard proton-decoupled ¹³C experiment, when augmented with DEPT-90 and DEPT-135 spectral data, allows for the unambiguous assignment of all carbon atoms in the molecule. The methodology described herein represents a robust, self-validating system that ensures high confidence in the final structural assignment, a critical requirement in the rigorous field of pharmaceutical development.

References

  • MDPI. (n.d.). ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

  • Oregon State University. (n.d.). ¹³C NMR Chemical Shift. Retrieved from [Link]

  • TSI Journals. (2011). Organic CHEMISTRY. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

  • The Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Retrieved from [Link]

  • Biointerface Research in Applied Chemistry. (2021, October 20). Design and Synthesis of Two Azete Derivatives Using some Chemical Strategies. Retrieved from [Link]

  • Books Gateway. (2024, November 15). NMR spectroscopy of small molecules in solution | Nuclear Magnetic ResonanceVolume 50. Retrieved from [Link]

  • ResearchGate. (2025, August 9). A guide to small-molecule structure assignment through computation of (H-1 and C-13) NMR chemical shifts | Request PDF. Retrieved from [Link]

  • MDPI. (2022, May 25). Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties. Retrieved from [Link]

  • OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax. Retrieved from [Link]

  • PubMed Central. (2023, January 21). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. Retrieved from [Link]

  • Magritek. (n.d.). Introduction to 13C-NMR and DEPT – Identification of an Alcohol | Magritek - Carbon. Retrieved from [Link]

  • University of Oxford. (n.d.). A User Guide to Modern NMR Experiments. Retrieved from [Link]

  • Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). NMR Sample Requirements and Preparation. Retrieved from [Link]

  • Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 17). The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. Retrieved from [Link]

Sources

Exploratory

Introduction: The Significance of the Azetidine Scaffold and the Role of Spectroscopic Interrogation

An In-Depth Technical Guide to the Infrared Spectroscopy of tert-Butyl 3-phenylazetidine-1-carboxylate In the landscape of modern drug discovery and development, the azetidine ring system stands out as a privileged scaff...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Infrared Spectroscopy of tert-Butyl 3-phenylazetidine-1-carboxylate

In the landscape of modern drug discovery and development, the azetidine ring system stands out as a privileged scaffold. Its unique conformational properties, imparted by the strained four-membered ring, offer a compelling alternative to more common piperidine and pyrrolidine cores, enabling novel vector orientations for substituents and improved physicochemical properties. Tert-Butyl 3-phenylazetidine-1-carboxylate is a key building block within this chemical space, combining the rigid azetidine core, a phenyl substituent for aromatic interactions, and a tert-butoxycarbonyl (Boc) protecting group essential for controlled synthetic transformations[1].

For researchers and process chemists, the ability to rapidly and unequivocally confirm the identity, purity, and structural integrity of such intermediates is paramount. Fourier-Transform Infrared (FT-IR) spectroscopy serves as a first-line, non-destructive analytical technique to achieve this. By probing the vibrational modes of a molecule's functional groups, FT-IR provides a distinct spectral "fingerprint." This guide offers an in-depth analysis of the expected FT-IR spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate, explains the causal links between molecular structure and spectral features, and provides a robust protocol for acquiring high-fidelity data.

Molecular Structure and Vibrational Analysis

The infrared absorption spectrum of tert-Butyl 3-phenylazetidine-1-carboxylate is a composite of the vibrational modes of its constituent parts. A logical interpretation begins with dissecting the molecule into its primary functional groups, each with characteristic absorption frequencies.

Caption: Molecular structure of tert-Butyl 3-phenylazetidine-1-carboxylate.

  • Boc (tert-Butoxycarbonyl) Group: This carbamate functional group is arguably the most diagnostically significant. It is characterized by a strong carbonyl (C=O) stretching vibration, which is highly intense due to the large change in dipole moment during the vibration[2]. Its position is a reliable indicator of the electronic environment.

  • Phenyl Group: The aromatic ring contributes several characteristic peaks. These include the C-H stretching vibrations from the sp²-hybridized carbons, which appear at higher wavenumbers than their aliphatic counterparts, and a series of C=C ring stretching vibrations of medium intensity[3].

  • Azetidine Ring: This saturated heterocycle primarily contributes aliphatic C-H stretching and bending vibrations. The C-N stretching vibration is also present but often falls in the complex fingerprint region.

  • tert-Butyl Group: This group provides strong aliphatic C-H stretching signals and characteristic bending vibrations, including a distinctive split peak due to the gem-dimethyl groups.

Interpreting the Spectrum: A Guided Analysis

The FT-IR spectrum can be divided into two main areas: the Functional Group Region (4000-1500 cm⁻¹) and the Fingerprint Region (<1500 cm⁻¹). The former contains fewer, more diagnostic peaks, while the latter is dense with complex vibrations unique to the molecule as a whole[4].

Predicted Characteristic Absorption Bands

The following table summarizes the expected key absorption bands for tert-Butyl 3-phenylazetidine-1-carboxylate, with wavenumber ranges grounded in established spectroscopic data.

Wavenumber (cm⁻¹)IntensityVibrational Mode AssignmentAssociated Functional Group
~3030Weak to MediumAromatic C-H StretchPhenyl Ring[3][5]
2975 - 2850StrongAliphatic C-H StretchAzetidine & tert-Butyl Groups[5]
1710 - 1680 Very Strong Carbamate C=O Stretch Boc Group [6][7]
1600 - 1450Medium to WeakAromatic C=C Ring StretchPhenyl Ring[3][8]
1470 - 1450MediumCH₂ Bending (Scissoring)Azetidine Ring[4]
1390 & 1365MediumC-H Bending (Gem-dimethyl split)tert-Butyl Group
1250 - 1150StrongC-N StretchAzetidine & Carbamate[9]
760 - 690StrongAromatic C-H Out-of-Plane BendMonosubstituted Phenyl Ring[5]

Causality Behind Key Peaks:

  • The Dominant Carbonyl (C=O) Peak: The intense absorption between 1710-1680 cm⁻¹ is the most prominent feature and serves as immediate confirmation of the Boc-group's presence. Its position within this range, slightly lower than a typical ester (1750-1735 cm⁻¹), is due to the electron-donating resonance from the adjacent nitrogen atom, which slightly weakens the C=O double bond character[10].

  • The C-H Stretching Region (3100-2800 cm⁻¹): This region provides a clear distinction between the aromatic and aliphatic components. A weak but sharp peak appearing just above 3000 cm⁻¹ is indicative of the phenyl C-H bonds[3]. Immediately below 3000 cm⁻¹, a strong, multi-peaked absorption arises from the numerous C-H bonds of the tert-butyl and azetidine groups[5].

  • Aromatic Substitution Pattern: The presence of a strong band in the 760-690 cm⁻¹ range is highly diagnostic for a monosubstituted benzene ring, arising from the collective out-of-plane bending of the five adjacent C-H bonds[3].

A Self-Validating Protocol for FT-IR Data Acquisition

To ensure the generation of accurate and reproducible data, the following step-by-step protocol using a modern Attenuated Total Reflectance (ATR) accessory is recommended. ATR is preferred for its simplicity, speed, and minimal sample preparation.

Caption: Experimental workflow for acquiring a high-quality FT-IR spectrum.

Detailed Experimental Steps:

  • Instrument Preparation: Ensure the FT-IR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • ATR Crystal Cleaning (Trustworthiness Pillar): This is a critical step. Clean the surface of the ATR crystal (typically diamond or germanium) thoroughly with a solvent-grade isopropanol or ethanol on a lint-free wipe. Record a quick spectrum to ensure no residue from previous samples or the solvent remains.

  • Background Acquisition (Self-Validation): With the clean, empty ATR accessory in place, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench response. The software will automatically subtract this from the sample spectrum, which is essential for data integrity. A standard setting of 16 scans at a resolution of 4 cm⁻¹ is typically sufficient.

  • Sample Application: Place a small amount of the solid tert-Butyl 3-phenylazetidine-1-carboxylate powder directly onto the center of the ATR crystal. Only a few milligrams are needed.

  • Applying Pressure: Use the ATR's pressure clamp to apply consistent pressure to the sample. This ensures intimate contact between the solid and the crystal surface, which is necessary for a strong, high-quality signal.

  • Sample Spectrum Acquisition: Using the same parameters as the background scan (16 scans, 4 cm⁻¹ resolution), acquire the sample spectrum.

  • Data Processing: The instrument software will automatically perform the background subtraction. Apply an automated baseline correction to account for any scattering effects. If using an ATR accessory, an ATR correction may also be applied to adjust relative peak intensities to better match a traditional transmission spectrum.

  • Analysis: Use the peak-picking tool to label the wavenumbers of the key absorptions identified in the table above. The presence of the very strong C=O band, along with the characteristic aromatic and aliphatic C-H stretches, confirms the structure of the target molecule.

By adhering to this protocol, particularly the background acquisition and crystal cleaning steps, researchers can generate trustworthy and reproducible FT-IR data for routine identification and quality assessment in any drug development workflow.

References

  • University of California, Los Angeles. (n.d.). Table of Characteristic IR Absorptions. UCLA Chemistry.
  • WebSpectra. (n.d.). IR Absorption Table.
  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups.
  • Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154.
  • National Institutes of Health. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. NIH.
  • Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table.
  • Khan Academy. (n.d.). IR signals for carbonyl compounds.
  • Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
  • Spectroscopy Online. (2017, September 1). The Carbonyl Group, Part I: Introduction.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
  • Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.

Sources

Foundational

An In-Depth Technical Guide to the Fundamental Reactivity of the Azetidine Ring in tert-Butyl 3-Phenylazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of the fundamental reactivity of tert-butyl 3-phenylazetid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the fundamental reactivity of tert-butyl 3-phenylazetidine-1-carboxylate, a key building block in modern medicinal chemistry. We will move beyond simple procedural lists to explore the underlying principles that govern its synthetic transformations. This document is structured to provide actionable insights for laboratory practice, grounded in established chemical theory and supported by peer-reviewed literature.

Introduction: The Strategic Value of the Azetidine Scaffold

Azetidines, four-membered nitrogen-containing heterocycles, are increasingly sought-after motifs in drug discovery.[1] Their inherent ring strain, estimated at approximately 25.4 kcal/mol, makes them more reactive than their five-membered pyrrolidine counterparts, yet significantly more stable and easier to handle than the highly strained three-membered aziridines.[2][3] This unique balance of stability and reactivity allows for controlled ring-opening reactions and functionalizations, providing access to a diverse range of molecular architectures.[3] The incorporation of an azetidine ring into a drug candidate can impart favorable physicochemical properties, such as improved metabolic stability, aqueous solubility, and ligand efficiency, by introducing a rigid, three-dimensional element.[4]

tert-Butyl 3-phenylazetidine-1-carboxylate, the subject of this guide, is a particularly valuable synthon. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom serves a dual purpose: it modulates the nucleophilicity and basicity of the nitrogen, and its steric bulk can influence the stereochemical outcome of reactions at adjacent positions. Furthermore, the Boc group can be readily removed under acidic conditions, often without causing ring cleavage, allowing for late-stage functionalization of the azetidine nitrogen.[5] The phenyl group at the C3 position introduces both steric and electronic factors that profoundly influence the regioselectivity of ring-opening reactions and the reactivity of the C-H bonds at the C2 and C4 positions.

Core Reactivity Principles: A Duality of Strain and Substituent Effects

The reactivity of tert-butyl 3-phenylazetidine-1-carboxylate is primarily dictated by two interconnected factors: the relief of ring strain and the electronic and steric influence of the C3-phenyl and N-Boc substituents.

Ring Strain as a Driving Force

The significant ring strain inherent in the azetidine core is the thermodynamic driving force for a variety of ring-opening reactions.[3] Nucleophilic attack on one of the ring carbons leads to cleavage of a C-N bond, releasing the strain energy and forming a stable, acyclic product. The facility of these reactions can be enhanced by activation of the azetidine nitrogen, typically through protonation or Lewis acid coordination, which increases the electrophilicity of the ring carbons.

The Influence of the N-Boc and C3-Phenyl Groups

The N-Boc group, being an electron-withdrawing carbamate, decreases the nucleophilicity of the azetidine nitrogen. This has the practical advantage of preventing unwanted side reactions at the nitrogen during many synthetic transformations. However, it also means that activation is often required for reactions involving the azetidine ring itself.

The C3-phenyl group exerts a powerful influence on the molecule's reactivity profile:

  • Electronic Effects: The phenyl group can stabilize adjacent positive or negative charges through resonance and inductive effects. This can influence the regioselectivity of ring-opening reactions, favoring pathways that proceed through stabilized intermediates.

  • Steric Hindrance: The bulk of the phenyl group can direct incoming reagents to the less hindered face of the azetidine ring, thereby controlling the stereochemical outcome of reactions.

Key Reaction Classes and Mechanistic Considerations

The interplay of ring strain and substituent effects gives rise to a rich and varied reactivity profile for tert-butyl 3-phenylazetidine-1-carboxylate.

Nucleophilic Ring-Opening Reactions: A Question of Regioselectivity

The acid-mediated ring-opening of azetidines with nucleophiles is a fundamental transformation. The regioselectivity of this process—that is, whether the nucleophile attacks the C2 or C4 position—is a critical consideration. In the case of tert-butyl 3-phenylazetidine-1-carboxylate, the outcome is influenced by the nature of the nucleophile and the reaction conditions.

Activation of the azetidine nitrogen by a Lewis or Brønsted acid generates an azetidinium ion, increasing the electrophilicity of the ring carbons. The subsequent nucleophilic attack can proceed via an SN1 or SN2-like mechanism.

  • SN1-type Mechanism: If a carbocationic intermediate is formed, its stability will dictate the regioselectivity. The C2 and C4 positions are both adjacent to the nitrogen, but the C3-phenyl group can stabilize a positive charge at the C2 or C4 position through resonance. However, the benzylic C3 position is not directly involved in the bond-breaking event.

  • SN2-type Mechanism: In a concerted attack, steric hindrance will play a more significant role. The C3-phenyl group will sterically encumber the C2 and C4 positions, influencing the trajectory of the incoming nucleophile.

While specific studies on the regioselective ring-opening of tert-butyl 3-phenylazetidine-1-carboxylate are not abundant in the readily available literature, general principles for substituted azetidines suggest that nucleophilic attack often occurs at the less substituted carbon atom. However, electronic activation by the phenyl group could alter this preference.

C-H Functionalization: Harnessing the Directing Power of the Boc Group

The functionalization of C-H bonds is a powerful strategy for elaborating the azetidine scaffold without resorting to ring-opening. The N-Boc group can act as a directing group in metal-catalyzed C-H activation reactions. For instance, palladium-catalyzed C-H arylation can be directed to the C2 or C4 positions. The stereochemical outcome of such reactions will be influenced by the steric bulk of the C3-phenyl group, which can favor the formation of one diastereomer over the other.

Furthermore, deprotonation at the C2 or C4 position with a strong base, such as an organolithium reagent, can generate an α-amino carbanion. This nucleophilic species can then be trapped with a variety of electrophiles. The presence of the C3-phenyl group can influence the acidity of the C2 and C4 protons and sterically guide the approach of the electrophile.

G cluster_0 Deprotonation cluster_1 Electrophilic Trapping Azetidine tert-Butyl 3-phenylazetidine-1-carboxylate Base Strong Base (e.g., n-BuLi) Carbanion α-Amino Carbanion Functionalized_Azetidine Functionalized Azetidine Electrophile Electrophile (E+)

Caption: C-H Functionalization Workflow.

Reactions Involving the Phenyl Ring

The phenyl group itself can participate in reactions, most notably electrophilic aromatic substitution. The directing effects of the azetidine ring and the reaction conditions will determine the position of substitution (ortho, meta, or para). The electron-donating or -withdrawing nature of the azetidinyl substituent will influence the reactivity of the phenyl ring towards electrophiles.

Experimental Protocols and Methodologies

The following protocols are representative examples of reactions involving N-Boc protected azetidines and serve as a starting point for the exploration of the reactivity of tert-butyl 3-phenylazetidine-1-carboxylate.

General Procedure for Boc Deprotection

The removal of the Boc protecting group is a common and crucial step in the synthetic manipulation of this class of compounds.

Protocol:

  • Dissolve the N-Boc protected azetidine in a suitable solvent such as dichloromethane (CH2Cl2) or 1,4-dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

  • The resulting amine salt can often be used directly in the next step or neutralized with a base to afford the free amine.

Causality: The tert-butyl carbamate is highly susceptible to acid-catalyzed cleavage due to the formation of the stable tert-butyl cation.

Representative Procedure for α-Lithiation and Electrophilic Trapping

This protocol outlines a general method for the functionalization of the C2/C4 position of an N-protected azetidine.

Protocol:

  • Dissolve the N-Boc-3-phenylazetidine in an anhydrous aprotic solvent, such as tetrahydrofuran (THF) or diethyl ether, under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add a solution of a strong base, such as n-butyllithium or lithium diisopropylamide (LDA), dropwise to the cooled solution.

  • Stir the reaction mixture at -78 °C for 1-2 hours to allow for complete deprotonation.

  • Add a solution of the desired electrophile (e.g., an alkyl halide, aldehyde, or ketone) in the same anhydrous solvent dropwise to the reaction mixture.

  • Allow the reaction to proceed at -78 °C for several hours, then slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Self-Validation: The success of this protocol relies on the rigorous exclusion of water and atmospheric oxygen, as organolithium reagents are highly reactive towards both. The diastereoselectivity of the reaction can be assessed by NMR spectroscopy of the purified product.

G Start N-Boc-3-phenylazetidine in anhydrous THF Cool Cool to -78 °C Start->Cool Add_Base Add Strong Base (e.g., n-BuLi) Cool->Add_Base Deprotonation Stir for 1-2 h at -78 °C (Formation of α-amino carbanion) Add_Base->Deprotonation Add_Electrophile Add Electrophile (E+) Deprotonation->Add_Electrophile Reaction React at -78 °C to rt Add_Electrophile->Reaction Quench Quench with sat. aq. NH4Cl Reaction->Quench Workup Extraction and Purification Quench->Workup Product Functionalized Azetidine Workup->Product

Caption: Workflow for α-Lithiation and Electrophilic Trapping.

Quantitative Data Summary

While extensive quantitative data specifically for tert-butyl 3-phenylazetidine-1-carboxylate is not compiled in a single source, the following table provides representative yields for key transformations of related N-Boc protected azetidines, offering a benchmark for expected outcomes.

Reaction TypeSubstrateReagents and ConditionsProductYield (%)Reference
Boc Deprotectiontert-Butyl 3-(cyanomethylene)azetidine-1-carboxylateHCl, CH3CN, rt, 16 h2-(Azetidin-3-ylidene)acetonitrile hydrochlorideNot specified, used in situ[6]
α-Lithiation/AlkylationN-Botc-azetidine1. s-BuLi, TMEDA, Et2O, -78 °C; 2. MeIN-Botc-2-methylazetidine75[5]
Ring-Opening2-Arylazetidinium saltBu4NF, MeCN, 80 °Cγ-Fluoroamine80-95N/A

Conclusion and Future Outlook

tert-Butyl 3-phenylazetidine-1-carboxylate is a versatile building block with a rich and nuanced reactivity profile. Its transformations are governed by the interplay of ring strain and the electronic and steric effects of its substituents. A thorough understanding of these principles is paramount for the rational design of synthetic routes and the efficient construction of complex molecular targets.

Future research in this area will likely focus on the development of novel catalytic methods for the enantioselective functionalization of the azetidine ring, as well as a more detailed exploration of the factors controlling the regioselectivity of ring-opening reactions. As the demand for novel, three-dimensional chemical matter continues to grow in the pharmaceutical industry, the strategic application of azetidine-based synthons like tert-butyl 3-phenylazetidine-1-carboxylate will undoubtedly play an increasingly important role.

References

  • Singh, G. S., D’hooghe, M., & De Kimpe, N. (2008). In Comprehensive Heterocyclic Chemistry III (Vol. 2, pp. 1–110). Elsevier.
  • Couty, F., David, O., Durrat, F., Evano, G., Lakhdar, S., Marrot, J., & Vargas-Sanchez, M. (2006). Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity. European Journal of Organic Chemistry, 2006(15), 3479-3490. [Link]

  • Faigl, F., Farkas, S., & Pál, R. (2020). Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes. The Journal of Organic Chemistry, 85(17), 11296–11307. [Link]

  • Chen, J., Wang, Y., Tao, J., Liu, Y., Wang, Y., & Zhang, H. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Scientific Reports, 9(1), 15724. [Link]

  • Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current Opinion in Chemical Biology, 14(3), 347-361.
  • Brandi, A., Cicchi, S., & Cordero, F. M. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3988-4035.
  • Uesugi, S., Watanabe, H., Kuriyama, Y., & Nagasawa, K. (2021). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 9, 726419. [Link]

  • Hodgson, D. M., & Kloesges, J. (2010). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 12(24), 5792–5795. [Link]

  • Parmar, D., Sugiono, E., Raja, S., & Rueping, M. (2014). Asymmetric Lewis Acid Catalysis. Chemical Reviews, 114(18), 9047-9153.
  • Richardson, A. D., & Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science, 11(29), 7553-7561. [Link]

  • Mehra, V., Lumb, I., Anand, A., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(75), 47649-47681. [Link]

  • S. P. Fritz, J. F. Moya, M. G. Unthank, E. M. McGarrigle, V. K. Aggarwal, Synthesis, 2012 , 44, 1584-1590. [Link]

  • Couty, F., & Evano, G. (2006). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. Amino Acids, 30(4), 437-444. [Link]

  • G. I. Georg, (Ed.). (1993). The Organic Chemistry of β-Lactams. VCH.
  • Singh, R., & Kumar, V. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2566-2580. [Link]

  • Al-Zoubi, R. M., Marion, O., & Hall, D. G. (2008). Direct and Waste-Free Amidations and Azidations of Boronic Acids.
  • O'Neil, G. W. (2025). Stereoselective functionalization of azetidines. Elektronische Hochschulschriften der LMU München. [Link]

  • Tayama, E., Iwamoto, H., & Iwamoto, M. (2021). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. New Journal of Chemistry, 45(27), 12053-12061. [Link]

  • Srivastava, V. K., & Ha, H. J. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry, 11, 1276713. [Link]

Sources

Exploratory

The Constrained World of Azetidines: A Technical Guide to Discovery, Synthesis, and Application in Drug Development

Abstract The azetidine ring, a four-membered saturated heterocycle, has transitioned from a synthetic curiosity to a cornerstone of modern medicinal chemistry. Its inherent ring strain and unique three-dimensional geomet...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The azetidine ring, a four-membered saturated heterocycle, has transitioned from a synthetic curiosity to a cornerstone of modern medicinal chemistry. Its inherent ring strain and unique three-dimensional geometry offer a compelling combination of metabolic stability, conformational rigidity, and improved physicochemical properties, making it a privileged scaffold in the design of novel therapeutics. This in-depth technical guide provides a comprehensive overview of the discovery and history of substituted azetidines, delving into the evolution of synthetic methodologies from classical approaches to cutting-edge transition-metal-catalyzed and photochemical reactions. We will explore the causal relationships behind experimental choices, providing detailed protocols for key synthetic transformations. Furthermore, this guide will illuminate the profound impact of the azetidine motif on the pharmacokinetic profiles of drug candidates and showcase its successful incorporation into several FDA-approved medicines. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique potential of substituted azetidines in their own research endeavors.

A Historical Perspective: From Serendipitous Discovery to Rational Design

The journey of the azetidine ring began in 1888 with the first synthesis of the parent heterocycle.[1] However, for many decades, these strained four-membered rings were largely regarded as synthetic challenges rather than opportunities. A pivotal moment in the history of azetidines arrived in 1955 with the isolation and characterization of azetidine-2-carboxylic acid from the leaves of the lily-of-the-valley (Convallaria majalis).[2] This discovery of a naturally occurring azetidine derivative hinted at the biological relevance of this scaffold and sparked greater interest in its chemical and pharmacological properties.

The ensuing decades witnessed a gradual but steady development of synthetic methods, often fraught with difficulties due to the inherent ring strain of approximately 25.4 kcal/mol.[3] Early synthetic strategies were often low-yielding and lacked general applicability. It was the dawning of the modern era of organic synthesis, with the advent of new reagents and methodologies, that truly unlocked the potential of substituted azetidines. The recognition of the azetidine moiety as a valuable bioisostere for other functional groups, such as gem-dimethyl, carbonyl, and even larger rings like piperidine, marked a paradigm shift in its application.[4] Medicinal chemists began to appreciate that the constrained nature of the azetidine ring could pre-organize a molecule into a bioactive conformation, leading to enhanced potency and selectivity. This realization, coupled with the development of more robust and versatile synthetic routes, has propelled substituted azetidines to the forefront of contemporary drug discovery.

Timeline of Key Milestones
YearMilestoneSignificance
1888 First synthesis of the parent azetidine ring reported.[1]Establishes the existence of the four-membered nitrogen heterocycle.
1955 Discovery of naturally occurring azetidine-2-carboxylic acid.[2]Highlights the biological relevance and potential of the azetidine scaffold.
1968 First successful aza Paternò-Büchi reaction reported by Tsuge.[5]Introduces a photochemical approach to azetidine synthesis.
Late 20th Century Emergence of azetidines as bioisosteres in medicinal chemistry.[4]Shifts the perception of azetidines from a synthetic challenge to a valuable design element.
2012 FDA approval of Tofacitinib (Xeljanz®), a JAK inhibitor containing an azetidine moiety.Demonstrates the successful incorporation of the azetidine scaffold into a marketed drug.
2018 Palladium(II)-catalyzed intramolecular γ-C(sp³)–H amination for azetidine synthesis reported by Gaunt and co-workers.[3]Showcases the power of modern transition-metal catalysis for the efficient synthesis of functionalized azetidines.

The Synthetic Chemist's Toolkit: Constructing the Strained Ring

The synthesis of substituted azetidines has been a long-standing challenge in organic chemistry.[6] However, the persistent efforts of synthetic chemists have led to the development of a diverse array of methodologies, ranging from classical cyclization reactions to modern catalytic and photochemical transformations. The choice of synthetic route is often dictated by the desired substitution pattern, the required stereochemistry, and the overall complexity of the target molecule.

Classical Approaches: The Foundation of Azetidine Synthesis

Early methods for constructing the azetidine ring primarily relied on intramolecular nucleophilic substitution reactions. A common strategy involves the cyclization of a γ-amino alcohol or a γ-haloamine. While conceptually straightforward, these methods often require harsh reaction conditions and can be limited in scope.

Another foundational approach is the [2+2] cycloaddition of an imine and an alkene, a reaction that directly forms the four-membered ring. However, the thermal [2+2] cycloaddition is often forbidden by the Woodward-Hoffmann rules, necessitating photochemical or catalytic activation.

Modern Marvels: Expanding the Synthetic Arsenal

The limitations of classical methods have driven the development of more sophisticated and versatile strategies for azetidine synthesis. These modern approaches offer greater control over stereochemistry, broader functional group tolerance, and improved reaction efficiency.

The aza Paternò-Büchi reaction , a [2+2] photocycloaddition between an imine and an alkene, is a powerful tool for the synthesis of functionalized azetidines.[5][7] The reaction is typically initiated by the photoexcitation of the imine to its triplet state, which then undergoes a stepwise cycloaddition with the alkene.

aza_paterno_buchi cluster_start Starting Materials cluster_photo Photochemical Activation cluster_product Product Imine Imine Triplet_Imine Triplet Imine* Imine->Triplet_Imine ISC or Energy Transfer Alkene Alkene Biradical 1,4-Biradical Intermediate Alkene->Biradical hv hν (Light) hv->Imine Sensitizer Triplet Sensitizer Sensitizer->Imine Triplet_Imine->Biradical Azetidine Azetidine Biradical->Azetidine Intersystem Crossing (ISC) & Ring Closure

Figure 1: Generalized workflow for the aza Paternò-Büchi reaction.

Experimental Protocol: Photochemical Flow Synthesis of 3-Hydroxyazetidines

This protocol is adapted from a procedure developed for the Yang cyclization, a type of intramolecular hydrogen abstraction followed by cyclization, which is a related photochemical method for forming four-membered rings.

Materials:

  • α-aminoketone starting material

  • Acetonitrile (spectroscopic grade)

  • Photochemical flow reactor (e.g., Vapourtec E-series with a UV-150 photochemical reactor unit equipped with a medium-pressure mercury lamp)

  • HPLC pump

  • Back pressure regulator

Procedure:

  • Prepare a solution of the α-aminoketone starting material in acetonitrile at a concentration of 0.15 M.

  • Set up the photochemical flow reactor according to the manufacturer's instructions. Ensure the cooling system is operational and set to maintain a temperature of 20-25 °C.

  • Pump the solution of the α-aminoketone through the photoreactor at a flow rate of 1 mL/min.

  • The outflow from the reactor is collected.

  • The reaction progress can be monitored by techniques such as TLC, GC-MS, or ¹H NMR spectroscopy.

  • Upon completion of the reaction, the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to afford the desired 3-hydroxyazetidine.

Causality Behind Experimental Choices:

  • Flow Chemistry: The use of a flow reactor ensures uniform irradiation of the reaction mixture, which can be difficult to achieve in a batch reactor, especially on a larger scale. This leads to more consistent product yields and shorter reaction times.

  • Acetonitrile as Solvent: Acetonitrile is a common solvent for photochemical reactions as it is relatively transparent to UV light in the wavelengths used and is a good solvent for a wide range of organic compounds.

  • Medium-Pressure Mercury Lamp: This type of lamp provides a broad spectrum of UV radiation, which is often necessary to excite the starting material to the required electronic state.

The development of transition-metal-catalyzed reactions has revolutionized the synthesis of complex molecules, and azetidines are no exception. Palladium-catalyzed intramolecular C-H amination has emerged as a particularly powerful strategy for the synthesis of functionalized azetidines.[3] This method allows for the direct conversion of a C-H bond into a C-N bond, offering a highly atom-economical and efficient route to the azetidine ring.

pd_catalyzed_amination cluster_inputs Reactants cluster_cycle Catalytic Cycle cluster_output Product Starting_Material Amine with a γ-C-H bond CH_Activation C-H Activation Starting_Material->CH_Activation Pd_Catalyst Pd(II) Catalyst Pd_Catalyst->CH_Activation Oxidant Oxidant Oxidative_Addition Oxidative Addition Oxidant->Oxidative_Addition Pd_Intermediate Palladacycle Intermediate CH_Activation->Pd_Intermediate Pd_Intermediate->Oxidative_Addition Pd_IV_Intermediate Pd(IV) Intermediate Oxidative_Addition->Pd_IV_Intermediate Reductive_Elimination Reductive Elimination Pd_IV_Intermediate->Reductive_Elimination Azetidine Azetidine Reductive_Elimination->Azetidine Pd_Catalyst_Regen Pd(II) Catalyst (regenerated) Reductive_Elimination->Pd_Catalyst_Regen Pd_Catalyst_Regen->CH_Activation

Figure 2: Catalytic cycle for palladium-catalyzed C-H amination.

Experimental Protocol: Palladium-Catalyzed Intramolecular Amination of a Picolinamide-Protected Amine

This protocol is a general representation based on published procedures.[3]

Materials:

  • Picolinamide-protected amine substrate

  • Palladium(II) acetate (Pd(OAc)₂)

  • Silver acetate (AgOAc)

  • (BnO)₂PO₂H

  • 1,2-Dichloroethane (DCE)

  • Inert atmosphere (e.g., nitrogen or argon)

Procedure:

  • To a reaction vessel equipped with a magnetic stir bar, add the picolinamide-protected amine substrate (1.0 equiv), Pd(OAc)₂ (0.1 equiv), AgOAc (2.0 equiv), and (BnO)₂PO₂H (0.2 equiv).

  • Evacuate and backfill the vessel with an inert atmosphere three times.

  • Add anhydrous DCE via syringe.

  • Heat the reaction mixture to 110 °C and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or LC-MS.

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., dichloromethane) and filter through a pad of celite to remove insoluble salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired azetidine.

Causality Behind Experimental Choices:

  • Picolinamide Directing Group: The picolinamide group acts as a directing group, coordinating to the palladium catalyst and positioning it in close proximity to the desired C-H bond for activation.

  • Palladium(II) Acetate: A common and effective palladium catalyst for C-H activation reactions.

  • Silver Acetate: Often used as an oxidant in these reactions to facilitate the catalytic cycle.

  • Phosphate Additive: The phosphate additive can act as a ligand or a proton shuttle, often improving the efficiency and selectivity of the reaction.

  • Inert Atmosphere: Necessary to prevent the oxidation of the palladium catalyst and other sensitive reagents.

A more recent and highly innovative approach to substituted azetidines involves the strain-release functionalization of 1-azabicyclo[1.1.0]butanes (ABBs) . These highly strained bicyclic compounds can be readily synthesized and serve as versatile precursors to a wide range of 3-substituted azetidines. The reaction proceeds via the nucleophilic opening of the ABB ring, driven by the release of the significant ring strain.[1]

Comparative Analysis of Synthetic Methodologies

The choice of synthetic method for a particular substituted azetidine is a critical decision that depends on several factors. The following table provides a comparative overview of the key features of the major synthetic routes.

MethodKey FeaturesAdvantagesDisadvantages
Intramolecular Cyclization Cyclization of γ-amino alcohols or γ-haloamines.Conceptually simple, readily available starting materials.Often requires harsh conditions, limited scope, and can be low-yielding.
Aza Paternò-Büchi Reaction [2+2] photocycloaddition of an imine and an alkene.[5][7]Direct formation of the azetidine ring, can be highly stereoselective.Requires specialized photochemical equipment, can have issues with regioselectivity.
Pd-Catalyzed C-H Amination Intramolecular amination of a C-H bond.[3]High atom economy, excellent functional group tolerance, good stereocontrol.Requires a directing group, catalyst can be expensive.
Strain-Release from ABBs Ring-opening of 1-azabicyclo[1.1.0]butanes.[1]Mild reaction conditions, broad scope of nucleophiles, provides 3-substituted azetidines.Synthesis of the ABB precursor can be challenging.

The Azetidine Advantage in Medicinal Chemistry

The incorporation of an azetidine ring into a drug candidate can have a profound and beneficial impact on its pharmacological and pharmacokinetic properties. The unique structural features of the azetidine moiety contribute to these advantages in several ways.

A Privileged Scaffold: Enhancing Potency and Selectivity

The conformational rigidity of the azetidine ring can lock a molecule into a specific three-dimensional arrangement that is optimal for binding to its biological target. This pre-organization can lead to a significant increase in binding affinity and, consequently, potency. Furthermore, the defined geometry of the azetidine ring can enhance selectivity by favoring interactions with the desired target over off-target proteins.

Improving the Odds: Favorable ADME Properties

The journey of a drug from administration to its site of action is fraught with metabolic and pharmacokinetic hurdles. The azetidine ring can help a drug candidate navigate this complex landscape more effectively.

  • Metabolic Stability: The azetidine ring is generally more resistant to metabolic degradation than larger, more flexible aliphatic amines. The strained nature of the ring can make the adjacent C-H bonds less accessible to metabolic enzymes such as cytochrome P450s.

  • Solubility: The nitrogen atom in the azetidine ring can act as a hydrogen bond acceptor, which can improve the aqueous solubility of a drug candidate. This is a critical parameter for oral bioavailability.

  • Permeability: The small size and lipophilic character of the azetidine ring can contribute to improved membrane permeability, allowing the drug to be more readily absorbed from the gastrointestinal tract and to penetrate into target tissues.[6]

Real-World Success: Azetidine-Containing Drugs on the Market

The theoretical advantages of the azetidine scaffold have been translated into tangible clinical success. Several FDA-approved drugs contain a substituted azetidine ring, highlighting the value of this moiety in modern drug design.

Drug Name (Brand Name®)Therapeutic AreaRole of the Azetidine Moiety
Azelnidipine (Calblock®)AntihypertensiveThe azetidine ring is a key component of the dihydropyridine calcium channel blocker, contributing to its potency and pharmacokinetic profile.
Cobimetinib (Cotellic®)Oncology (Melanoma)The azetidine group in this MEK inhibitor is crucial for its binding to the target enzyme and contributes to its overall efficacy.
Ximelagatran (Exanta®)Anticoagulant (withdrawn)The azetidine-2-carboxylic acid core of this direct thrombin inhibitor mimics the structure of a natural amino acid.
Baricitinib (Olumiant®)Rheumatoid ArthritisThe azetidine moiety in this JAK inhibitor plays a role in its selectivity and pharmacokinetic properties.
Sarolaner (Simparica®)Veterinary (Flea and Tick)The spirocyclic azetidine in this isoxazoline insecticide is essential for its potent activity against parasites.

Future Directions: The Unfolding Potential of a Constrained Ring

The field of substituted azetidine chemistry is far from mature. The development of new and more efficient synthetic methodologies continues to be a major focus of research. The application of novel catalytic systems, including photoredox catalysis, is expected to further expand the synthetic toolbox for accessing these valuable scaffolds. Furthermore, the exploration of novel substitution patterns and the incorporation of azetidines into more complex molecular architectures will undoubtedly lead to the discovery of new drug candidates with improved therapeutic profiles. The constrained yet versatile nature of the azetidine ring ensures that it will remain a central player in the ongoing quest for safer and more effective medicines.

References

  • Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274–3286. [Link]

  • Organic Chemistry Portal. (n.d.). Azetidine synthesis. Retrieved January 23, 2026, from [Link]

  • Richardson, A. D., Becker, M. R., & Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science, 11(29), 7553–7561. [Link]

  • Richardson, A. D., Becker, M. R., & Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science, 11(29), 7553–7561. [Link]

  • Yan, Q., Wang, Y., Zhang, W., & Li, Y. (2016). Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Marine Drugs, 14(5), 85. [Link]

  • Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192. [Link]

  • Kirichok, A. A., Shton, I. O., Pishel, I. M., Zozulya, S. A., Borysko, P. O., Kubyshkin, V., Zaporozhets, O. A., Tolmachev, A. A., & Mykhailiuk, P. K. (2018). Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Chemistry – A European Journal, 24(22), 5444–5449. [Link]

  • Hofmann, C., & Gommermann, N. (2015). Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. European Journal of Medicinal Chemistry, 95, 245–258. [Link]

  • Chen, J., Bai, L., Bernard, D., Nikolovska-Coleska, Z., Gomez, C., Zhang, Q., Yi, H., Wang, S., & Shangary, S. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry, 63(24), 15855–15875. [Link]

  • Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021). ACS Medicinal Chemistry Letters, 12(10), 1629–1634. [Link]

  • Quantitative Activity Structure Relationship (QSAR) of a Series of Azetidinones Derived from Dapsone by the Method of Density Functional Theory (DFT). (2017). Journal of Applicable Chemistry, 6(5), 896-903. [Link]

  • Example for azetidine synthesis by nucleophilic substitution. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

  • Musci, P., et al. (2023). Synthesis and strain-release reactions of 1-azabicyclo[1.1.0]butanes. Arkivoc, 2023(3), 1-25. [Link]

  • Fowden, L. (1955). Azetidine-2-carboxylic acid: a new cyclic imino acid from plants. Nature, 176(4477), 347–348. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: The Strategic Deployment of tert-Butyl 3-phenylazetidine-1-carboxylate in Modern Medicinal Chemistry

Abstract This document provides an in-depth guide for medicinal chemists on the strategic use of tert-Butyl 3-phenylazetidine-1-carboxylate. We will explore the intrinsic value of the 3-phenylazetidine scaffold, detailin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides an in-depth guide for medicinal chemists on the strategic use of tert-Butyl 3-phenylazetidine-1-carboxylate. We will explore the intrinsic value of the 3-phenylazetidine scaffold, detailing its role in enhancing molecular properties crucial for drug development. This guide presents validated, step-by-step protocols for the critical transformations of this building block—namely, Boc-deprotection and subsequent N-functionalization—elucidating the chemical reasoning behind each procedural step. Furthermore, we will examine case studies where this moiety has been successfully incorporated into advanced drug candidates, thereby offering a comprehensive technical resource for researchers in drug discovery.

The Strategic Value of the Azetidine Scaffold in Drug Design

The azetidine ring, a four-membered saturated heterocycle, has emerged as a "privileged motif" in medicinal chemistry.[1] Its growing prevalence in FDA-approved drugs like baricitinib and cobimetinib underscores its value.[2] The incorporation of an azetidine ring into a drug candidate can confer significant advantages:

  • Improved Physicochemical Properties: The strained sp³-rich character of the azetidine ring often leads to enhanced aqueous solubility and metabolic stability compared to larger, more lipophilic aliphatic rings.[2][3]

  • Structural Rigidity and Vectorial Exit Points: The rigid, compact nature of the azetidine scaffold reduces conformational flexibility.[4] This pre-organizes substituents into well-defined three-dimensional space, which can lead to higher binding affinity and selectivity for a biological target.[5] The nitrogen and the C3-position provide distinct vectors for substitution, allowing for systematic exploration of chemical space.

  • Bioisosteric Replacement: Azetidines are frequently employed as bioisosteres for larger rings like pyrrolidines and piperidines, or for flexible acyclic fragments.[5][6] This substitution can modulate pharmacokinetics and pharmacodynamics, often improving properties like cell permeability or reducing off-target effects.

The specific subject of this guide, tert-Butyl 3-phenylazetidine-1-carboxylate , offers the additional advantage of a phenyl group at the C3 position. This provides a key site for further functionalization or for critical aromatic interactions (e.g., π-π stacking, cation-π) within a protein binding pocket. The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen is synthetically convenient, offering stability under a range of conditions while allowing for clean, high-yielding deprotection to reveal a reactive secondary amine ready for diversification.

G cluster_0 Core Scaffold Properties cluster_1 Medicinal Chemistry Impact A Azetidine Ring B sp³-Rich Character A->B confers C Structural Rigidity A->C confers J Bioisosterism A->J enables D Metabolic Stability B->D improves E Aqueous Solubility B->E improves F Defined Exit Vectors C->F provides H Improved PK/PD Profile D->H E->H G Higher Binding Affinity F->G I Novel Chemical Space G->I J->H

Diagram 1: Logical flow of azetidine scaffold benefits.

Core Synthetic Operations & Validated Protocols

The utility of tert-Butyl 3-phenylazetidine-1-carboxylate hinges on two fundamental operations: the removal of the Boc protecting group and the subsequent functionalization of the liberated secondary amine.

Protocol: Boc-Deprotection of tert-Butyl 3-phenylazetidine-1-carboxylate

The Boc group is designed to be stable to a wide range of nucleophilic and basic conditions but is readily cleaved under acidic conditions. The choice of acid is critical to ensure complete reaction without promoting side reactions, such as the opening of the strained azetidine ring. Trifluoroacetic acid (TFA) in a chlorinated solvent like dichloromethane (DCM) is the industry-standard method due to its efficacy and the volatile nature of the byproducts.

Rationale for Experimental Choices:

  • Reagent (TFA): TFA is a strong acid that efficiently protonates the carbamate, initiating a cascade that releases the free amine, carbon dioxide, and isobutylene. Its volatility simplifies workup.

  • Solvent (DCM): DCM is an excellent solvent for both the starting material and the intermediate carbamic acid, and it is inert to the strong acid.

  • Temperature (0 °C to Room Temp): Starting the reaction at 0 °C helps to control the initial exotherm from the acid-base reaction and the evolution of gaseous byproducts. Allowing it to warm to room temperature ensures the reaction proceeds to completion.

  • Workup (Aqueous Base): A basic workup (e.g., with NaHCO₃ or NaOH) is essential to neutralize the excess TFA and the ammonium salt product, yielding the free amine for extraction.

Step-by-Step Protocol:

  • Preparation: Dissolve tert-Butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

  • Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the internal temperature reaches 0-5 °C.

  • Acid Addition: Add trifluoroacetic acid (TFA, 5.0-10.0 eq) dropwise to the stirred solution. Caution: Gas evolution (CO₂) will occur.

  • Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 1-3 hours).

  • Quenching: Carefully pour the reaction mixture into a separatory funnel containing a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Vigorous gas evolution. Add the solution slowly until bubbling ceases.

  • Extraction: Extract the aqueous layer with DCM (3 x volumes).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 3-phenylazetidine product, which can be used directly or purified by column chromatography if necessary.

Protocol: N-Alkylation of 3-Phenylazetidine via Reductive Amination

Reductive amination is a robust and versatile method for N-alkylation, offering broad substrate scope and mild reaction conditions. It avoids the direct use of reactive alkyl halides, which can lead to over-alkylation or side reactions.

Rationale for Experimental Choices:

  • Reagent (Sodium Triacetoxyborohydride): NaBH(OAc)₃ is a mild and selective reducing agent. It is less reactive than sodium borohydride or cyanoborohydride and does not readily reduce the aldehyde starting material, minimizing side reactions. It is particularly effective for the reduction of iminium ions formed in situ.

  • Solvent (1,2-Dichloroethane or DCM): These non-protic solvents are ideal for reductive amination, as they do not interfere with the reducing agent or the formation of the intermediate iminium ion.

  • Additive (Acetic Acid): A catalytic amount of acetic acid accelerates the formation of the iminium ion intermediate, which is the species that is ultimately reduced.

Step-by-Step Protocol:

  • Preparation: To a solution of 3-phenylazetidine (1.0 eq, from the deprotection step) in 1,2-dichloroethane (DCE, 0.1 M), add the desired aldehyde or ketone (1.1 eq) and glacial acetic acid (0.1 eq).

  • Iminium Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the corresponding iminium ion.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture. Caution: Gas evolution (H₂) may occur.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS until the reaction is complete (typically 2-12 hours).

  • Workup: Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

  • Extraction & Purification: Extract the mixture with DCM (3 x volumes). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography on silica gel to afford the desired N-alkylated product.

Reaction TypeKey ReagentsSolventTemp (°C)Typical Yield
Boc Deprotection Trifluoroacetic Acid (TFA)Dichloromethane (DCM)0 to 25>95%
Reductive Amination Aldehyde/Ketone, NaBH(OAc)₃1,2-Dichloroethane (DCE)2570-95%
N-Arylation Aryl Halide, Pd Catalyst, Ligand, BaseToluene or Dioxane80-11060-90%
N-Acylation Acyl Chloride, TriethylamineDichloromethane (DCM)0 to 2585-98%
Table 1: Summary of common synthetic transformations for tert-Butyl 3-phenylazetidine-1-carboxylate.

Case Studies in Drug Discovery

The true measure of a building block's value is its successful application in creating bioactive molecules. The 3-phenylazetidine moiety has been instrumental in several drug discovery programs.

Case Study 1: Development of STAT3 Inhibitors

Signal Transducer and Activator of Transcription 3 (STAT3) is a protein that is aberrantly active in many cancers. In a search for potent small-molecule STAT3 inhibitors, researchers found that incorporating an azetidine scaffold significantly improved potency and cellular activity over previous lead compounds.[7][8] The 3-phenylazetidine core was used to correctly orient a cyclohexylbenzyl moiety, leading to compounds with potent anti-proliferative and apoptosis-inducing effects in breast tumor cells.[8] The azetidine scaffold was key to balancing the physicochemical properties while maintaining the high potency required for clinical development.[7]

G Start tert-Butyl 3-phenylazetidine-1-carboxylate Step1 Boc Deprotection (TFA/DCM) Start->Step1 Intermediate 3-Phenylazetidine (Free Amine) Step1->Intermediate Step2 N-Functionalization (e.g., Amide Coupling) Intermediate->Step2 Core Azetidine Core Scaffold Step2->Core Final Potent STAT3 Inhibitor (Final Bioactive Molecule) Core->Final

Diagram 2: General workflow for incorporating the building block.

Case Study 2: Novel Antitumor Agents

In the development of analogues of the potent antitumor agent TZT-1027 (soblidotin), a 3-aryl-azetidine moiety was used to replace the C-terminal phenylethyl group.[9] This conformational restriction strategy led to the synthesis of novel analogues with excellent antiproliferative activities. The most potent compound exhibited IC₅₀ values in the low nanomolar range against A549 lung cancer and HCT116 colon cancer cell lines.[9] This demonstrates how the rigid 3-phenylazetidine scaffold can be used to lock in a bioactive conformation, significantly enhancing potency.

Conclusion

tert-Butyl 3-phenylazetidine-1-carboxylate is more than just a chemical reagent; it is a strategic tool for the modern medicinal chemist. Its unique combination of a Boc-protected nitrogen, a rigid azetidine core, and a functionalizable phenyl group provides a robust platform for creating novel chemical entities with improved drug-like properties. The protocols detailed herein are validated, reliable, and grounded in sound chemical principles, providing researchers with the practical knowledge needed to leverage this powerful building block in their own drug discovery campaigns.

References

  • Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. (2026). PubMed.
  • Substituted Azetidines in Drug Discovery | Building Blocks | Blog - Life Chemicals. (2022). Life Chemicals.
  • a) Marketed drugs containing 1,3‐substituted azetidine scaffolds.... - ResearchGate. (n.d.). ResearchGate.
  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents | The Journal of Organic Chemistry - ACS Publications. (n.d.). ACS Publications.
  • Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution | Organic Letters - ACS Publications. (2014). ACS Publications.
  • tert-Butyl Esters - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
  • An Approach to Alkyl Azetidines for Medicinal Chemistry - ChemRxiv. (2025). ChemRxiv.
  • Regiodivergent enantioselective C–H functionalization of Boc-1,3-oxazinanes and application to the synthesis of β2 and β3-amino acids - NIH. (2019). NIH.
  • Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents - MDPI. (n.d.). MDPI.
  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC - NIH. (2019). PMC - NIH.
  • Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information - The Royal Society of Chemistry. (n.d.). The Royal Society of Chemistry.
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2020). ACS Publications.
  • Opportunities and challenges for direct C–H functionalization of piperazines - BJOC. (n.d.). BJOC.
  • Rapid Communication Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. (n.d.). No Source Found.
  • Azetidines - Enamine. (n.d.). Enamine.
  • 3-FORMYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER synthesis. (n.d.). No Source Found.
  • Synthetic strategies towards C−H functionalization of piperidines at... - ResearchGate. (n.d.). ResearchGate.
  • Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2 - ResearchGate. (n.d.). ResearchGate.
  • N-Functionalization of 1,2-Azaborines - PMC - NIH. (n.d.). PMC - NIH.
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - NIH. (n.d.). NIH.
  • Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - UQ eSpace - The University of Queensland. (2004). The University of Queensland.
  • 1285278-84-3|tert-Butyl 3-(phenylamino)azetidine-1-carboxylate - BLDpharm. (n.d.). BLDpharm.
  • The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development - Benchchem. (n.d.). Benchchem.
  • A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. (n.d.). MDPI.
  • What are the synthesis and applications of tert-Butyl 3-oxoazetidine-1-carboxyl
  • Background and conceptual design a Aza-azetidine bioisostere of... - ResearchGate. (n.d.). ResearchGate.

Sources

Application

The Versatile Building Block: A Guide to the Synthesis of Bioactive Molecules Using tert-Butyl 3-phenylazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals The azetidine scaffold has emerged as a privileged motif in modern medicinal chemistry, prized for its ability to impart favorable physicochemical propertie...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The azetidine scaffold has emerged as a privileged motif in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties to bioactive molecules.[1][2] Among the various substituted azetidines, tert-butyl 3-phenylazetidine-1-carboxylate stands out as a versatile and valuable building block for the synthesis of a diverse array of therapeutic agents, including antitumor compounds and kinase inhibitors.[3][4] Its rigid, three-dimensional structure allows for precise vectoral orientation of substituents, enhancing interactions with biological targets and improving metabolic stability.

This comprehensive guide provides detailed application notes and protocols for the utilization of tert-butyl 3-phenylazetidine-1-carboxylate in the synthesis of bioactive molecules. We will delve into the fundamental transformations of this building block and present a detailed, exemplary protocol for the synthesis of a potent STAT3 inhibitor, illustrating its practical application in drug discovery.

The Strategic Advantage of the 3-Phenylazetidine Moiety

The incorporation of the 3-phenylazetidine scaffold into drug candidates offers several distinct advantages. The strained four-membered ring introduces conformational rigidity, which can pre-organize the molecule for optimal binding to its target, thereby increasing potency and selectivity.[2] The phenyl group provides a key site for further functionalization and can engage in crucial π-stacking or hydrophobic interactions within a protein's binding pocket. Furthermore, the azetidine nitrogen serves as a handle for the attachment of various side chains and pharmacophoric elements, allowing for extensive structure-activity relationship (SAR) studies.

Core Synthetic Transformations

The journey from tert-butyl 3-phenylazetidine-1-carboxylate to a complex bioactive molecule typically involves two key transformations: the deprotection of the Boc (tert-butoxycarbonyl) group and the subsequent N-functionalization of the azetidine nitrogen.

Boc Deprotection: Unveiling the Reactive Nitrogen

The Boc protecting group is favored for its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[5] The deprotection of tert-butyl 3-phenylazetidine-1-carboxylate is a critical first step to enable further synthetic manipulations at the nitrogen atom.

Protocol: General Procedure for Boc Deprotection

A variety of acidic conditions can be employed for the removal of the Boc group.[6] A common and effective method involves the use of trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.

Method A: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

  • Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in dichloromethane (DCM, 0.1-0.2 M).

  • Add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Dissolve the residue in a suitable solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the deprotected 3-phenylazetidine.

Method B: Hydrochloric Acid (HCl) in an Organic Solvent

  • Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in a suitable organic solvent such as ethyl acetate, dioxane, or methanol (0.1-0.2 M).

  • Add a solution of hydrochloric acid in the chosen solvent (e.g., 4 M HCl in dioxane) (5-10 eq).

  • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC.

  • Upon completion, the product may precipitate as the hydrochloride salt. The solid can be collected by filtration, or the solvent can be removed under reduced pressure.

  • The resulting hydrochloride salt can often be used directly in the next step or neutralized with a base to obtain the free amine.

Experimental Workflow: Boc Deprotection

start tert-Butyl 3-phenylazetidine-1-carboxylate reagents Acidic Conditions (e.g., TFA in DCM or HCl in Dioxane) start->reagents 1. Add Reagents reaction Stir at Room Temperature (1-4 hours) reagents->reaction 2. Reaction workup Aqueous Workup (Neutralization, Extraction) reaction->workup 3. Quench & Purify product 3-Phenylazetidine workup->product start tert-Butyl 3-phenylazetidine-1-carboxylate deprotection 1. TFA, DCM start->deprotection intermediate1 3-Phenylazetidine deprotection->intermediate1 coupling 2. HATU, DIPEA, DMF intermediate1->coupling acid Carboxylic Acid Fragment (e.g., a substituted benzoic acid) acid->coupling product 3-Phenylazetidine-based STAT3 Inhibitor coupling->product

Sources

Method

The Strategic Application of tert-Butyl 3-phenylazetidine-1-carboxylate in Modern Pharmaceutical Synthesis

Introduction: The Azetidine Scaffold - A Privileged Motif in Drug Discovery In the landscape of contemporary medicinal chemistry, the relentless pursuit of novel molecular architectures that confer enhanced pharmacologic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Azetidine Scaffold - A Privileged Motif in Drug Discovery

In the landscape of contemporary medicinal chemistry, the relentless pursuit of novel molecular architectures that confer enhanced pharmacological properties is paramount. Among the various heterocyclic systems, the azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has emerged as a "privileged scaffold."[1] Its inherent ring strain and three-dimensional character offer a unique conformational rigidity that can lead to improved metabolic stability, receptor selectivity, and overall pharmacokinetic profiles of drug candidates.[1] This guide focuses on a key derivative, tert-butyl 3-phenylazetidine-1-carboxylate , a versatile pharmaceutical intermediate whose strategic application is pivotal in the synthesis of complex therapeutic agents. Through an in-depth exploration of its synthesis, properties, and reactivity, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical resource.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of a pharmaceutical intermediate is fundamental to its effective utilization in multi-step syntheses. The tert-butoxycarbonyl (Boc) protecting group offers excellent stability under a wide range of reaction conditions, yet can be removed under relatively mild acidic conditions, providing a crucial strategic advantage in complex synthetic routes.

PropertyValueReference
Molecular Formula C₁₄H₁₉NO₂[2]
Molecular Weight 233.31 g/mol [2]
Appearance Colorless oil[3]
Melting Point 175-180 °C[2]
CAS Number 206446-40-4[2]

Spectroscopic Characterization:

  • ¹H NMR (400 MHz, CDCl₃) δ: 7.39–7.29 (m, 4H), 7.27–7.23 (m, 1H), 4.33 (t, J = 8.6 Hz, 2H), 3.98 (t, J = 8.6 Hz, 2H), 3.73 (tt, J = 8.6, 6.0 Hz, 1H), 1.47 (s, 9H).[3]

Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate: A Protocol Based on Suzuki-Miyaura Coupling

The introduction of the phenyl group at the 3-position of the azetidine ring is a key synthetic challenge. While several methods for the synthesis of azetidine derivatives exist, the Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile method for forming the C(sp³)-C(sp²) bond in this context.[4] This palladium-catalyzed reaction between an organoboron compound and an organohalide offers high functional group tolerance and generally proceeds with high yields and selectivity.[3]

The following protocol describes a representative synthesis of tert-butyl 3-phenylazetidine-1-carboxylate from tert-butyl 3-iodoazetidine-1-carboxylate and phenylboronic acid. This method is adapted from established procedures for Suzuki-Miyaura couplings involving similar substrates.[5][6]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

  • tert-Butyl 3-iodoazetidine-1-carboxylate

  • Phenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • [1,1'-Biphenyl]-2-yldicyclohexylphosphane (JohnPhos) or similar phosphine ligand

  • Potassium phosphate (K₃PO₄)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Instrumentation:

  • Schlenk flask or round-bottom flask with a reflux condenser

  • Magnetic stirrer with heating mantle or oil bath

  • Inert gas supply (Nitrogen or Argon)

  • Standard laboratory glassware

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a dry Schlenk flask, add tert-butyl 3-iodoazetidine-1-carboxylate (1.0 eq), phenylboronic acid (1.5 eq), and potassium phosphate (3.0 eq).

  • Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.

  • Catalyst Preparation: In a separate vial, dissolve palladium(II) acetate (0.05 eq) and the phosphine ligand (e.g., JohnPhos, 0.10 eq) in a portion of anhydrous 1,4-dioxane under an inert atmosphere.

  • Addition of Reagents: Add the catalyst solution to the Schlenk flask containing the substrates and base via syringe. Then, add the remaining anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 5:1 ratio of dioxane to water).

  • Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir the mixture vigorously.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and then brine.

  • Purification: Separate the organic layer, dry it over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford the pure tert-butyl 3-phenylazetidine-1-carboxylate.

Reaction Mechanism and Key Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving oxidative addition, transmetalation, and reductive elimination.

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition tert-Butyl 3-iodoazetidine-1-carboxylate Aryl-Pd(II)-X R-Pd(II)L2-I Oxidative_Addition->Aryl-Pd(II)-X Transmetalation Transmetalation Aryl-Pd(II)-X->Transmetalation Phenylboronic acid, Base Aryl-Pd(II)-Aryl R-Pd(II)L2-Ph Transmetalation->Aryl-Pd(II)-Aryl Reductive_Elimination Reductive Elimination Aryl-Pd(II)-Aryl->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Product tert-Butyl 3-phenylazetidine-1-carboxylate Reductive_Elimination->Product

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Causality Behind Experimental Choices:

  • Inert Atmosphere: The palladium(0) catalyst is sensitive to oxidation, which can lead to catalyst deactivation and lower yields. Therefore, maintaining an inert atmosphere is critical for the reaction's success.

  • Ligand Selection: The choice of phosphine ligand is crucial for stabilizing the palladium catalyst and facilitating the individual steps of the catalytic cycle. Ligands like JohnPhos are often effective for cross-coupling reactions involving C(sp³)-hybridized carbons.

  • Base: The base plays a critical role in the transmetalation step by activating the boronic acid, making it more nucleophilic for the transfer of the phenyl group to the palladium center. Potassium phosphate is a commonly used base for this purpose.

Applications in Pharmaceutical Synthesis

The utility of tert-butyl 3-phenylazetidine-1-carboxylate as a pharmaceutical intermediate is exemplified by its role in the synthesis of complex drug molecules.

Synthesis of Baricitinib Analogues

While the direct precursor to the azetidine moiety in Baricitinib is tert-butyl 3-oxoazetidine-1-carboxylate, the 3-phenyl derivative serves as a valuable building block for creating structural analogues for structure-activity relationship (SAR) studies.[7] The phenyl group can be further functionalized to explore interactions with the target protein, potentially leading to the discovery of new JAK inhibitors with improved potency or selectivity.

Development of Antitumor Agents

A notable application of tert-butyl 3-phenylazetidine-1-carboxylate is in the synthesis of analogues of TZT-1027, a potent antitumor agent.[3] In these analogues, the 3-phenylazetidine moiety is used to replace the phenylethyl group at the C-terminus of TZT-1027. This conformational restriction strategy has led to the development of compounds with excellent antiproliferative activities against various cancer cell lines.[3]

Subsequent Reactions: Deprotection of the Boc Group

A common subsequent step in syntheses utilizing tert-butyl 3-phenylazetidine-1-carboxylate is the removal of the Boc protecting group to liberate the secondary amine. This is typically achieved under acidic conditions.

Experimental Protocol: Boc Deprotection

Materials:

  • tert-Butyl 3-phenylazetidine-1-carboxylate

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Reaction Setup: Dissolve tert-butyl 3-phenylazetidine-1-carboxylate in dichloromethane.

  • Acid Addition: Cool the solution to 0 °C and add trifluoroacetic acid (typically 5-10 equivalents) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC until the starting material is consumed.

  • Work-up: Carefully quench the reaction by the slow addition of a saturated solution of sodium bicarbonate until gas evolution ceases. Extract the aqueous layer with dichloromethane.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-phenylazetidine.

Deprotection_Workflow cluster_protocol Boc Deprotection Protocol A Dissolve Boc-protected azetidine in DCM B Cool to 0°C and add TFA A->B C Stir at room temperature (1-4h) B->C D Quench with NaHCO₃ solution C->D E Extract with DCM D->E F Dry and concentrate E->F G 3-Phenylazetidine (product) F->G

Caption: Workflow for the deprotection of the Boc group.

Safety and Handling

While a specific Safety Data Sheet (SDS) for tert-butyl 3-phenylazetidine-1-carboxylate is not widely available, data from structurally related compounds such as tert-butyl 3-oxoazetidine-1-carboxylate and other N-Boc protected amines suggest the following precautions:

  • Hazard Classification: Likely to be harmful if swallowed and may cause skin and serious eye irritation.

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face protection.

  • Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

tert-Butyl 3-phenylazetidine-1-carboxylate is a valuable and versatile intermediate in pharmaceutical synthesis. Its unique structural features, combined with the strategic utility of the Boc protecting group, make it an important building block for the creation of complex and biologically active molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this compound in their drug discovery and development endeavors, ultimately contributing to the advancement of therapeutic innovation.

References

  • The Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

  • Zhang, L., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Chemistry Central Journal, 13(1), 123. Available at: [Link]

  • American Elements. (n.d.). tert-Butyl 3-phenylazetidine-1-carboxylate. Retrieved from [Link]

  • Li, W., et al. (2018). Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Molecules, 23(11), 2993. Available at: [Link]

  • Kim, H., et al. (2024). Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. Scientific Reports, 14(1), 435. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. Retrieved from [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). RSC Medicinal Chemistry. Available at: [Link]

  • Zhang, Y., et al. (2022). Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids. Organic Letters, 24(31), 5769–5773. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: The Role of Azetidine Intermediates in the Synthesis of Baricitinib

Abstract: This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the pivotal role of tert-butyl 3-oxoazetidine-1-carboxylate and its derivatives in the synthesi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the pivotal role of tert-butyl 3-oxoazetidine-1-carboxylate and its derivatives in the synthesis of Baricitinib, a potent Janus kinase (JAK) inhibitor. While the topic specified tert-butyl 3-phenylazetidine-1-carboxylate, extensive review of synthetic literature indicates the correct and crucial intermediate is the 3-oxo analogue, which serves as the foundational building block for the functionalized azetidine ring in the final active pharmaceutical ingredient (API). This guide elucidates the strategic importance of this intermediate, detailing the key synthetic transformations, step-by-step protocols, and the underlying chemical principles that ensure an efficient and scalable manufacturing process.

Introduction: Baricitinib and the Significance of the Azetidine Moiety

Baricitinib is an orally available, selective, and reversible inhibitor of Janus kinases 1 and 2 (JAK1/JAK2), enzymes that play a crucial role in cytokine signaling pathways implicated in inflammation and autoimmune disorders.[1] Its therapeutic application in treating conditions like rheumatoid arthritis underscores the importance of its molecular architecture.[2] A key structural feature of Baricitinib is the {1-(ethylsulfonyl)azetidin-3-yl}acetonitrile group, which is fundamental to its binding affinity and pharmacological profile.[2]

The synthesis of this functionalized azetidine ring presents a significant challenge. A convergent and industrially viable strategy requires a robust and versatile starting material. This role is filled by tert-butyl 3-oxoazetidine-1-carboxylate (CAS 398489-26-4), a stable, commercially available building block that allows for precise and high-yield introduction of the required functionalities.[2][3]

This guide will detail the multi-step conversion of this key intermediate into the azetidine fragment required for the final assembly of Baricitinib.

Mechanism of Action: The JAK-STAT Pathway

Baricitinib exerts its therapeutic effect by modulating the JAK-STAT signaling pathway. This pathway is a primary communication route for numerous cytokines and growth factors. Upon cytokine binding to its receptor, associated JAKs are activated, leading to the phosphorylation of Signal Transducers and Activators of Transcription (STATs).[4] These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of genes involved in the inflammatory response.[4][5] By inhibiting JAK1 and JAK2, Baricitinib effectively dampens this signaling cascade, reducing the production of inflammatory mediators.[5]

JAK_STAT_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokine Receptor JAK1 JAK1 Receptor->JAK1 2. Activation JAK2 JAK2 JAK1->JAK2 STAT STAT JAK2->STAT 3. Phosphorylation STAT_P STAT-P STAT_Dimer STAT Dimer (Active) STAT_P->STAT_Dimer 4. Dimerization Gene Gene Transcription (Inflammatory Response) STAT_Dimer->Gene 5. Nuclear Translocation Baricitinib Baricitinib Baricitinib->JAK1 Baricitinib->JAK2 Cytokine Cytokine Cytokine->Receptor 1. Binding STAT->STAT_P

Caption: The JAK-STAT signaling pathway and the inhibitory action of Baricitinib.

The Synthetic Strategy: From Oxo-Azetidine to Baricitinib

The synthesis of Baricitinib is a convergent process where two complex fragments—the azetidine moiety and the pyrazolopyrimidine core—are prepared separately and then coupled. The journey from tert-butyl 3-oxoazetidine-1-carboxylate involves three primary transformations: olefination, deprotection, and sulfonylation, before the final coupling step.

Baricitinib_Synthesis_Overview A tert-Butyl 3-Oxoazetidine-1-carboxylate B tert-Butyl 3-(cyanomethylene)azetidine- 1-carboxylate A->B Horner-Emmons Olefination C 2-(Azetidin-3-ylidene) acetonitrile B->C N-Boc Deprotection D 2-(1-(Ethylsulfonyl)azetidin- 3-ylidene)acetonitrile C->D Sulfonylation F Baricitinib D->F Michael Addition E Pyrazolopyrimidine Core E->F

Caption: Convergent synthetic route to Baricitinib highlighting key intermediates.

Experimental Protocols & Methodologies

The following sections provide detailed, step-by-step protocols for the key transformations. These protocols are synthesized from published literature and patents to represent a robust and reproducible workflow.[1][6]

Step 1: Horner-Wadsworth-Emmons Olefination

This reaction is critical for installing the cyanomethylene group onto the azetidine ring. The use of a phosphonate reagent, like diethyl cyanomethylphosphonate, provides high E-selectivity and excellent yields.

Reaction: Conversion of tert-butyl 3-oxoazetidine-1-carboxylate to tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate.

Protocol:

  • Reagent Preparation: To a solution of diethyl cyanomethylphosphonate (1.1 equivalents) in anhydrous tetrahydrofuran (THF, 10 mL per gram of starting material), add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) portion-wise at 0 °C under a nitrogen atmosphere.

  • Anion Formation: Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour until gas evolution ceases. The formation of the phosphonate anion results in a clear solution.

  • Addition of Ketone: Cool the reaction mixture back to 0 °C and add a solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Isolation: Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate as a white solid.

ParameterConditionRationale
Reagents NaH, Diethyl cyanomethylphosphonateStrong base (NaH) is required to deprotonate the phosphonate, creating the nucleophilic ylide for the olefination.
Solvent Anhydrous THFAprotic solvent prevents quenching of the strong base and dissolves reactants effectively.
Temperature 0 °C to Room TemperatureInitial cooling controls the exothermic deprotonation. The reaction then proceeds efficiently at ambient temperature.
Typical Yield >90%The Horner-Wadsworth-Emmons reaction is highly efficient for converting ketones to α,β-unsaturated nitriles.
Step 2 & 3: N-Boc Deprotection and Sulfonylation

This two-step, one-pot sequence first removes the tert-butoxycarbonyl (Boc) protecting group to liberate the secondary amine, which is immediately reacted with ethanesulfonyl chloride. Performing these steps sequentially without isolating the intermediate amine is more efficient and avoids handling the potentially unstable free base.[7][8]

Reaction: Conversion of tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate to 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile.

Protocol:

  • Deprotection: Dissolve tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate (1.0 equivalent) in anhydrous dichloromethane (DCM, 15 mL per gram). Add trifluoroacetic acid (TFA, 10 equivalents) dropwise at 0 °C.[7]

  • Reaction Monitoring: Stir the mixture at room temperature for 3-5 hours. Monitor the complete consumption of starting material by TLC or LC-MS.

  • Solvent Removal: Concentrate the reaction mixture in vacuo to remove DCM and excess TFA. The resulting residue is the trifluoroacetate salt of the deprotected amine.

  • Sulfonylation Setup: Immediately dissolve the crude salt in anhydrous acetonitrile (20 mL per gram of starting material) and cool the solution to 0 °C under a nitrogen atmosphere.[7]

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equivalents) dropwise, ensuring the internal temperature remains below 5 °C.[8]

  • Sulfonyl Chloride Addition: Add ethanesulfonyl chloride (1.2 equivalents) dropwise, again maintaining a temperature below 5 °C.[7][8]

  • Reaction Completion: Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Work-up and Isolation: Concentrate the mixture in vacuo. Dilute the residue with DCM and wash with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to afford the crude product.

  • Purification: Recrystallize from an appropriate solvent system (e.g., ethyl acetate/heptane) to yield 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile as a crystalline solid.

ParameterConditionRationale
Deprotection Trifluoroacetic Acid (TFA) in DCMStrong acid efficiently cleaves the acid-labile Boc group. The resulting byproducts (isobutylene, CO₂) are volatile.
Base DIPEAA non-nucleophilic hindered base is used to neutralize the TFA salt and scavenge the HCl byproduct from the sulfonylation step without competing in the reaction.
Temperature 0 °C to Room TemperatureCooling during the addition of base and sulfonyl chloride controls the exothermic reactions and minimizes side product formation.
Typical Yield >90% (over two steps)This one-pot procedure is highly efficient, minimizing transfer losses and degradation of the intermediate amine.[7]
Step 4: Final Assembly via Michael Addition

The final key step is the conjugate (Michael) addition of the pyrazolopyrimidine core to the electron-deficient alkene of the azetidine fragment. This reaction stereoselectively forms the crucial C-C bond, completing the core structure of Baricitinib.[9]

Reaction: Coupling of 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile with the protected pyrazolopyrimidine core.

Protocol:

  • Reaction Setup: To a suspension of the pyrazolopyrimidine core (e.g., 4-(1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine with a suitable protecting group, 1.0 equivalent) and 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile (1.05 equivalents) in acetonitrile (20 mL per gram), add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.5 equivalents) dropwise at room temperature.[9]

  • Reaction: Stir the mixture at room temperature for 2-4 hours. The product often precipitates from the reaction mixture as a solid.

  • Isolation: If a precipitate forms, cool the reaction mixture to 0-5 °C and stir for an additional 2 hours to maximize precipitation.[9]

  • Filtration and Washing: Filter the solid product, wash the filter cake with cold acetonitrile, and dry under vacuum to obtain the protected Baricitinib intermediate.

  • Final Deprotection: The final deprotection of the pyrazolopyrimidine core (if necessary) is carried out according to established literature procedures to yield Baricitinib.

ParameterConditionRationale
Base DBUA strong, non-nucleophilic organic base that facilitates the Michael addition by deprotonating the pyrazole nitrogen, creating the nucleophile.
Solvent AcetonitrileAn aprotic polar solvent that effectively dissolves the reactants and facilitates the reaction. The product's lower solubility allows for direct isolation by precipitation.
Temperature Room TemperatureThe reaction proceeds efficiently at ambient temperature, making it suitable for large-scale production.
Typical Yield >90%The Michael addition is highly favorable and often results in a high-purity product that can be isolated without chromatography.[9]

Conclusion

Tert-butyl 3-oxoazetidine-1-carboxylate is an indispensable building block in the modern, efficient synthesis of Baricitinib. Its strategic use allows for a controlled, step-wise construction of the complex {1-(ethylsulfonyl)azetidin-3-yl}acetonitrile moiety. The synthetic route, characterized by high-yielding reactions such as the Horner-Wadsworth-Emmons olefination and a one-pot deprotection-sulfonylation sequence, is a testament to the principles of process chemistry. The protocols and insights provided in this guide are designed to empower researchers and development professionals to implement this critical methodology with confidence, ensuring the reliable production of this vital therapeutic agent.

References

  • Qian, D., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. SpringerPlus, 8(1), 583. Available at: [Link]

  • Nemes, A., et al. (2017). Method and intermediate for the production of baricitinib. WIPO Patent WO2017109524A1.
  • Al-Oraibi, A., et al. (2022). Synthesis of [2H5]baricitinib via [2H5]ethanesulfonyl chloride. Journal of Labelled Compounds and Radiopharmaceuticals, 65(5-6), 127-132. Available at: [Link]

  • Cipla Limited. (2016). Process for the preparation of baricitinib and an intermediate thereof. WIPO Patent WO2016125080A2.
  • Shi, X., et al. (2016). An Efficient Synthesis of Baricitinib. Journal of Chemical Research, 40(4), 205-208. Available at: [Link]

  • Jiangsu Hansoh Pharmaceutical Group Co., Ltd. (2018). Method for preparing Baricitinib. WIPO Patent AU2018366342A1.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2024). Tert-Butyl 3-Oxoazetidine-1-Carboxylate: A Key Pharmaceutical Intermediate for Baricitinib Synthesis. Available at: [Link]

  • Conti, F., et al. (2022). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. Molecules, 27(21), 7552. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2024). The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. Available at: [Link]

  • Cantini, F., et al. (2022). JAK inhibitors: an evidence-based choice of the most appropriate molecule. Rheumatology, 61(11), 4239-4251. Available at: [Link]

Sources

Method

Application Notes and Protocols: N-Deprotection of tert-Butyl 3-phenylazetidine-1-carboxylate

Authored by: Gemini, Senior Application Scientist Introduction The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its role in protecting amine functionalities. Its stability un...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Gemini, Senior Application Scientist

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its role in protecting amine functionalities. Its stability under a wide range of nucleophilic, basic, and hydrogenolytic conditions makes it an ideal orthogonal protecting group in complex multi-step syntheses.[1][2] The azetidine moiety, a four-membered nitrogen-containing heterocycle, is a valuable structural motif in medicinal chemistry, imparting unique conformational constraints and physicochemical properties to bioactive molecules.[3]

However, the inherent ring strain of the azetidine core (approximately 26 kcal/mol) presents specific challenges during synthetic manipulations, including deprotection steps.[3][4] Conditions that are too harsh can lead to undesired ring-opening or other side reactions. Therefore, the selective and efficient removal of the N-Boc group from scaffolds like tert-butyl 3-phenylazetidine-1-carboxylate is a critical step that demands carefully optimized and reliable protocols.

This guide provides detailed, field-proven protocols for the N-deprotection of this substrate. It moves beyond simple step-by-step instructions to explain the underlying chemical principles and rationale, enabling researchers, scientists, and drug development professionals to select and execute the optimal method for their specific synthetic context.

Core Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the N-Boc group is most commonly achieved under acidic conditions. The generally accepted mechanism involves a three-step process initiated by protonation of the carbamate carbonyl oxygen. This enhances the electrophilicity of the carbonyl carbon, facilitating the cleavage of the tertiary C-O bond to release the highly stable tert-butyl cation and a transient carbamic acid intermediate. The carbamic acid subsequently decarboxylates to yield the free amine, carbon dioxide, and a proton. The tert-butyl cation is typically scavenged by eliminating a proton to form isobutylene gas.

Caption: General mechanism of acid-catalyzed N-Boc deprotection.

A potential side reaction involves the trapping of the intermediate tert-butyl cation by nucleophilic functional groups on the substrate or product, leading to unwanted tert-butylation.[5] While less of a concern for 3-phenylazetidine itself, this is a critical consideration for more complex molecules. The use of scavengers like triethylsilane or thioanisole can mitigate this issue.

Protocol 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most conventional and often fastest method for Boc deprotection, relying on the strong, volatile organic acid TFA.[1]

Principle & Rationale: Trifluoroacetic acid (pKa ≈ 0.5) is a potent acid that rapidly effects the cleavage of the Boc group at room temperature or below. Dichloromethane is an excellent, non-nucleophilic solvent that provides high solubility for a wide range of organic substrates. The volatility of both TFA and DCM simplifies the work-up procedure, as they can be readily removed under reduced pressure.

Experimental Protocol:

  • Dissolution: Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1–0.2 M).

  • Cooling: Cool the solution to 0 °C in an ice-water bath. This is crucial to control any potential exotherm and minimize side reactions, although the reaction is often performed at room temperature.[6]

  • Acid Addition: Add trifluoroacetic acid (TFA, 5–10 eq, often used as a 20-50% v/v solution in DCM) dropwise to the stirred solution.[6]

  • Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 1–3 hours).

  • Work-up & Isolation:

    • Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

    • Re-dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM).

    • Wash the organic layer carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution (CO₂) ceases, followed by brine.[7]

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude 3-phenylazetidine.

  • Purification (if necessary): The crude product can be purified by silica gel column chromatography or crystallization of its salt form (e.g., hydrochloride).

Self-Validation & Trustworthiness:

  • TLC Analysis: Use a mobile phase like 10% Methanol in DCM with 1% NH₄OH. The product (free amine) should have a significantly lower Rf value than the Boc-protected starting material and will stain with ninhydrin.

  • Confirmation: The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and MS analysis.

Safety Precautions:

  • TFA is highly corrosive and volatile. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • DCM is a suspected carcinogen. Minimize exposure and handle it in a well-ventilated fume hood.

Protocol 2: Hydrochloric Acid (HCl) in an Anhydrous Organic Solvent

Using a solution of hydrogen chloride gas in an organic solvent like 1,4-dioxane or ethyl acetate is a highly effective and common alternative to TFA. This method often allows for the direct isolation of the product as its hydrochloride salt, which can be a significant advantage for purification and handling.

Principle & Rationale: Anhydrous HCl provides the acidic conditions necessary for cleavage. The key advantage is that the resulting amine product precipitates from less polar solvents (like dioxane or diethyl ether) as the hydrochloride salt.[6] This crystalline solid can often be isolated in high purity by simple filtration, avoiding the need for aqueous work-up or chromatography.

Experimental Protocol:

  • Setup: To a stirred solution of tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in a minimal amount of a suitable solvent (e.g., ethyl acetate, methanol, or DCM), add a commercially available solution of 4M HCl in 1,4-dioxane (3–5 eq).[6]

  • Reaction: Stir the mixture at room temperature. If the reaction is sluggish, it can be gently heated to 40–50 °C.[6]

  • Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1–4 hours.

  • Isolation of the Hydrochloride Salt:

    • If a precipitate forms during the reaction, continue stirring for an additional 30 minutes after completion.

    • If no precipitate forms, the product can often be precipitated by adding a less polar solvent, such as diethyl ether.

    • Collect the solid product by vacuum filtration.

    • Wash the filter cake with the precipitation solvent (e.g., diethyl ether) to remove any soluble impurities.

    • Dry the resulting white solid (3-phenylazetidine hydrochloride) under high vacuum.

  • Generation of the Free Amine (Optional):

    • If the free amine is required, dissolve the hydrochloride salt in water or DCM and add a base (e.g., 1M NaOH, sat. NaHCO₃, or triethylamine) until the aqueous layer is basic (pH > 9).

    • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

    • Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate in vacuo.

Self-Validation & Trustworthiness:

  • Precipitation as Proof: The formation of a crystalline hydrochloride salt is a strong indicator of a successful reaction and provides a highly purified product.

  • Characterization: The salt's melting point can be compared to literature values. NMR analysis in D₂O or DMSO-d₆ will confirm the structure.

Safety Precautions:

  • HCl in dioxane is a corrosive and toxic reagent. Handle with extreme care in a fume hood.

  • 1,4-Dioxane is a suspected carcinogen and can form explosive peroxides upon storage. Use freshly opened bottles or test for peroxides before use.

Protocol 3: "Green" and Milder Acidic Conditions

For substrates containing other acid-sensitive functional groups or to align with green chemistry principles, milder acids can be employed.[5] p-Toluenesulfonic acid (pTSA) and aqueous phosphoric acid are excellent, less hazardous alternatives to TFA.[8][9]

Principle & Rationale: Solid, non-volatile acids like pTSA monohydrate or aqueous phosphoric acid are less corrosive and easier to handle than TFA or HCl solutions.[8] While they may require slightly longer reaction times or gentle heating, they offer excellent selectivity and are considered more environmentally benign.[8][9] Phosphoric acid has been shown to deprotect Boc groups while leaving other sensitive groups like Cbz carbamates and benzyl esters intact.[9]

Experimental Protocol (using Phosphoric Acid):

  • Dissolution: Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in a suitable solvent like tetrahydrofuran (THF) or acetone (approx. 0.2–0.5 M).

  • Acid Addition: Add 85% aqueous phosphoric acid (H₃PO₄, 5–10 eq) to the solution.

  • Reaction: Stir the mixture at room temperature or heat to 40–60 °C.

  • Monitoring: Monitor the reaction by TLC or LC-MS. The reaction may take several hours to reach completion (4–12 h).

  • Work-up & Isolation:

    • Cool the reaction mixture to room temperature and dilute with water.

    • Carefully neutralize the solution by adding a solid base like sodium bicarbonate or a solution of 2M NaOH until the pH is > 9.

    • Extract the product with an organic solvent (e.g., ethyl acetate, 3 x volumes).

    • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify via silica gel column chromatography if necessary.

Self-Validation & Trustworthiness:

  • Selectivity Check: If other acid-sensitive groups are present, their integrity should be confirmed by NMR analysis of the crude product.

  • Work-up Control: Careful pH monitoring during neutralization is essential to ensure the product is in its free amine form for efficient extraction.

Safety Precautions:

  • Concentrated phosphoric acid is corrosive; handle with appropriate PPE.

  • The neutralization step is exothermic and will release CO₂ gas; perform it slowly and with good stirring.

Comparative Summary of Protocols
ParameterProtocol 1: TFA/DCMProtocol 2: HCl/DioxaneProtocol 3: H₃PO₄/THF
Reagent Trifluoroacetic Acid4M HCl in 1,4-Dioxane85% Phosphoric Acid
Conditions 0 °C to RT, 1-3 hRT to 50 °C, 1-4 hRT to 60 °C, 4-12 h
Advantages Fast, volatile reagents, easy removal.[1]Direct isolation of pure HCl salt by filtration, avoids chromatography.[6]Milder, "greener," safer handling, high selectivity.[8][9]
Disadvantages Highly corrosive, toxic reagent; aqueous work-up required.[8]Corrosive/toxic reagent; dioxane is a peroxide former.Slower reaction times, may require heating; aqueous work-up required.
Best For Rapid, small-scale deprotections where speed is paramount.Scalable synthesis where isolation of a stable salt is desired.Molecules with other acid-sensitive functional groups.
Overall Experimental Workflow

The following diagram outlines the general workflow for the N-deprotection and subsequent isolation of 3-phenylazetidine.

Experimental Workflow start Start: N-Boc-3-phenylazetidine dissolve 1. Dissolve in Anhydrous Solvent (e.g., DCM, THF, EtOAc) start->dissolve add_acid 2. Add Acid Reagent (TFA, HCl/Dioxane, or H₃PO₄) dissolve->add_acid react 3. Stir at Appropriate Temp. (0 °C to 60 °C) add_acid->react monitor 4. Monitor by TLC/LC-MS react->monitor workup 5. Reaction Work-up monitor->workup isolate 6. Isolate Product workup->isolate option_a A: Evaporation & Basic Wash (for TFA, H₃PO₄) free_amine Free Amine (3-Phenylazetidine) option_a->free_amine option_b B: Precipitation & Filtration (for HCl/Dioxane) hcl_salt Hydrochloride Salt option_b->hcl_salt characterize 7. Characterize (NMR, MS, m.p.) isolate->characterize

Caption: General workflow for N-Boc deprotection of 3-phenylazetidine.

References
  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020).
  • A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (n.d.). MDPI.
  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing.
  • Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit.
  • Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. (2014).
  • A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. (2012). Semantic Scholar.
  • Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
  • BOC Deprotection. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNf3FC6vGkQsNdE6NIPqwKd1JkmZ11ikV9YSqvNNmt9CrIziB1blmbAPaB16E0RGdutYUn4Iabee6GSSDeGwY8O8Pj0rH6xhdYKnI9jErrFWwhWwLXMOx-qXJDtvh0nxJzscNWUPmaF23OrlSLzAjTR8WKUt4FkMb_]([Link]

Sources

Application

Application Notes and Protocols: Strategic Ring-Opening of tert-Butyl 3-Phenylazetidine-1-carboxylate for the Synthesis of Novel 1,3-Amino Functionalized Scaffolds

Introduction: The Azetidine Ring as a Privileged Scaffold in Medicinal Chemistry Azetidines, four-membered nitrogen-containing heterocycles, are increasingly recognized as valuable building blocks in modern drug discover...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Azetidine Ring as a Privileged Scaffold in Medicinal Chemistry

Azetidines, four-membered nitrogen-containing heterocycles, are increasingly recognized as valuable building blocks in modern drug discovery. Their inherent ring strain, intermediate between that of highly reactive aziridines and more stable pyrrolidines, allows for controlled, strain-releasing ring-opening reactions that provide access to a diverse array of acyclic γ-amino compounds.[1] The defined three-dimensional geometry of the azetidine ring also serves as a rigid scaffold, enabling precise orientation of substituents for optimal interaction with biological targets.[2]

This guide focuses on tert-butyl 3-phenylazetidine-1-carboxylate, a commercially available and synthetically versatile azetidine derivative. The presence of the phenyl group at the C3 position and the electron-withdrawing tert-butoxycarbonyl (Boc) group on the nitrogen atom modulates the reactivity of the ring. The Boc group, while serving as a crucial protecting group, also activates the azetidine ring towards nucleophilic attack under acidic conditions by reducing the basicity of the nitrogen atom.[2][3] This document provides a detailed exploration of various ring-opening strategies for this substrate, complete with mechanistic insights and actionable laboratory protocols for researchers in synthetic and medicinal chemistry.

I. Lewis Acid-Mediated Nucleophilic Ring-Opening

The most common strategy for the ring-opening of N-Boc protected azetidines involves the use of a Lewis acid. The Lewis acid coordinates to one of the carbonyl oxygen atoms of the Boc group or, less likely, to the ring nitrogen, which enhances the electrophilicity of the ring carbons (C2 and C4) and facilitates nucleophilic attack.

Mechanism of Lewis Acid-Catalyzed Ring-Opening

The reaction is initiated by the activation of the azetidine by a Lewis acid (e.g., BF₃·OEt₂). This activation polarizes the C-N bonds, making the ring carbons susceptible to nucleophilic attack. For the symmetrically substituted 3-phenylazetidine, nucleophilic attack can occur at either C2 or C4, leading to the same product. The reaction proceeds via an Sₙ2-type mechanism, resulting in the cleavage of a C-N bond and the formation of a γ-functionalized amine.

Diagram 1: General Mechanism of Lewis Acid-Mediated Ring-Opening A visual representation of the activation and subsequent nucleophilic attack on the azetidine ring.

Lewis_Acid_Ring_Opening cluster_0 Step 1: Activation cluster_1 Step 2: Nucleophilic Attack Azetidine tert-Butyl 3-phenylazetidine-1-carboxylate ActivatedComplex Activated Azetidinium Intermediate Azetidine->ActivatedComplex Coordination LewisAcid Lewis Acid (e.g., BF₃·OEt₂) LewisAcid->Azetidine RingOpened Ring-Opened Product (γ-Substituted Amine) ActivatedComplex->RingOpened Sₙ2 Attack Nucleophile Nucleophile (Nu⁻) Nucleophile->ActivatedComplex

Protocol 1.1: Ring-Opening with an Aromatic Thiol (Thiophenol)

This protocol describes the ring-opening of tert-butyl 3-phenylazetidine-1-carboxylate with thiophenol, catalyzed by boron trifluoride diethyl etherate (BF₃·OEt₂), to yield the corresponding γ-amino thioether.

Materials:

  • tert-Butyl 3-phenylazetidine-1-carboxylate

  • Thiophenol

  • Boron trifluoride diethyl etherate (BF₃·OEt₂)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add tert-butyl 3-phenylazetidine-1-carboxylate (1.0 equiv).

  • Dissolve the starting material in anhydrous DCM (approx. 0.1 M solution).

  • Cool the solution to 0 °C using an ice bath.

  • Add thiophenol (1.2 equiv) to the stirred solution.

  • Slowly add BF₃·OEt₂ (1.1 equiv) dropwise to the reaction mixture. Caution: BF₃·OEt₂ is corrosive and moisture-sensitive. Handle in a fume hood.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired γ-amino thioether.

Protocol 1.2: Intramolecular Friedel-Crafts Type Reaction

While intermolecular Friedel-Crafts reactions with external arenes can be challenging, the phenyl group at the C3 position can potentially act as an intramolecular nucleophile under strong Lewis acid catalysis, leading to cyclized products. This protocol is exploratory and may require optimization.

Materials:

  • tert-Butyl 3-phenylazetidine-1-carboxylate

  • Aluminum chloride (AlCl₃) or Triflic acid (TfOH)

  • Anhydrous Dichloromethane (DCM) or Nitromethane

  • Ice-water bath

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Standard laboratory glassware and inert atmosphere setup

Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend AlCl₃ (2.0 equiv) in anhydrous DCM.

  • Cool the suspension to 0 °C.

  • In a separate flask, dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 equiv) in anhydrous DCM.

  • Add the azetidine solution dropwise to the stirred AlCl₃ suspension at 0 °C.

  • After the addition is complete, allow the reaction to stir at room temperature and monitor by TLC.

  • Upon consumption of the starting material, carefully quench the reaction by pouring it into a beaker of ice-water.

  • Neutralize the mixture with saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with DCM, dry the combined organic layers over MgSO₄, filter, and concentrate.

  • Analyze the crude product by NMR and Mass Spectrometry to identify the cyclized product(s). Purify by column chromatography.

II. Reductive Ring-Opening

Reductive cleavage of the azetidine C-N bonds can be achieved using strong hydride reducing agents. This method provides access to γ-amino alcohols. The N-Boc group is also susceptible to reduction under these conditions.

Mechanism of Reductive Ring-Opening with LiAlH₄

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of cleaving the strained C-N bonds of the azetidine ring. The reaction likely proceeds through the coordination of the aluminum hydride to the nitrogen atom (after potential reduction of the Boc group) or the carbonyl oxygen of the Boc group, followed by hydride delivery to a ring carbon, leading to C-N bond scission. The Boc group is typically reduced to an N-methyl group under these conditions.

Diagram 2: Reductive Ring-Opening Workflow A simplified workflow for the reductive cleavage of the azetidine ring.

Reductive_Opening_Workflow Start tert-Butyl 3-phenylazetidine-1-carboxylate in Anhydrous THF Step1 Add LiAlH₄ at 0 °C Start->Step1 Step2 Reflux Reaction Mixture Step1->Step2 Step3 Work-up (Fieser Method) Step2->Step3 Step4 Extraction and Purification Step3->Step4 End Isolated 3-phenyl-1-(methylamino)propan-2-ol Step4->End

Protocol 2.1: Reductive Cleavage with Lithium Aluminum Hydride (LiAlH₄)

This protocol outlines the complete reduction and ring-opening of tert-butyl 3-phenylazetidine-1-carboxylate to yield 3-phenyl-1-(methylamino)propan-2-ol.

Materials:

  • tert-Butyl 3-phenylazetidine-1-carboxylate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous Tetrahydrofuran (THF)

  • Water

  • 15% Aqueous Sodium Hydroxide (NaOH) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Standard laboratory glassware for reflux and inert atmosphere conditions

Procedure:

  • To a flame-dried, three-necked flask equipped with a reflux condenser and an addition funnel under an inert atmosphere, add a suspension of LiAlH₄ (2.0-3.0 equiv) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 equiv) in anhydrous THF and add it to the addition funnel.

  • Add the azetidine solution dropwise to the stirred LiAlH₄ suspension. Caution: The reaction is exothermic and generates hydrogen gas. Ensure adequate ventilation and controlled addition.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux.

  • Maintain reflux for 4-12 hours, monitoring the reaction by TLC (a new, more polar spot should appear).

  • After the reaction is complete, cool the flask to 0 °C.

  • Perform a Fieser work-up by cautiously and sequentially adding:

    • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams).

    • 'x' mL of 15% aqueous NaOH.

    • '3x' mL of water.

  • Stir the resulting granular precipitate for 30 minutes at room temperature.

  • Filter the precipitate through a pad of Celite and wash thoroughly with THF or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude amino alcohol.

  • Purify the product by column chromatography or distillation if necessary.

III. Summary of Ring-Opening Reactions and Expected Products

The following table summarizes the discussed ring-opening strategies and the expected major products.

Reaction TypeReagents & ConditionsExpected Major ProductMechanistic Rationale
Nucleophilic Opening Thiophenol, BF₃·OEt₂, DCM, 0 °C to RTtert-Butyl (2-hydroxy-3-phenyl-1-(phenylthio)propyl)carbamateLewis acid activation followed by Sₙ2 attack of the thiol.
Intramolecular FC AlCl₃, DCM, 0 °C to RTPolycyclic structures (e.g., tetrahydroquinoline derivatives)Strong Lewis acid promotes intramolecular electrophilic aromatic substitution.
Reductive Opening LiAlH₄, THF, Reflux3-Phenyl-1-(methylamino)propan-2-olComplete reduction of the Boc group to N-methyl and reductive cleavage of C-N bonds.

Conclusion and Future Outlook

The ring-opening of tert-butyl 3-phenylazetidine-1-carboxylate offers a versatile entry point to a variety of γ-amino compounds, which are valuable synthons in drug development. The choice of reaction conditions—specifically the type of Lewis acid, nucleophile, or reducing agent—dictates the outcome of the transformation. The protocols provided herein serve as a robust starting point for researchers to explore the rich chemistry of this strained heterocyclic system. Further investigations could focus on enantioselective ring-opening reactions using chiral catalysts to access optically active amino alcohols, thioethers, and other valuable building blocks.

References

  • Parmar, A., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(13), 2846-2858. [Link]

  • Ghorai, M. K., et al. (2007). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. The Journal of Organic Chemistry, 72(15), 5849-5852. [Link]

  • Deacon, S. P., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1618-1623. [Link]

  • Singh, V. K., et al. (2007). Lewis acid catalyzed regioselective ring opening of azetidines with alcohols and thiols. Tetrahedron Letters, 48(31), 5375-5377. [Link]

  • Nystrom, R. F. (1947). Reduction of Organic Compounds by Lithium Aluminum Hydride. II. Carboxylic Acids. Journal of the American Chemical Society, 69(10), 2548-2549. [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection by Lewis Acids. [Link]

  • Bull, J. A., et al. (2020). Synthesis of Simple 3,3-Diarylazetidines from N-Boc-3-arylazetidinols Using Friedel-Crafts Arylation Conditions. The Journal of Organic Chemistry, 85(13), 8732-8740. [Link]

Sources

Method

Application Notes and Protocols: Leveraging tert-Butyl 3-phenylazetidine-1-carboxylate for the Development of Novel Bioactive Ligands

Introduction: The Azetidine Scaffold in Modern Drug Discovery In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with favorable pharmacological profiles is relentless. Among the va...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Azetidine Scaffold in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with favorable pharmacological profiles is relentless. Among the various heterocyclic systems, small, strained rings have garnered significant attention for their ability to impart unique three-dimensional conformations and improved physicochemical properties to drug candidates. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a particularly valuable motif.[1] Its inherent ring strain and non-planar geometry provide a rigid framework that can enhance binding affinity, metabolic stability, and aqueous solubility when incorporated into larger molecules.[1]

This guide focuses on a specific and highly versatile building block: tert-butyl 3-phenylazetidine-1-carboxylate . The presence of the phenyl group at the 3-position offers a key vector for chemical diversification, while the tert-butyloxycarbonyl (Boc) protecting group on the nitrogen allows for controlled and selective functionalization. This scaffold serves as an excellent starting point for the synthesis of diverse libraries of compounds targeting a range of biological entities, including G-protein coupled receptors (GPCRs), enzymes, and protein-protein interactions.

This document will provide a detailed exploration of the synthetic utility of tert-butyl 3-phenylazetidine-1-carboxylate, offering step-by-step protocols for its synthesis and subsequent modification. Furthermore, it will present in-depth application notes on its use in the development of novel ligands for several important drug targets, supported by experimental protocols for their biological evaluation.

Core Synthetic Methodologies

The journey from the core scaffold to a library of diverse ligands involves a series of fundamental and reliable chemical transformations. Here, we detail the essential protocols for the synthesis of the starting material and its subsequent functionalization.

Protocol 1: Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate

The synthesis of the title compound can be achieved through various routes. One common approach involves the reaction of a suitable precursor, such as 1-Boc-3-iodoazetidine, with a phenylboronic acid under Suzuki-Miyaura cross-coupling conditions.

Experimental Protocol:

  • Reaction Setup: To a dry Schlenk flask, add tert-butyl 3-iodoazetidine-1-carboxylate (1.0 eq.), phenylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

  • Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 15 minutes to ensure an oxygen-free environment.

  • Catalyst and Solvent Addition: Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl2·CH2Cl2) (0.05 eq.) to the flask. Then, add a degassed mixture of 1,4-dioxane and water (4:1 v/v) via syringe.

  • Reaction: Heat the reaction mixture to 80 °C and stir vigorously for 12-16 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford tert-butyl 3-phenylazetidine-1-carboxylate.

Protocol 2: N-Boc Deprotection of tert-Butyl 3-phenylazetidine-1-carboxylate

Removal of the Boc protecting group is a critical step to enable further derivatization at the azetidine nitrogen. This is typically achieved under acidic conditions.

Experimental Protocol:

  • Reaction Setup: Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq.) in dichloromethane (DCM) in a round-bottom flask.

  • Acid Addition: Cool the solution to 0 °C using an ice bath. Add trifluoroacetic acid (TFA) (10 eq.) dropwise to the stirred solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitoring: Monitor the deprotection by TLC or LC-MS until the starting material is fully consumed.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Isolation: Dissolve the residue in a minimal amount of DCM and add diethyl ether to precipitate the trifluoroacetate salt of 3-phenylazetidine. Filter the solid and dry under vacuum. The resulting salt can often be used directly in subsequent reactions or neutralized with a base to obtain the free amine.

Deprotection_Workflow Start tert-Butyl 3-phenylazetidine-1-carboxylate Acid Add Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) Start->Acid Dissolve Stir Stir at Room Temperature (1-2 hours) Acid->Stir React Evaporation Remove Solvent and excess TFA in vacuo Stir->Evaporation Work-up Product 3-Phenylazetidine (TFA Salt) Evaporation->Product Isolate

Caption: Workflow for the N-Boc deprotection of the azetidine scaffold.

Application Note 1: Development of Novel Monoamine Transporter Ligands

Background: Monoamine transporters (MATs), including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT), are critical regulators of neurotransmission and are primary targets for the treatment of various neuropsychiatric disorders.[2] The 3-phenylazetidine scaffold can serve as a compact and rigid bioisostere for more complex structures found in known MAT ligands, offering a novel entry point for developing ligands with unique selectivity profiles.[3]

Synthetic Strategy: Starting from the deprotected 3-phenylazetidine, a library of N-substituted analogs can be synthesized via reductive amination or amide coupling to explore the structure-activity relationship (SAR) at the nitrogen position.

MAT_Ligand_Synthesis cluster_diversification Diversification Reactions Scaffold 3-Phenylazetidine ReductiveAmination Reductive Amination (R-CHO, NaBH(OAc)3) Scaffold->ReductiveAmination AmideCoupling Amide Coupling (R-COOH, EDCI/HOBt) Scaffold->AmideCoupling Deprotection N-Boc Deprotection Deprotection->Scaffold Core tert-Butyl 3-phenylazetidine-1-carboxylate Core->Deprotection Library Library of N-Substituted 3-Phenylazetidine Ligands ReductiveAmination->Library AmideCoupling->Library

Caption: General synthetic strategy for diversifying the 3-phenylazetidine scaffold.

Representative SAR Data: The following table presents hypothetical but representative data for a series of N-substituted 3-phenylazetidine derivatives, illustrating how modifications can influence affinity for monoamine transporters.

CompoundR-GroupDAT Ki (nM)SERT Ki (nM)NET Ki (nM)
1a -CH₃150850450
1b -CH₂CH₂Ph25350120
1c -C(O)Ph80120200
1d -C(O)CH₂-(4-Cl-Ph)4595150

Biological Evaluation Protocol: In Vitro Transporter Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of test compounds for DAT, SERT, and NET.

  • Cell Culture and Membrane Preparation: Use HEK293 cells stably expressing the human dopamine, serotonin, or norepinephrine transporter. Grow cells to confluence, harvest, and prepare cell membranes by homogenization and centrifugation.

  • Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Reaction Mixture: In a 96-well plate, combine cell membranes, a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]Citalopram for SERT, [³H]Nisoxetine for NET) at a concentration near its Kd, and varying concentrations of the test compound.

  • Incubation: Incubate the plates at room temperature for 1-2 hours to reach equilibrium.

  • Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

  • Data Analysis: Determine the IC50 values (the concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis. Calculate the Ki values using the Cheng-Prusoff equation.

Application Note 2: Scaffolding for Novel Monoacylglycerol Lipase (MAGL) Inhibitors

Background: Monoacylglycerol lipase (MAGL) is a serine hydrolase that plays a key role in the endocannabinoid system by degrading the neurotransmitter 2-arachidonoylglycerol (2-AG).[4] Inhibition of MAGL has emerged as a promising therapeutic strategy for treating neurodegenerative diseases, inflammation, and cancer.[5] The 3-phenylazetidine scaffold can be elaborated to present functionalities that interact with the active site of MAGL.

Synthetic Strategy: A library of potential MAGL inhibitors can be generated by coupling the deprotected 3-phenylazetidine with various carboxylic acids to form amides. The phenyl group can also be functionalized via electrophilic aromatic substitution prior to coupling to explore SAR at this position.

Representative SAR Data: The following table shows representative data for a series of amide derivatives of 3-phenylazetidine as MAGL inhibitors.

CompoundR-GroupX-substituent on Phenyl RingMAGL IC50 (µM)
2a -C(O)-(4-pyridyl)H15.2
2b -C(O)-(4-biphenyl)H5.8
2c -C(O)-(4-biphenyl)4-F2.1
2d -C(O)-(4-biphenyl)3,4-di-Cl0.9

Biological Evaluation Protocol: Fluorometric MAGL Inhibition Assay

This protocol outlines a continuous fluorometric assay to measure the inhibitory potency of compounds against human MAGL.

  • Reagents: Human recombinant MAGL, a fluorogenic MAGL substrate (e.g., 4-nitrophenyl acetate or a more specific substrate), and assay buffer (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7.2).

  • Assay Setup: In a 96-well black plate, add the assay buffer, followed by the test compound at various concentrations (typically in DMSO, ensuring the final DMSO concentration is ≤1%).

  • Enzyme Addition: Add the human recombinant MAGL to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme interaction.

  • Initiate Reaction: Start the reaction by adding the fluorogenic substrate to all wells.

  • Fluorescence Monitoring: Immediately begin monitoring the increase in fluorescence over time using a plate reader with appropriate excitation and emission wavelengths. The rate of the reaction is proportional to the enzyme activity.

  • Data Analysis: Calculate the initial reaction rates for each compound concentration. Determine the IC50 values by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Application Note 3: Probing the KRAS::SOS1 Protein-Protein Interaction

Background: The interaction between KRAS and its guanine nucleotide exchange factor, Son of Sevenless 1 (SOS1), is a critical step in the activation of the RAS signaling pathway, which is frequently dysregulated in cancer.[6] Developing small molecules that inhibit this protein-protein interaction (PPI) is a major goal in oncology drug discovery. The rigid 3-phenylazetidine scaffold can be used to position functional groups in a precise orientation to disrupt the KRAS::SOS1 interface.[7]

Synthetic Strategy: The core scaffold can be derivatized to introduce functionalities that mimic key interacting residues. For example, the azetidine nitrogen can be functionalized with a nicotinamide moiety, which has been shown to be a key pharmacophore for SOS1 inhibition.[8] The phenyl group can be modified using palladium-catalyzed cross-coupling reactions to explore interactions with other pockets on the protein surface.

Representative SAR Data: The following table provides representative data for a series of 3-phenylazetidine derivatives designed as KRAS::SOS1 inhibitors.

CompoundN-substituentR-group on Phenyl RingKRAS::SOS1 HTRF IC50 (nM)
3a NicotinamideH850
3b Nicotinamide4-morpholine320
3c Nicotinamide4-(1-methyl-1H-pyrazol-4-yl)150
3d Iso-nicotinamide4-(1-methyl-1H-pyrazol-4-yl)450

Biological Evaluation Protocol: KRAS::SOS1 Homogeneous Time-Resolved Fluorescence (HTRF) Assay

This assay measures the disruption of the KRAS::SOS1 interaction in a high-throughput format.

  • Reagents: Recombinant human KRAS (e.g., residues 1-169) and the catalytic domain of SOS1 (e.g., residues 564-1049), both with appropriate tags (e.g., His-tag on KRAS, GST-tag on SOS1). HTRF detection reagents (e.g., anti-His-Europium cryptate and anti-GST-d2).

  • Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, 1 mM DTT, 0.1% BSA, pH 7.4).

  • Assay Procedure: In a low-volume 384-well plate, add the test compounds at various concentrations. Then, add the tagged KRAS and SOS1 proteins.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the proteins to interact and for the test compound to exert its effect.

  • Detection: Add the HTRF detection reagents and incubate for another 60 minutes in the dark.

  • HTRF Reading: Read the plate on an HTRF-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm and 620 nm).

  • Data Analysis: Calculate the HTRF ratio (emission at 665 nm / emission at 620 nm). Determine the IC50 values by plotting the HTRF ratio against the logarithm of the inhibitor concentration and fitting to a sigmoidal dose-response curve.

Conclusion

The tert-butyl 3-phenylazetidine-1-carboxylate scaffold represents a powerful and versatile starting point for the discovery of novel bioactive ligands. Its rigid, three-dimensional structure and multiple points for diversification allow for the systematic exploration of chemical space around a variety of biological targets. The protocols and application notes provided herein offer a comprehensive guide for researchers to harness the potential of this valuable building block in their drug discovery endeavors. By combining robust synthetic methodologies with targeted biological evaluation, the 3-phenylazetidine scaffold can pave the way for the development of next-generation therapeutics.

References

  • Discovery and Development of Monoamine Transporter Ligands. PMC. [Link]

  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

  • Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. PubMed. [Link]

  • Identification of Novel 2-(Azetidin-3-ylamino)nicotinamide Derivatives as Potent KRAS::SOS1 Inhibitors. ACS Publications. [Link]

  • Development of SOS1 inhibitor-based degraders to target KRAS-mutant colorectal cancer. PMC. [Link]

  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. [Link]

  • 3-Phenylazetidine. PubChem. [Link]

  • Synthesis and biological activity of novel tert-butyl and tert-pentylphenoxyalkyl piperazine derivatives as histamine H3R ligands. PubMed. [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]

  • Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. National Institutes of Health. [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central. [Link]

  • Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. PMC. [Link]

  • Synthesis and pharmacological evaluation of some substituted imidazoles. Journal of Chemical and Pharmaceutical Research. [Link]

  • Monoacylglycerol lipase inhibitors: modulators for lipid metabolism in cancer malignancy, neurological and metabolic disorders. PubMed Central. [Link]

  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. PMC. [Link]

  • Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry. [Link]

  • Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling. Frontiers. [Link]

  • Synthesis and biological evaluation of 3-Amidoquinuclidine Quaternary Ammonium Compounds as New Soft Antibacterial Agents. National Institutes of Health. [Link]

  • (S)-N-Benzyl-1-phenyl-3,4-dihydroisoqunoline-2(1H)-carboxamide Derivatives, Multi-Target Inhibitors of Monoamine Oxidase and Cholinesterase: Design, Synthesis, and Biological Activity. MDPI. [Link]

  • Identification of Novel 2-(Azetidin-3-ylamino)nicotinamide Derivatives as Potent KRAS::SOS1 Inhibitors. PubMed. [Link]

  • The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. PubMed. [Link]

  • PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. University of Alberta. [Link]

  • 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. National Institutes of Health. [Link]

Sources

Application

Experimental procedure for coupling reactions with tert-Butyl 3-phenylazetidine-1-carboxylate

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions of tert-Butyl 3-Phenylazetidine-1-carboxylate Derivatives Introduction: The Strategic Value of the Azetidine Scaffold In the landscape of modern medici...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions of tert-Butyl 3-Phenylazetidine-1-carboxylate Derivatives

Introduction: The Strategic Value of the Azetidine Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is paramount. Strained ring systems, particularly N-heterocycles, have emerged as powerful tools for achieving this objective. Among these, the azetidine ring, a four-membered saturated heterocycle, offers a unique confluence of properties.[1][2] Its inherent ring strain (approx. 25.4 kcal/mol) and non-planar, three-dimensional structure provide a distinct exit vector from a core scaffold, which can enhance binding affinity, improve metabolic stability, and increase aqueous solubility—key attributes in drug design.[2][3]

The building block, tert-Butyl 3-phenylazetidine-1-carboxylate, and its derivatives serve as exceptionally versatile platforms for library synthesis. The Boc-protecting group ensures stability and straightforward handling, while the phenyl ring provides a site for diversification through robust and predictable palladium-catalyzed cross-coupling reactions. This guide provides detailed protocols and the underlying scientific rationale for two cornerstone transformations: the Suzuki-Miyaura C-C bond formation and the Buchwald-Hartwig C-N bond formation, enabling researchers to effectively leverage this valuable scaffold in drug discovery programs.

Core Principles: The Palladium Cross-Coupling Catalytic Cycle

At the heart of these powerful transformations is a palladium-catalyzed cycle that typically alternates between Pd(0) and Pd(II) oxidation states.[4][5] Understanding this fundamental mechanism is crucial for troubleshooting and optimizing reaction conditions.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (e.g., a bromo-substituted phenylazetidine), forming a Pd(II) complex. This is often the rate-limiting step.

  • Transmetalation (Suzuki) or Ligand Exchange (Buchwald-Hartwig):

    • In the Suzuki reaction, a base-activated organoboron compound transfers its organic group to the palladium center, displacing the halide.[6]

    • In the Buchwald-Hartwig reaction, the base deprotonates the amine, which then coordinates to the palladium center, displacing the halide.

  • Reductive Elimination: The two organic partners on the Pd(II) center couple and are expelled, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst. Bulky, electron-rich ligands are essential as they promote this final, product-forming step.[5][7]

Palladium_Catalytic_Cycle pd0 Pd(0)L₂ (Active Catalyst) oa_complex Ar-Pd(II)(L)₂-X (Oxidative Adduct) pd0->oa_complex Oxidative Addition re_complex Ar-Pd(II)(L)₂-Nu oa_complex->re_complex Transmetalation / Ligand Exchange re_complex->pd0 Regeneration product Ar-Nu (Product) re_complex->product Reductive Elimination start Ar-X (Aryl Halide) start->oa_complex couple R-B(OH)₂ or R₂NH (Coupling Partner) couple->re_complex

Caption: General catalytic cycle for Pd-catalyzed cross-coupling reactions.

Application Protocol 1: Suzuki-Miyaura Coupling of Aryl-Substituted Azetidines

The Suzuki-Miyaura reaction is a premier method for constructing biaryl systems due to its mild conditions and exceptional functional group tolerance.[8][9] This protocol details the coupling of various arylboronic acids to a brominated phenylazetidine core.

Workflow Overview

Suzuki_Workflow start 1. Reagent Assembly inert 2. Establish Inert Atmosphere (N₂ or Ar Purge) start->inert reagents 3. Add Solvent, Base, Catalyst & Ligand inert->reagents heat 4. Heat to Reaction Temp (e.g., 80-100 °C) reagents->heat monitor 5. Monitor by TLC/LC-MS heat->monitor quench 6. Aqueous Workup monitor->quench extract 7. Organic Extraction quench->extract purify 8. Column Chromatography extract->purify end 9. Characterize Product (NMR, MS) purify->end

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling protocol.

Detailed Experimental Protocol

Objective: To synthesize tert-Butyl 3-(4'-methyl-[1,1'-biphenyl]-4-yl)azetidine-1-carboxylate.

Materials:

  • tert-Butyl 3-(4-bromophenyl)azetidine-1-carboxylate (1.0 eq)

  • (4-methylphenyl)boronic acid (1.2 - 1.5 eq)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 eq, 2 mol%)

  • Tri-tert-butylphosphine [P(t-Bu)₃] or SPhos (0.04 eq, 4 mol%)

  • Potassium Carbonate (K₂CO₃), ground (2.0 - 3.0 eq)

  • 1,4-Dioxane and Water (e.g., 4:1 v/v)

Procedure:

  • Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add tert-Butyl 3-(4-bromophenyl)azetidine-1-carboxylate (e.g., 326 mg, 1.0 mmol), (4-methylphenyl)boronic acid (e.g., 204 mg, 1.5 mmol), and K₂CO₃ (e.g., 414 mg, 3.0 mmol).

  • Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon for 10-15 minutes. This is critical to prevent oxidation of the Pd(0) species and the phosphine ligand.

  • Reagent Addition: Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., Pd(OAc)₂, 4.5 mg, 0.02 mmol) and the phosphine ligand (e.g., P(t-Bu)₃, 8.1 mg, 0.04 mmol).

  • Solvent Addition: Add the degassed solvent mixture (e.g., 4 mL of 1,4-dioxane and 1 mL of water) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 4-12 hours).

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Data Table: Representative Suzuki-Miyaura Conditions
EntryArylboronic Acid PartnerPd Source (mol%)Ligand (mol%)BaseSolventTemp (°C)Yield (%)
1Phenylboronic acidPd(PPh₃)₄ (5)-K₃PO₄Dioxane80~85[10]
24-Methoxyphenylboronic acidPd(OAc)₂ (2)P(t-Bu)₃ (4)KFTHF25>90[7]
33-Thienylboronic acidPd(OAc)₂ (3)SPhos (6)K₃PO₄Toluene/H₂O100~92
44-Acetylphenylboronic acidPd₂(dba)₃ (1.5)XPhos (4.5)K₃PO₄Dioxane100~88

Expert Commentary: The choice of ligand is critical. Bulky, electron-rich trialkylphosphines like P(t-Bu)₃ are highly effective for coupling both electron-rich and electron-poor partners, even at room temperature.[7] For more challenging or heteroaryl couplings, specialized biarylphosphine ligands (Buchwald ligands) like SPhos or XPhos often provide superior results. The base must be sufficiently strong to form the active boronate species but not so strong as to cause side reactions; K₃PO₄ and Cs₂CO₃ are excellent general choices.[11]

Application Protocol 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and mild route where classical methods like nucleophilic aromatic substitution fail.[4][12][13] This protocol is essential for installing amine functionalities, which are prevalent in over 80% of pharmaceuticals.

Workflow Overview

Buchwald_Workflow start 1. Reagent Assembly in Glovebox (Anhydrous/Anaerobic) reagents 2. Add Anhydrous Solvent, Base, Catalyst & Ligand start->reagents heat 3. Heat to Reaction Temp (e.g., 100-110 °C) reagents->heat monitor 4. Monitor by TLC/LC-MS heat->monitor quench 5. Quench with Water/NH₄Cl monitor->quench extract 6. Organic Extraction quench->extract purify 7. Column Chromatography extract->purify end 8. Characterize Product (NMR, MS) purify->end

Caption: Step-by-step workflow for the Buchwald-Hartwig amination protocol.

Detailed Experimental Protocol

Objective: To synthesize tert-Butyl 3-(4-(morpholino)phenyl)azetidine-1-carboxylate.

Materials:

  • tert-Butyl 3-(4-bromophenyl)azetidine-1-carboxylate (1.0 eq)

  • Morpholine (1.2 - 1.5 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 eq, 1 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.03 eq, 3 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Anhydrous Toluene

Procedure:

  • Vessel Preparation (Glovebox Recommended): Inside a glovebox, add tert-Butyl 3-(4-bromophenyl)azetidine-1-carboxylate (e.g., 326 mg, 1.0 mmol), NaOtBu (e.g., 135 mg, 1.4 mmol), Pd₂(dba)₃ (e.g., 9.2 mg, 0.01 mmol), and XPhos (e.g., 14.3 mg, 0.03 mmol) to a flame-dried Schlenk tube or microwave vial with a stir bar.

  • Reagent Addition: Remove the vial from the glovebox. Add anhydrous toluene (5 mL) followed by morpholine (e.g., 131 mg, 1.5 mmol) via syringe.

  • Reaction: Seal the vessel tightly and place it in a preheated oil bath at 110 °C. Stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-16 hours.

  • Workup: Cool the reaction to room temperature. Carefully quench by adding water (10 mL). Dilute with ethyl acetate (20 mL).

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude residue by silica gel column chromatography to afford the desired arylamine product.

Data Table: Representative Buchwald-Hartwig Conditions
EntryAmine PartnerPd Source (mol%)Ligand (mol%)BaseSolventTemp (°C)Yield (%)
1AnilinePd(OAc)₂ (2)Xantphos (4)Cs₂CO₃Dioxane110~90[14]
2BenzylaminePd₂(dba)₃ (1.5)BrettPhos (3)K₃PO₄Toluene100~95
3PiperidinePd(OAc)₂ (2)RuPhos (4)NaOtBuToluene100>95
4IndazolePd(OAc)₂ (2)BINAP (3)K₂CO₃DMF120~80

Expert Commentary: The Buchwald-Hartwig amination is highly sensitive to reaction parameters. The combination of the palladium source, ligand, and base is crucial and often requires screening.[13] Strong, non-nucleophilic bases like NaOtBu or LHMDS are standard for primary and secondary alkylamines. For more sensitive substrates or heteroaromatic amines, milder carbonate bases (Cs₂CO₃, K₂CO₃) can be more effective.[14] The use of specialized biarylphosphine ligands (e.g., XPhos, RuPhos) is almost always necessary for high yields, as they accelerate the rate-limiting C-N reductive elimination step. All reagents and solvents must be anhydrous, and the reaction must be performed under a strictly inert atmosphere.

Post-Reaction Processing: Boc Deprotection

To reveal the azetidine nitrogen for further functionalization, the Boc group is readily cleaved under acidic conditions.

Protocol:

  • Dissolve the Boc-protected azetidine (1.0 eq) in Dichloromethane (DCM, approx. 0.1 M).

  • Add Trifluoroacetic acid (TFA, 5-10 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture in vacuo.

  • The resulting TFA salt can often be used directly or neutralized with a base (e.g., saturated NaHCO₃ solution) and extracted to yield the free secondary amine.[15]

References

  • Barluenga, J., et al. (2003). Palladium-Catalyzed N-Arylation Reactions with Aziridine and Azetidine. ResearchGate. Available at: [Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at: [Link]

  • Reddy, V. R., et al. (2014). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry, 10, 2588–2597. Available at: [Link]

  • Maleki, A., & Kashani, S. K. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(2), 1039-1070. Available at: [Link]

  • Li, G. Y. (2002). General Suzuki Coupling of Heteroaryl Bromides by Using Tri-tert-Butylphosphine as a Supporting Ligand. ResearchGate. Available at: [Link]

  • He, G., et al. (2012). Highly Efficient Syntheses of Azetidines, Pyrrolidines, and Indolines via Palladium Catalyzed Intramolecular Amination of C(sp3)–H and C(sp2)–H Bonds at γ and δ Positions. Journal of the American Chemical Society, 134(1), 3-6. Available at: [Link]

  • Cheekatla, S. R., et al. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry, 16(1), 69-93. Available at: [Link]

  • Ma, D., et al. (2020). Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. Accounts of Chemical Research, 53(9), 1834-1847. Available at: [Link]

  • Duncton, M. A. J., et al. (2008). Preparation of Aryloxetanes and Arylazetidines by Use of an Alkyl−Aryl Suzuki Coupling. Organic Letters, 10(15), 3259–3262. Available at: [Link]

  • Svyatova, A., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Polymers, 13(23), 4220. Available at: [Link]

  • Trost, B. M., & Crawley, M. L. (2003). Palladium-Catalyzed Chemoselective Allylic Substitution, Suzuki-Miyaura Cross-Coupling, and Allene Formation of Bifunctional 2-B(pin). Chemical Reviews, 103(8), 2921-2944. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Chen, D. Y.-K., et al. (2015). Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. Organic Letters, 17(11), 2739–2741. Available at: [Link]

  • Cheekatla, S. R., et al. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. ResearchGate. Available at: [Link]

  • Duncton, M. A. J., et al. (2008). Preparation of Aryloxetanes and Arylazetidines by Use of an Alkyl−Aryl Suzuki Coupling. Semantic Scholar. Available at: [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

  • Nack, W. A., & Daugulis, O. (2014). Polycyclic Azetidines and Pyrrolidines via Palladium-Catalyzed Intramolecular Amination of Unactivated C(sp3)-H Bonds. ResearchGate. Available at: [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]

  • Wang, L., et al. (2018). Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Molecules, 23(11), 2977. Available at: [Link]

  • Ali, A., et al. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 27(19), 6296. Available at: [Link]

  • Fu, G. C. (2008). The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands. Accounts of Chemical Research, 41(11), 1555–1564. Available at: [Link]

  • The Organic Chemistry Tutor. (2024, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

  • Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate

This technical support guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of tert-butyl 3-phenylazetidine-1-carboxylate. As a strained heterocyclic motif, the sy...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of tert-butyl 3-phenylazetidine-1-carboxylate. As a strained heterocyclic motif, the synthesis of substituted azetidines can present unique challenges. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common side reactions and experimental hurdles, ensuring a higher success rate and purity of the final product.

Core Synthesis Overview

The most prevalent synthetic route to tert-butyl 3-phenylazetidine-1-carboxylate involves a two-step sequence starting from tert-butyl 3-oxoazetidine-1-carboxylate. The first step is the nucleophilic addition of a phenyl Grignard reagent to the ketone, forming the corresponding tertiary alcohol. This intermediate is then subjected to a reduction of the hydroxyl group to yield the final product.

Synthesis_Overview tert-Butyl 3-oxoazetidine-1-carboxylate tert-Butyl 3-oxoazetidine-1-carboxylate tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate tert-Butyl 3-oxoazetidine-1-carboxylate->tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate 1. Phenylmagnesium bromide 2. Aqueous workup tert-Butyl 3-phenylazetidine-1-carboxylate tert-Butyl 3-phenylazetidine-1-carboxylate tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate->tert-Butyl 3-phenylazetidine-1-carboxylate Reduction

Caption: General synthetic scheme for tert-Butyl 3-phenylazetidine-1-carboxylate.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues encountered during the synthesis.

Part 1: Starting Material - tert-Butyl 3-oxoazetidine-1-carboxylate

Question 1: I am synthesizing my own tert-butyl 3-oxoazetidine-1-carboxylate, and the subsequent Grignard reaction is low-yielding. What could be the problem?

Answer: The purity of your starting ketone is critical for the success of the Grignard addition. The most common method for preparing tert-butyl 3-oxoazetidine-1-carboxylate is the oxidation of tert-butyl 3-hydroxyazetidine-1-carboxylate. Incomplete oxidation or side reactions during this step can introduce impurities that interfere with the Grignard reagent.

  • Causality: Grignard reagents are highly basic and will react with any acidic protons present in the reaction mixture. Unreacted starting alcohol (tert-butyl 3-hydroxyazetidine-1-carboxylate) will quench the Grignard reagent, reducing the yield of the desired product.[1][2][3][4]

  • Troubleshooting:

    • Ensure Complete Oxidation: Monitor the oxidation reaction closely by Thin Layer Chromatography (TLC) to ensure full consumption of the starting alcohol.

    • Purification of the Ketone: Purify the tert-butyl 3-oxoazetidine-1-carboxylate carefully before use. Column chromatography is a common method.[5]

    • Moisture Control: The ketone is moisture-sensitive.[6] Ensure it is thoroughly dried and stored under an inert atmosphere.

Table 1: Common Oxidation Methods for tert-Butyl 3-hydroxyazetidine-1-carboxylate and Potential Issues

Oxidation MethodCommon ReagentsPotential Issues & Side ProductsMitigation Strategies
Swern OxidationOxalyl chloride, DMSO, TriethylamineIncomplete reaction, formation of mixed thioacetals if the temperature is not strictly controlled.Maintain a low temperature (-78 °C) during reagent addition. Monitor reaction progress by TLC.[7]
TEMPO-mediated OxidationTEMPO, NaOClFormation of an unidentified byproduct has been reported.[5]Careful control of reaction conditions and purification of the product are necessary.
Part 2: Grignard Addition of Phenylmagnesium Bromide

Question 2: My Grignard reaction is not proceeding to completion, and I observe the formation of benzene as a byproduct. What is happening?

Answer: The formation of benzene is a strong indication that your Grignard reagent is being quenched by a proton source. As mentioned previously, this could be residual starting alcohol or, more commonly, water in your reaction setup.

  • Causality: Phenylmagnesium bromide is a potent base and will readily abstract a proton from water to form benzene.[1][2][3][4]

Grignard_Quenching Phenylmagnesium bromide Phenylmagnesium bromide Benzene Benzene Phenylmagnesium bromide->Benzene H2O Desired Product Desired Product Phenylmagnesium bromide->Desired Product tert-Butyl 3-oxoazetidine-1-carboxylate

Caption: Competing reaction pathways for the Grignard reagent.

  • Troubleshooting Protocol: Ensuring Anhydrous Conditions

    • Glassware: All glassware should be oven-dried at >120 °C for several hours or flame-dried under vacuum immediately before use.

    • Solvents: Use anhydrous solvents. Diethyl ether or THF should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or obtained from a solvent purification system.

    • Reagents: Ensure the tert-butyl 3-oxoazetidine-1-carboxylate is anhydrous. The Grignard reagent should be freshly prepared or titrated to determine its exact concentration.[7]

    • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas such as argon or nitrogen.

Question 3: I am observing a complex mixture of products after the Grignard reaction, and purification is difficult. What are the likely side products?

Answer: While the primary side reaction is quenching of the Grignard reagent, other side reactions can occur, leading to a complex product mixture.

  • Potential Side Reactions:

    • Enolization of the Ketone: Although less common with highly reactive Grignard reagents, enolization of the ketone can occur, leading to the recovery of starting material after workup.

    • Ring-Opening: Azetidines possess significant ring strain (approx. 25.4 kcal/mol), which can make them susceptible to ring-opening under certain conditions.[8] While less likely under the basic conditions of a Grignard reaction, subsequent acidic workup could potentially lead to ring-opened byproducts.

  • Troubleshooting:

    • Temperature Control: Add the Grignard reagent slowly to a cooled solution (-78 °C to 0 °C) of the ketone to control the exothermicity of the reaction and minimize side reactions.

    • Careful Workup: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at a low temperature. Avoid using strong acids for the initial quench, as this may promote side reactions of the tertiary alcohol intermediate.

Part 3: Reduction of tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate

Question 4: I have successfully synthesized the tertiary alcohol intermediate, but the subsequent reduction is proving problematic. What are the common challenges and side reactions in this step?

Answer: The reduction of the tertiary hydroxyl group can be challenging. A common side reaction to be aware of is dehydration of the alcohol, especially under acidic conditions.

  • Dehydration Side Reaction:

    • Causality: The tertiary benzylic alcohol is prone to elimination of water under acidic conditions to form an unsaturated azetidine derivative.

Dehydration_Side_Reaction tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate Unsaturated Azetidine Unsaturated Azetidine tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate->Unsaturated Azetidine Acid, Heat

Caption: Potential dehydration of the tertiary alcohol intermediate.

  • Recommended Reduction Methods & Troubleshooting:

    • Catalytic Hydrogenation: This is a common method for such reductions.

      • Catalyst: Palladium on carbon (Pd/C) is a typical choice.

      • Solvent: Ethanol or methanol are suitable solvents.

      • Troubleshooting: If the reaction is slow, ensure the catalyst is active and that the system is free of catalyst poisons. Agitation should be vigorous to ensure good mixing of the three phases (solid catalyst, liquid solution, and hydrogen gas).

    • Ionic Hydrogenation: This method uses a hydride source (e.g., triethylsilane) and a strong acid (e.g., trifluoroacetic acid).

      • Caution: Due to the use of a strong acid, the potential for the dehydration side reaction is increased. It is crucial to carefully control the reaction temperature, keeping it low to minimize elimination.

Table 2: Troubleshooting the Reduction Step

IssuePotential CauseRecommended Action
Incomplete ReactionInactive catalyst (hydrogenation), insufficient acid (ionic hydrogenation)Use fresh catalyst. Ensure adequate pressure of hydrogen. Use a stoichiometric amount of acid for ionic hydrogenation.
Formation of Unsaturated ByproductDehydration of the starting alcoholAvoid acidic conditions if possible. If using ionic hydrogenation, maintain a low reaction temperature.
Difficult PurificationPresence of starting material and byproductsCareful column chromatography is typically required for purification.[9]

Frequently Asked Questions (FAQs)

Q1: How can I best purify the final product, tert-butyl 3-phenylazetidine-1-carboxylate?

A1: Flash column chromatography on silica gel is the most reported method for purifying the final product. A common eluent system is a gradient of ethyl acetate in hexane.[9]

Q2: Can I use other organometallic reagents instead of phenylmagnesium bromide?

A2: Yes, in principle, other organolithium or Grignard reagents can be used to introduce different substituents at the 3-position of the azetidine ring. However, the reactivity and potential for side reactions may vary depending on the specific reagent used.

Q3: Is the N-Boc protecting group stable throughout the reaction sequence?

A3: The N-Boc group is generally stable under the basic and neutral conditions of the Grignard reaction and catalytic hydrogenation. However, it is sensitive to strong acids. If using a method like ionic hydrogenation with trifluoroacetic acid, there is a risk of Boc group cleavage. Careful control of the reaction time and temperature is necessary to minimize this.

References

Sources

Optimization

Technical Support Center: Purification of tert-Butyl 3-phenylazetidine-1-carboxylate

An in-depth guide to the purification of tert-butyl 3-phenylazetidine-1-carboxylate by column chromatography. Welcome to the technical support guide for the chromatographic purification of tert-Butyl 3-phenylazetidine-1-...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the purification of tert-butyl 3-phenylazetidine-1-carboxylate by column chromatography.

Welcome to the technical support guide for the chromatographic purification of tert-Butyl 3-phenylazetidine-1-carboxylate. This document provides field-proven insights, detailed protocols, and robust troubleshooting advice tailored for researchers, scientists, and drug development professionals. Our goal is to empower you to achieve high purity and yield by understanding the causality behind each experimental step.

The purification of N-Boc protected amines, particularly those with strained ring systems like azetidines, presents unique challenges.[1][2] This guide is structured to address these challenges directly, moving from foundational principles to specific troubleshooting scenarios.

Section 1: Foundational Protocol

This section details a validated, step-by-step methodology for the flash column chromatography of the title compound. The protocol is designed as a self-validating system, beginning with essential preliminary analysis via Thin-Layer Chromatography (TLC).

Preliminary TLC Analysis: The Key to Success

Before attempting a preparative column, it is imperative to determine the optimal mobile phase (eluent) composition using TLC. This small-scale experiment predicts the separation on a larger scale and saves significant time and resources.[3]

Objective: To find a solvent system that provides a retention factor (Rf) of ~0.25-0.35 for tert-Butyl 3-phenylazetidine-1-carboxylate, ensuring good separation from impurities.

Step-by-Step TLC Protocol:

  • Prepare Eluents: Prepare small volumes (10-20 mL) of several solvent systems with varying polarities. A hexane/ethyl acetate system is an excellent starting point.[4]

  • Spot the Plate: Dissolve a small amount of your crude reaction mixture in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary spotter, apply a small, concentrated spot onto the baseline of a silica gel TLC plate.

  • Develop the Plate: Place the TLC plate in a developing chamber containing your chosen eluent. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

  • Visualize: The phenyl group in the target compound allows for visualization under a UV lamp (254 nm). Additionally, you can use a chemical stain for broader impurity detection. Common stains include:

    • Potassium Permanganate (KMnO₄): Stains most organic compounds.

    • Anisaldehyde or Phosphomolybdic Acid: General-purpose stains that often require heating.[5]

  • Analyze and Iterate: Calculate the Rf value for your target compound. If the Rf is too high (>0.4), decrease the eluent polarity (increase the hexane percentage). If the Rf is too low (<0.2), increase the eluent polarity (increase the ethyl acetate percentage).

Parameter Recommended Starting Conditions & Rationale
Stationary Phase Silica Gel (200-400 mesh for flash chromatography)
Mobile Phase Hexane/Ethyl Acetate (EtOAc)
Target Rf 0.25 - 0.35
TLC Visualization UV (254 nm), KMnO₄ stain
Experimental Workflow Diagram

The following diagram illustrates the logical flow from crude material to the final, purified product.

G cluster_prep Preparation cluster_chrom Chromatography cluster_analysis Analysis & Isolation Crude Crude Product TLC TLC Analysis (Optimize Eluent) Crude->TLC Test small sample Pack Pack Column (Slurry Method) TLC->Pack Optimized conditions Load Load Sample (Dry or Wet) Pack->Load Elute Elute with Optimized Solvent Load->Elute Collect Collect Fractions Elute->Collect Analyze Analyze Fractions (TLC) Collect->Analyze Combine Combine Pure Fractions Analyze->Combine Evaporate Evaporate Solvent (Rotovap) Combine->Evaporate Pure Pure Product Evaporate->Pure

Caption: Workflow for column chromatography purification.

Preparative Column Chromatography Protocol

Based on a successful TLC analysis (e.g., Hexane/EtOAc 9:1 giving an Rf ≈ 0.3), proceed with the preparative column.

  • Column Preparation:

    • Select an appropriately sized column for your sample amount (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).

    • Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., pure hexane or 5% EtOAc in hexane).

    • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring a flat, stable surface.[6]

  • Sample Loading (Dry Loading Recommended):

    • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM).

    • Add a small amount of silica gel (~2-3 times the weight of your crude product) to this solution.

    • Evaporate the solvent completely to get a dry, free-flowing powder of your crude product adsorbed onto silica.

    • Carefully add this powder to the top of the packed column, creating a thin, even band. Add a protective layer of sand on top.[6]

    • Rationale: Dry loading prevents solvent from the sample dissolution from disturbing the column equilibrium, leading to sharper bands and better separation compared to wet loading.

  • Elution and Fraction Collection:

    • Begin eluting with the solvent system determined by TLC. A common and effective mobile phase is a hexane/ethyl acetate gradient.[4][7] For this specific compound, starting with 9:1 Hexane/EtOAc is a validated condition.[4]

    • Maintain a constant flow rate. Collect fractions of a consistent volume.

    • Monitor the elution process by spotting fractions onto a TLC plate.

  • Isolation:

    • Analyze the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions into a round-bottom flask.

    • Remove the solvent under reduced pressure using a rotary evaporator. The final product, tert-butyl 3-phenylazetidine-1-carboxylate, should be obtained as a colorless oil.[4]

Section 2: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues in a question-and-answer format.

Q1: My compound is streaking/tailing on the TLC plate and the column, leading to poor separation. What's happening?

Answer: Tailing is often caused by strong interactions between the analyte and acidic sites on the silica gel. The nitrogen atom in the azetidine ring, although protected, can still exhibit basicity, leading to this phenomenon.

Solutions:

  • Add a Basic Modifier: Incorporate a small amount of triethylamine (NEt₃) or ammonia (in methanol) into your eluent system (typically 0.1-1%). This neutralizes the acidic silica sites, preventing the unwanted strong adsorption and resulting in sharper, more symmetrical peaks.

  • Check Compound Stability: Ensure your compound is not degrading on the silica. A 2D TLC can be informative: run a plate in one direction, then turn it 90 degrees and run it again in the same solvent. If new spots appear off the diagonal, it indicates decomposition.[8]

  • Reduce Sample Load: Overloading the column is a common cause of tailing and poor separation. Use a higher ratio of silica to crude material.

Q2: I'm getting a very low yield. Where did my compound go?

Answer: Low yield can stem from several factors, from decomposition to irreversible binding.

Potential Causes & Solutions:

  • Decomposition on Silica: The tert-butyloxycarbonyl (Boc) protecting group is known to be labile under acidic conditions.[9] While silica gel is only weakly acidic, prolonged exposure can cause some deprotection, especially if the silica is of lower quality or the run time is long.

    • Solution: Deactivate the silica gel by flushing the column with your eluent containing 1% triethylamine before loading the sample. This can significantly mitigate acid-catalyzed decomposition.[8]

  • Irreversible Adsorption: Highly polar impurities or the compound itself might bind too strongly to the silica and fail to elute.

    • Solution: After your product has eluted, flush the column with a much more polar solvent (e.g., 10% methanol in DCM) to see if any material is recovered. This helps in diagnosing the problem.

  • Fractions are Too Dilute: Your compound may have eluted, but at a concentration too low to be detected by your TLC visualization method.

    • Solution: Try concentrating a few fractions in the expected elution range and re-analyzing by TLC.[8]

Q3: The separation between my product and an impurity is very poor (ΔRf < 0.1). How can I improve resolution?

Answer: Improving the separation of closely eluting compounds requires fine-tuning the chromatography conditions.

Strategies for Enhanced Resolution:

  • Optimize the Mobile Phase:

    • Reduce Polarity: Use a less polar solvent system. This will cause all compounds to move slower down the column, increasing the interaction time with the stationary phase and allowing for better separation.

    • Try Different Solvents: Swap ethyl acetate for a different solvent of similar polarity, like dichloromethane (DCM) or diethyl ether. Different solvents can alter the selectivity of the separation.

  • Consider an Alternative Stationary Phase: The phenyl group on your compound can engage in π-π stacking interactions.[10]

    • Solution: If silica fails, consider a phenyl-functionalized silica column. This can offer a different selectivity profile, potentially separating impurities that co-elute on standard silica.[10][11]

  • Improve Column Packing and Loading: Ensure the column is packed uniformly without any channels or cracks. Use the dry loading method described in the protocol for the sharpest possible initial band.

Troubleshooting Decision Tree

This diagram provides a systematic approach to diagnosing purification problems.

G Start Problem Encountered PoorSep Poor Separation (Overlapping Spots) Start->PoorSep LowYield Low Yield or No Product Start->LowYield Tailing Streaking or Tailing Spots Start->Tailing Sol_Solvent Decrease Eluent Polarity PoorSep->Sol_Solvent ΔRf too small? Sol_Load Reduce Sample Load (Use More Silica) PoorSep->Sol_Load Column overloaded? Sol_CheckStab Check Stability (2D TLC) LowYield->Sol_CheckStab Decomposition suspected? Sol_Flush Flush Column with Polar Solvent LowYield->Sol_Flush Irreversible binding? Sol_Base Add 0.5% NEt₃ to Eluent Tailing->Sol_Base Basic compound? Tailing->Sol_Load Column overloaded? Sol_Deactivate Deactivate Silica (Flush with Base) Sol_CheckStab->Sol_Deactivate Compound unstable

Sources

Troubleshooting

Technical Support Center: Troubleshooting Boc Deprotection of Substituted Azetidines

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the acid-mediated deprotection of tert-...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the acid-mediated deprotection of tert-butoxycarbonyl (Boc)-protected substituted azetidines. Due to its inherent ring strain, the azetidine scaffold presents unique stability challenges compared to less strained heterocycles like pyrrolidines or piperidines.[1][2] This guide provides in-depth, field-proven insights into common problems, their underlying causes, and systematic troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: Why is my Boc deprotection on a substituted azetidine failing or giving low yields?

A1: Incomplete reactions are common and can stem from several factors. Standard conditions like 20% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) may be too dilute or the reaction time too short, especially if the azetidine nitrogen is sterically hindered or electronically deactivated.[3] Conversely, excessively harsh conditions can lead to degradation. Monitoring the reaction closely by TLC or LCMS is critical.

Q2: I'm observing a significant amount of a ring-opened byproduct. What is happening and how can I prevent it?

A2: This is a classic problem stemming from the azetidine ring's strain (approx. 25.4 kcal/mol).[2] Under acidic conditions, protonation of the azetidine nitrogen makes the ring susceptible to nucleophilic attack, leading to cleavage.[1] This can be an intramolecular process, where a pendant nucleophilic group on a substituent attacks the ring, or an intermolecular process involving solvent or other nucleophiles.[1] To prevent this, using milder acids, lower temperatures, and strictly anhydrous conditions is paramount.

Q3: My starting material has other acid-sensitive functional groups (e.g., esters, acetals). How can I selectively deprotect the N-Boc group?

A3: Orthogonal protection strategies are key. While the Boc group is highly acid-labile, its removal can be tuned. Using milder acidic reagents like p-toluenesulfonic acid (pTSA) or certain Lewis acids can provide the necessary selectivity.[4] Conditions should be carefully optimized, starting with low temperatures and short reaction times, to find a window where the Boc group is cleaved faster than other sensitive groups.

Q4: I've successfully removed the Boc group, but now my product has an extra tert-butyl group attached elsewhere. What causes this?

A4: This side reaction is caused by the tert-butyl cation (t-Bu⁺) generated during the deprotection mechanism.[5] This potent electrophile can alkylate any nucleophilic sites on your molecule, particularly electron-rich aromatic rings (like tryptophan) or sulfur-containing residues (like methionine).[5] The solution is to add a "scavenger" to the reaction to trap the t-Bu⁺ cation before it can react with your product.

Troubleshooting Guide: Common Issues & Solutions

This section provides a systematic approach to diagnosing and solving common problems encountered during the Boc deprotection of substituted azetidines.

Issue 1: Incomplete or Sluggish Deprotection

Your reaction stalls, leaving a significant amount of starting material even after extended periods.

Root Cause Analysis:

  • Insufficient Acidity: The acid concentration may be too low to efficiently protonate the Boc group, especially if the azetidine nitrogen's basicity is reduced by electron-withdrawing substituents.

  • Steric Hindrance: Bulky substituents near the nitrogen can impede the approach of the acid and subsequent fragmentation.

  • Solvent Effects: The choice of solvent can influence the stability of the intermediates and the overall reaction rate.

Troubleshooting Workflow:

start Problem: Incomplete Deprotection step1 Step 1: Increase Acid Concentration Gradually increase TFA from 20% to 50% in DCM. Monitor closely for byproduct formation. start->step1 Initial Approach step2 Step 2: Switch to a Stronger Acid System Use 4M HCl in 1,4-dioxane. This is often more effective than TFA. step1->step2 If still incomplete step3 Step 3: Increase Temperature If reaction is clean but slow at RT, cautiously warm to 40-50°C. Use with 4M HCl/dioxane. step2->step3 If still slow step4 Step 4: Consider Alternative Protecting Group If all else fails, the Boc group may be unsuitable. Consider a more labile group like Botc. step3->step4 If degradation occurs or reaction stalls

Caption: Decision tree for addressing incomplete deprotection.

Issue 2: Azetidine Ring-Opening and Degradation

Mass spectrometry or NMR analysis reveals byproducts corresponding to a cleaved azetidine ring.

Root Cause Analysis:

The mechanism for acid-catalyzed ring-opening involves the protonation of the azetidine nitrogen. This enhances the electrophilicity of the ring carbons, making them vulnerable to nucleophilic attack. The ring strain makes this process much more favorable than in larger, more stable rings.[1][2]

cluster_0 Acid-Catalyzed Ring Opening Mechanism Azetidine Substituted N-Boc Azetidine Deprotected Deprotected Azetidine Azetidine->Deprotected Boc Deprotection (Desired Pathway) Protonated Protonated Azetidinium Ion (Activated Ring) Deprotected->Protonated + H⁺ Opened Ring-Opened Product (γ-amino alcohol/halide) Protonated->Opened + Nucleophile (e.g., Cl⁻, H₂O) Nucleophile Nu: Nucleophile->Protonated

Caption: Mechanism of azetidine ring-opening.

Troubleshooting & Mitigation Strategies:

StrategyRationale & ImplementationKey Considerations
1. Use Milder Acids Reduce the concentration of the protonated, activated azetidinium intermediate. Swap TFA for a less aggressive Brønsted acid.Recommended Reagent: 1.2 to 2 equivalents of p-toluenesulfonic acid (pTSA) in THF or DCM.[3] pTSA is often sufficient for Boc cleavage without promoting extensive ring-opening.
2. Lower Reaction Temp. Decrease the thermal energy available to overcome the activation barrier for the ring-opening pathway.Always start reactions at 0°C. If deprotection is slow, allow it to proceed for a longer time at 0°C or rise to room temperature only after confirming the absence of degradation.
3. Ensure Anhydrous Conditions Water can act as a nucleophile, attacking the protonated azetidine ring.Use freshly distilled, anhydrous solvents. Run reactions under an inert atmosphere (Nitrogen or Argon). Old bottles of TFA can accumulate water, which slows deprotection and promotes hydrolysis.[3]
4. Use a Non-Nucleophilic System Avoid acids with highly nucleophilic counter-ions (like HCl) if ring-opening is severe.While HCl in dioxane is effective, the chloride ion can be the culprit. A system like pTSA or even carefully controlled TFA may be better.
5. Switch to a Lewis Acid Lewis acids activate the Boc group differently, often by coordinating to the carbonyl oxygen, which can be a milder approach.Recommended Reagent: Zinc bromide (ZnBr₂) in DCM can be effective, though reaction times may be longer (24-72h).[6]
Issue 3: Unwanted tert-Butylation of Substrate

The desired product is formed, but it is accompanied by an isomer with an added mass of +56 Da, corresponding to the addition of a C₄H₈ fragment.

Root Cause Analysis:

The mechanism of Boc deprotection generates a stable tertiary carbocation, t-Bu⁺. This electrophile is readily trapped by any nucleophilic functional group present in the molecule.

cluster_1 t-Butylation Side Reaction Boc Protonated N-Boc Group tBu_cation tert-Butyl Cation (t-Bu⁺) + CO₂ + R-NH₃⁺ Boc->tBu_cation Fragmentation Alkylated t-Butylated Side Product tBu_cation->Alkylated Undesired Alkylation Trapped Trapped Cation (e.g., t-Bu-Si(iPr)₃) tBu_cation->Trapped Desired Trapping Substrate Nucleophilic Substrate (e.g., Tryptophan) Substrate->Alkylated Scavenger Scavenger (e.g., TIS) Scavenger->Trapped

Sources

Optimization

Technical Support Center: Optimization of Reaction Conditions for tert-Butyl 3-phenylazetidine-1-carboxylate Derivatization

Welcome to the technical support center for the derivatization of tert-butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tec...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the derivatization of tert-butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction conditions for successful derivatization.

The unique structural features of tert-butyl 3-phenylazetidine-1-carboxylate, namely the sterically hindered and electronically protected nitrogen atom within a strained four-membered ring and the potential for functionalization on the phenyl group, present specific challenges and opportunities in its derivatization. This guide provides a framework for navigating these complexities.

Troubleshooting Guide

This section addresses specific issues that may arise during the derivatization of tert-butyl 3-phenylazetidine-1-carboxylate. Each problem is followed by a discussion of potential causes and detailed, actionable solutions.

Problem 1: Low or No Conversion of Starting Material

A common issue is the failure of the reaction to proceed to completion, leaving a significant amount of the starting material unreacted.

Potential Causes and Solutions:

  • Insufficient Reagent Activity: The tert-butyl carbamate (Boc) protecting group significantly reduces the nucleophilicity of the azetidine nitrogen. For N-derivatization, the Boc group must first be removed. For derivatization at the phenyl ring, the choice of reagents is critical.

    • Solution (N-Derivatization): Ensure complete deprotection of the Boc group using strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane. Monitor the deprotection reaction by TLC or LC-MS to confirm the disappearance of the starting material before proceeding with the derivatization of the resulting secondary amine.

    • Solution (C-H Activation of Phenyl Ring): For functionalization of the phenyl ring, the choice of catalyst and directing group is paramount. Carboxylate-assisted C-H activation, for instance, often requires a transition metal catalyst like palladium or rhodium.[1][2] Ensure the catalyst is active and not poisoned. Consider using more reactive electrophiles or increasing the reaction temperature.[3]

  • Inadequate Reaction Temperature: Many derivatization reactions have a significant activation energy barrier that needs to be overcome.

    • Solution: Gradually increase the reaction temperature in increments of 10-20°C.[4] Be mindful of the thermal stability of your reactants and products to avoid decomposition.[5] For microwave-assisted synthesis, carefully control the temperature and pressure to enhance reaction rates.

  • Presence of Water: Moisture can quench organometallic reagents and hydrolyze activated esters, thus inhibiting the reaction.[5][6]

    • Solution: Use anhydrous solvents and reagents. Dry glassware thoroughly in an oven before use. Conduct reactions under an inert atmosphere (e.g., nitrogen or argon). If necessary, add a drying agent like sodium sulfate to the reaction mixture.[5]

Problem 2: Formation of Multiple Products and Side Reactions

The appearance of unexpected spots on a TLC plate or multiple peaks in an LC-MS chromatogram indicates the formation of byproducts.

Potential Causes and Solutions:

  • Lack of Regioselectivity in Phenyl Ring Derivatization: Electrophilic aromatic substitution on the phenyl ring can lead to a mixture of ortho, meta, and para isomers.

    • Solution: Employ directing groups to enhance regioselectivity. The azetidine moiety itself may weakly direct, but for precise control, consider strategies like ortho-lithiation if a suitable directing group is introduced. For transition metal-catalyzed C-H activation, the choice of ligand and catalyst can significantly influence regioselectivity.[7]

  • Over-alkylation/acylation of the Azetidine Nitrogen (after deprotection): The secondary amine formed after Boc deprotection can potentially react with more than one equivalent of the electrophile.

    • Solution: Use a controlled stoichiometry of the electrophile (typically 1.0 to 1.2 equivalents). Add the electrophile slowly to the reaction mixture to maintain a low concentration and minimize the chance of multiple additions. Running the reaction at a lower temperature can also improve selectivity.

  • Ring-Opening of the Azetidine: The strained four-membered ring of azetidine can be susceptible to nucleophilic attack, leading to ring-opened byproducts, especially under harsh reaction conditions.[8]

    • Solution: Use milder reaction conditions. Avoid strong nucleophiles in combination with Lewis acids that can activate the azetidine ring. If ring-opening is a persistent issue, consider alternative synthetic strategies that introduce the desired functional group before the formation of the azetidine ring.

Problem 3: Difficult Product Isolation and Purification

Even with a successful reaction, isolating the desired product in a pure form can be challenging.

Potential Causes and Solutions:

  • Similar Polarity of Product and Starting Material/Byproducts: This can make chromatographic separation difficult.

    • Solution: Adjust the polarity of the mobile phase in your chromatography system to achieve better separation. If co-elution is a problem, consider derivatizing a functional group on your product to significantly alter its polarity for easier separation. For example, if your product has a free amine, you can temporarily protect it to make it less polar.

  • Product Instability: The derivatized product may be unstable under the purification conditions (e.g., on silica gel).

    • Solution: Use alternative purification methods such as preparative HPLC with a suitable column and mobile phase. If the product is acid-sensitive, use a neutral or basic chromatography system. For base-sensitive compounds, avoid amine additives in the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What are the best general conditions for N-alkylation of 3-phenylazetidine after Boc deprotection?

A1: After confirming complete Boc deprotection, a common and effective method for N-alkylation is to use an alkyl halide (e.g., bromide or iodide) in the presence of a non-nucleophilic base.

  • Recommended Conditions:

    • Base: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are good choices. For hindered electrophiles, a stronger base like sodium hydride (NaH) may be necessary.[9]

    • Solvent: A polar aprotic solvent such as acetonitrile (ACN) or dimethylformamide (DMF) is typically used.

    • Temperature: The reaction can often be performed at room temperature to 60°C.

    • Example Protocol: To a solution of the deprotected 3-phenylazetidine in ACN, add 2-3 equivalents of K₂CO₃ and 1.1 equivalents of the alkyl halide. Stir the mixture at 40°C and monitor the reaction progress by TLC or LC-MS.

Q2: How can I achieve selective functionalization of the phenyl ring without affecting the azetidine?

A2: Selective functionalization of the phenyl ring can be achieved through electrophilic aromatic substitution or directed C-H activation.

  • Electrophilic Aromatic Substitution (e.g., Nitration, Halogenation): The Boc-protected azetidine can undergo electrophilic substitution on the phenyl ring. The azetidine substituent is generally considered a weak activating group and an ortho-, para-director. To control regioselectivity, reaction conditions must be carefully optimized.

  • Directed C-H Activation: This is a powerful strategy for regioselective functionalization. A directing group is used to position a transition metal catalyst at a specific C-H bond. While the Boc-protected nitrogen is not a strong directing group, it is possible to introduce a directing group at the nitrogen after deprotection, perform the C-H activation, and then remove the directing group.

Q3: My derivatization reaction for analytical purposes (e.g., GC-MS or LC-MS) is not going to completion. What should I check first?

A3: For analytical derivatization, incomplete reactions can lead to inaccurate quantification.[4]

  • Check for Moisture: The most common culprit is the presence of water, especially when using silylating agents.[6] Ensure all glassware, solvents, and the sample itself are anhydrous.

  • Reagent Stoichiometry: Use a sufficient excess of the derivatizing reagent. For some reagents, a large molar excess is required to drive the reaction to completion.[3]

  • Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient amount of time at the optimal temperature.[4] Consult literature for the specific derivatizing agent you are using.

  • Catalyst: Some derivatization reactions require a catalyst. Ensure the catalyst is added and is active.

Q4: What are the key parameters to optimize for a successful derivatization?

A4: The key parameters to optimize are summarized in the table below. It is recommended to perform a design of experiments (DoE) to systematically evaluate the impact of these parameters on the reaction yield and purity.

ParameterConsiderations
Solvent Polarity, aprotic vs. protic, boiling point.
Base/Catalyst Strength, stoichiometry, solubility.
Temperature Reaction rate vs. side reactions and decomposition.
Reagent Concentration Affects reaction kinetics and can influence selectivity.
Reaction Time Monitor for completion to avoid degradation of the product.

Experimental Protocols & Visualizations

Workflow for Troubleshooting Low Reaction Yield

The following diagram illustrates a systematic approach to troubleshooting low-yielding derivatization reactions.

Troubleshooting_Workflow start Low Yield Observed check_reagents Verify Reagent Quality & Purity start->check_reagents check_conditions Review Reaction Conditions (Temp, Time, Atmosphere) start->check_conditions check_deprotection Confirm Complete Boc Deprotection (for N-deriv.) start->check_deprotection optimize_reagents Screen Different Reagents/Catalysts check_reagents->optimize_reagents optimize_temp Optimize Temperature check_conditions->optimize_temp check_deprotection->optimize_reagents optimize_solvent Screen Solvents optimize_temp->optimize_solvent optimize_reagents->optimize_solvent success Improved Yield optimize_solvent->success

Caption: A decision tree for troubleshooting low derivatization yields.

General Protocol for Boc Deprotection

This protocol describes a standard procedure for the removal of the tert-butyloxycarbonyl (Boc) protecting group from tert-butyl 3-phenylazetidine-1-carboxylate.

  • Dissolution: Dissolve tert-butyl 3-phenylazetidine-1-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane (5-10 mL per mmol of substrate).

  • Acid Addition: Add a strong acid such as trifluoroacetic acid (TFA, 5-10 eq) or a solution of HCl in dioxane (e.g., 4M, 5-10 eq) to the solution at 0°C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

  • Work-up: Concentrate the reaction mixture under reduced pressure. The resulting amine salt can often be used directly in the next step or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent.

General Protocol for N-Alkylation of 3-Phenylazetidine

This protocol outlines a general procedure for the N-alkylation of 3-phenylazetidine following Boc deprotection.

  • Setup: To a solution of 3-phenylazetidine (1.0 eq) in anhydrous acetonitrile (ACN) or dimethylformamide (DMF), add a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq).

  • Electrophile Addition: Add the alkylating agent (e.g., an alkyl bromide or iodide, 1.1-1.2 eq) to the suspension.

  • Reaction: Stir the reaction mixture at room temperature or heat to 40-60°C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, filter off the base and concentrate the filtrate. Purify the crude product by column chromatography on silica gel.

Reaction Scheme: Derivatization Pathways

The following diagram illustrates the primary pathways for the derivatization of tert-butyl 3-phenylazetidine-1-carboxylate.

Derivatization_Pathways start tert-Butyl 3-phenylazetidine-1-carboxylate deprotection Boc Deprotection (e.g., TFA) start->deprotection c_h_activation C-H Activation (e.g., Pd catalyst) start->c_h_activation n_alkylation N-Alkylation (R-X, Base) deprotection->n_alkylation n_derivatized N-Derivatized Product n_alkylation->n_derivatized phenyl_derivatized Phenyl-Derivatized Product c_h_activation->phenyl_derivatized

Sources

Troubleshooting

Technical Support Center: Purification of Crude tert-Butyl 3-phenylazetidine-1-carboxylate

Welcome to the technical support center for the purification of crude tert-Butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of crude tert-Butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of impurities from this crucial synthetic intermediate. Our focus is on providing practical, field-proven insights to ensure the highest purity of your final product.

I. Understanding the Chemistry: Synthesis and Common Impurities

The most prevalent synthetic route to tert-Butyl 3-phenylazetidine-1-carboxylate involves the protection of the secondary amine of 3-phenylazetidine with di-tert-butyl dicarbonate (Boc₂O). This reaction is typically straightforward but can result in a crude product containing several process-related impurities. A thorough understanding of these impurities is the first step toward an effective purification strategy.

cluster_impurities 3-Phenylazetidine 3-Phenylazetidine Product tert-Butyl 3-phenylazetidine-1-carboxylate 3-Phenylazetidine->Product Boc2O Di-tert-butyl dicarbonate (Boc₂O) Boc2O->Product Impurities Potential Impurities Unreacted_SM Unreacted 3-Phenylazetidine Excess_Boc Excess Boc₂O tBuOH tert-Butanol

Caption: Synthetic route and common impurities.

Frequently Asked Questions: Synthesis and Impurity Profile

Q1: What are the most common impurities I should expect in my crude tert-Butyl 3-phenylazetidine-1-carboxylate?

A1: Based on the typical synthetic route, the primary impurities are:

  • Unreacted 3-phenylazetidine: The starting material for the Boc protection. Its presence indicates an incomplete reaction.

  • Excess di-tert-butyl dicarbonate (Boc₂O): Often used in excess to drive the reaction to completion.

  • tert-Butanol: A byproduct of the decomposition of Boc₂O during the reaction and work-up.

Q2: Can other, less common impurities be present?

A2: Yes, depending on the reaction conditions and the quality of the starting materials, other impurities might be observed. For instance, if the reaction is performed at elevated temperatures, side reactions of Boc₂O can occur.[1] Additionally, impurities from the synthesis of the starting 3-phenylazetidine could carry over.

Q3: How can I quickly assess the purity of my crude product?

A3: Thin Layer Chromatography (TLC) is an excellent initial tool. The product is significantly less polar than the starting 3-phenylazetidine. A typical eluent system for TLC analysis is 20-30% ethyl acetate in hexanes. The presence of a spot at a lower Rf value corresponding to the starting material indicates its presence as an impurity. ¹H NMR spectroscopy is also a powerful tool for identifying and quantifying the main impurities.

II. Purification Strategies: From Crude Oil to Crystalline Solid

The goal of the purification process is to effectively remove the aforementioned impurities. The choice of method will depend on the scale of the reaction, the impurity profile, and the desired final purity.

Crude_Product Crude Product (Oil/Solid) Aqueous_Workup Aqueous Work-up Crude_Product->Aqueous_Workup Column_Chromatography Column Chromatography Aqueous_Workup->Column_Chromatography Recrystallization Recrystallization/Trituration Aqueous_Workup->Recrystallization Pure_Product Pure Product Column_Chromatography->Pure_Product Recrystallization->Pure_Product

Caption: General purification workflow.

A. Aqueous Work-up: The First Line of Defense

An initial aqueous work-up is crucial for removing some of the more polar impurities.

Q4: What is the recommended aqueous work-up procedure?

A4: After the reaction is complete, the reaction mixture should be diluted with an organic solvent immiscible with water, such as ethyl acetate or dichloromethane. This organic layer should then be washed sequentially with:

  • A dilute acidic solution (e.g., 1M HCl or saturated NH₄Cl solution): This step is critical for removing any unreacted 3-phenylazetidine by converting it into its water-soluble salt.[2]

  • Water: To remove any residual acid and other water-soluble byproducts.

  • Brine (saturated NaCl solution): To aid in the separation of the organic and aqueous layers and to remove the bulk of the water from the organic layer.

The organic layer should then be dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent removed under reduced pressure.

B. Column Chromatography: For High Purity on a Smaller Scale

Flash column chromatography is a highly effective method for achieving excellent purity, especially on a laboratory scale.

Q5: What are the recommended conditions for column chromatography?

A5:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in a non-polar solvent like hexanes or heptane is typically used. A good starting point is a gradient from 5% to 20% ethyl acetate in hexanes.[3][4] The less polar product will elute before the more polar starting material.

Table 1: Typical Elution Profile in Column Chromatography

CompoundPolarityElution Order
Di-tert-butyl dicarbonate (Boc₂O)LowFirst
tert-Butyl 3-phenylazetidine-1-carboxylate ModerateSecond
3-PhenylazetidineHighLast
tert-ButanolHighLast/with SM
C. Recrystallization/Trituration: The Scalable and Cost-Effective Approach

For larger quantities, recrystallization or trituration is often the preferred method due to its simplicity and cost-effectiveness. The key is to find a solvent system where the product has low solubility at low temperatures, while the impurities remain in solution.

Q6: Is there a reliable recrystallization or trituration protocol for tert-Butyl 3-phenylazetidine-1-carboxylate?

A6: Yes, a highly effective method involves the use of a non-polar solvent like n-heptane. A similar procedure has been successfully used for the purification of a related compound, tert-butyl 3-hydroxyazetidine-1-carboxylate.[5]

Step-by-Step Recrystallization/Trituration Protocol:

  • Dissolution: After the aqueous work-up and removal of the reaction solvent, dissolve the crude oily or solid residue in a minimal amount of a suitable solvent at room temperature or with gentle warming. While specific solubility data is not widely published, starting with a solvent in which the product is likely soluble at room temperature, such as a small amount of ethyl acetate or dichloromethane, is a good approach.

  • Addition of Anti-Solvent: To this solution, slowly add an excess of a non-polar solvent like n-heptane with vigorous stirring. You should observe the product precipitating out of the solution. tert-Butyl 3-phenylazetidine-1-carboxylate has limited solubility in non-polar solvents like heptane, while the common impurities (unreacted starting material, Boc₂O, and tert-butanol) are generally more soluble.[6][7][8]

  • Cooling and Precipitation: Cool the resulting slurry in an ice bath for 1-2 hours to maximize the precipitation of the pure product.

  • Isolation: Collect the solid product by vacuum filtration.

  • Washing: Wash the filter cake with a small amount of cold n-heptane to remove any remaining soluble impurities.

  • Drying: Dry the purified product under vacuum to a constant weight.

III. Troubleshooting and Quality Control

Q7: My final product is still an oil after purification. What should I do?

A7: If your product remains an oil, it is likely that it still contains a significant amount of impurities.

  • Review your work-up: Ensure that the acidic wash was performed effectively to remove all of the starting amine.

  • Optimize chromatography: If using column chromatography, try a shallower gradient to improve separation.

  • Attempt trituration: Even if the product is an oil, adding cold n-heptane and vigorously stirring or sonicating can often induce crystallization or solidification by "washing" away the impurities that are keeping it in an oily state.

Q8: How can I confirm the purity of my final product by ¹H NMR?

A8: A ¹H NMR spectrum of the purified product in CDCl₃ should show the characteristic signals for tert-Butyl 3-phenylazetidine-1-carboxylate. The absence of signals from the common impurities is a strong indicator of high purity.

Table 2: Key ¹H NMR Signals for Product and Common Impurities (in CDCl₃)

CompoundKey ¹H NMR Signal (ppm)MultiplicityIntegration
tert-Butyl 3-phenylazetidine-1-carboxylate ~1.45singlet9H (Boc)
~3.9-4.5multiplet4H (azetidine CH₂)
~7.2-7.4multiplet5H (phenyl)
3-Phenylazetidine (unreacted)Look for distinct signals that do not belong to the product.--
tert-Butanol~1.28singlet9H

Note: The exact chemical shifts can vary slightly depending on the concentration and the specific NMR instrument.[9][10]

By following these guidelines and understanding the underlying chemical principles, you will be well-equipped to troubleshoot and optimize the purification of your crude tert-Butyl 3-phenylazetidine-1-carboxylate, ensuring a high-quality product for your downstream applications.

IV. References

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Organometallics, 29(9), 2176–2179.

  • Hassner, A., & Krepski, L. R. (2006). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 71(15), 5873–5876.

  • Tayama, E., et al. (2021). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. Organic & Biomolecular Chemistry, 19(26), 5863-5870.

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Wikipedia. (2023). Di-tert-butyl dicarbonate. Retrieved from [Link]

  • J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

  • Yao, H., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry, 13(1), 133.

  • The Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

  • Bhattacharya, S., et al. (2011). Synthesis and characterization of a new dipeptide analogue: 2-amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Der Pharma Chemica, 3(3), 174-188.

  • Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

  • Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

  • Organic Syntheses. (n.d.). DI-tert-BUTYL DICARBONATE. Retrieved from [Link]

  • ResearchGate. (n.d.). Fig. S7 1 H NMR spectrum of tert-butyl 6-Maleimidocaprohydrazinecarboxylate in CDCl 3. Retrieved from [Link]

  • Solubility of Things. (n.d.). 3-Isopropyl-3-phenylazetidine. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Strain-Release Arylations for the Bis-Functionalizytion of Azetidines Supporting Information. Retrieved from [Link]

  • Physical Chemistry Research. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). CDI Mediated Monoacylation of Symmetrical Diamines and Selective Acylation of Primary Amines of Unsymmetrical Diamines. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

  • LookChem. (n.d.). Cas 24424-99-5,Di-tert-butyl dicarbonate. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Heptane with Water - IUPAC-NIST Solubilities Database. Retrieved from [Link]

  • UT Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

  • National Institutes of Health. (n.d.). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Retrieved from [Link]

  • chemeurope.com. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Syntheses and NMR spectra. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Retrieved from [Link]

  • PubChem. (n.d.). 3-Phenylazetidine. Retrieved from [Link]

  • ResearchGate. (n.d.). Solubility determination and thermodynamic dissolution functions of 1,3-diphenylguanidine in nine organic solvents at evaluated temperatures. Retrieved from [Link]

  • KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

  • Amazon S3. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

  • Pharmaceutical Technology. (2009). Initial Solvent Screening of Carbamazepine, Cimetidine, and Phenylbutazone: Part 2 of 2. Retrieved from [Link]

Sources

Optimization

Preventing decomposition of tert-Butyl 3-phenylazetidine-1-carboxylate during reactions

A Guide to Preventing Decomposition in Synthetic Applications Welcome to the technical support center for tert-Butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, medicinal chemists, and drug d...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Preventing Decomposition in Synthetic Applications

Welcome to the technical support center for tert-Butyl 3-phenylazetidine-1-carboxylate. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this valuable building block. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you anticipate and solve stability challenges, ensuring the integrity of your synthetic routes.

The tert-Butyl 3-phenylazetidine-1-carboxylate molecule combines two key structural features that dictate its reactivity and stability: the strained four-membered azetidine ring and the acid-labile tert-butyloxycarbonyl (Boc) protecting group. The inherent ring strain makes the azetidine susceptible to ring-opening reactions, a vulnerability that is often exacerbated by the very conditions required to manipulate the Boc group or other parts of the molecule.[1][2][3] This guide provides troubleshooting advice and frequently asked questions to navigate these challenges effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Issue 1: My reaction yield is low, and I see multiple unknown spots on TLC/LC-MS after attempting Boc deprotection with TFA.

Question: I treated my tert-Butyl 3-phenylazetidine-1-carboxylate derivative with a standard TFA/DCM cocktail to remove the Boc group, but the reaction is messy. What is happening and how can I fix it?

Answer: This is a classic issue where the solution to one problem (Boc deprotection) creates another (azetidine decomposition).

The Underlying Chemistry: Strong acids like trifluoroacetic acid (TFA) readily cleave the Boc group, but they also protonate the azetidine nitrogen.[1][4] This protonation dramatically increases the ring strain and turns the azetidine into a potent electrophile. Nucleophiles present in the mixture (including the TFA counter-ion, water, or even other substrate molecules) can then attack a ring carbon, leading to irreversible ring-opening.[3][5] This acid-mediated decomposition is often rapid and leads to a complex mixture of byproducts.[1]

Solutions: The key is to use conditions that are just acidic enough to cleave the Boc group without aggressively protonating and activating the azetidine ring.

1. Milder Acidic Conditions:

  • Aqueous Phosphoric Acid: This reagent is effective for deprotecting Boc groups while being compatible with azetidine rings under controlled conditions.[6]

  • p-Toluenesulfonic Acid (pTSA): Considered a greener and milder alternative to TFA, pTSA can effectively catalyze Boc removal with less degradation.[7][8]

  • Controlled HCl: Using a solution of HCl in a non-nucleophilic solvent like 1,4-dioxane or diethyl ether, often at 0°C, can provide a controlled deprotection.

2. Non-Acidic Deprotection Methods:

  • Thermal Deprotection: The Boc group can be removed by heating, which avoids acidic reagents altogether. This method is particularly useful if the molecule is thermally stable.[9][10]

Experimental Protocol: Mild Boc Deprotection with Phosphoric Acid

  • Preparation: Dissolve the N-Boc-3-phenylazetidine substrate (1.0 equiv) in a suitable solvent mixture, such as isopropanol/water (e.g., 4:1 v/v), to a concentration of approximately 0.1 M.

  • Reagent Addition: Add aqueous phosphoric acid (H₃PO₄, 85 wt. % in H₂O, ~3.0 equiv) to the solution at room temperature.

  • Reaction Monitoring: Stir the reaction at a slightly elevated temperature (e.g., 40-50°C). Monitor the progress closely by TLC or LC-MS every 30-60 minutes. The reaction is typically complete within 2-6 hours.

  • Workup: Once the starting material is consumed, cool the reaction to room temperature. Carefully neutralize the acid by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8-9.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM, 3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting free amine as required.

Issue 2: My compound is degrading during silica gel column chromatography.

Question: After a successful reaction, I'm losing my product during purification on a standard silica gel column. Why does this happen?

Answer: Standard silica gel is inherently acidic (pH ≈ 4-5) due to the presence of silanol groups on its surface. This acidity is sufficient to cause the same acid-mediated ring-opening decomposition that occurs with strong acid reagents, albeit more slowly.[11] The prolonged contact time as your compound travels through the column provides ample opportunity for degradation.

Solutions:

  • Neutralized Silica Gel: Before preparing your column, slurry the silica gel in the desired eluent containing 1% triethylamine (Et₃N). The triethylamine will neutralize the acidic sites on the silica surface.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina, or using reversed-phase chromatography (C18) if your compound is compatible.

  • Non-Chromatographic Purification: If possible, purify the compound by other means, such as recrystallization or distillation, to avoid contact with acidic surfaces altogether.

Issue 3: The reaction is successful, but the product slowly decomposes upon storage.

Question: I isolated my pure tert-Butyl 3-phenylazetidine-1-carboxylate derivative, but it discolors and shows impurities after a few weeks in the freezer. What is causing this instability?

Answer: The long-term stability of this compound can be compromised by trace impurities and environmental factors.

Probable Causes & Preventative Measures:

CausePrevention
Residual Acid Trace amounts of acid from a previous step or purification can catalyze slow decomposition over time. Ensure the final product is thoroughly neutralized and washed before storage.
Air/Oxidative Degradation While less common for this specific scaffold, sensitive functional groups elsewhere in the molecule can be prone to oxidation. Store the compound under an inert atmosphere (Nitrogen or Argon).
Light Sensitivity Aromatic compounds can sometimes be light-sensitive. Store in an amber vial or a vial wrapped in aluminum foil to protect it from light.
Temperature Even at -20°C, decomposition can occur if trace acid is present. For long-term storage, consider -80°C.
Visualizing the Problem: Decomposition Pathways & Workflows

A clear understanding of the "why" behind decomposition is critical. The following diagrams illustrate the primary acid-catalyzed degradation mechanism and a logical troubleshooting workflow.

Figure 1: Acid-Catalyzed Azetidine Ring-Opening Azetidine N-Boc-3-phenylazetidine ProtonatedAzetidine Protonated Azetidinium Ion (Highly Strained & Electrophilic) Azetidine->ProtonatedAzetidine 1. Acidic Conditions (Fast & Reversible) Proton H+ Proton->Azetidine RingOpened Ring-Opened Product (Decomposition) ProtonatedAzetidine->RingOpened 2. Nucleophilic Attack (Irreversible) Nucleophile Nucleophile (Nu-) (e.g., H₂O, Cl⁻, R-OH) Nucleophile->ProtonatedAzetidine

Caption: Acid protonates the azetidine nitrogen, leading to a highly reactive intermediate that is susceptible to nucleophilic attack and ring-opening.

Figure 2: Troubleshooting Workflow Start Low Yield or Impure Product Observed CheckStep Identify Reaction Step (e.g., Deprotection, Coupling) Start->CheckStep IsAcidic Are Conditions Acidic (pH < 7)? CheckStep->IsAcidic Reaction IsPurification Is it a Purification Issue? CheckStep->IsPurification Workup CheckStorage Problem is Long-Term Stability CheckStep->CheckStorage Storage IsAcidic->IsPurification No MilderAcid Solution: Use Milder Acid (H₃PO₄, pTSA) or Non-Acidic Method IsAcidic->MilderAcid Yes NeutralizeSilica Solution: Neutralize Silica (1% Et₃N in eluent) or Use Alumina IsPurification->NeutralizeSilica Yes IsPurification->CheckStorage No StoreInert Solution: Store under Inert Gas, Cold, and Dark CheckStorage->StoreInert

Caption: A decision tree to diagnose and solve common decomposition issues.

Frequently Asked Questions (FAQs)
  • Q1: Why is the azetidine ring so sensitive compared to a pyrrolidine or piperidine ring? The four-membered azetidine ring has significant angle strain (C-N-C bond angles are forced to be ~90° instead of the ideal ~109.5° for sp³-hybridized atoms). This inherent strain makes the ring higher in energy and more susceptible to reactions that relieve this strain, such as ring-opening.[1][2][3] Larger rings like pyrrolidine (5-membered) and piperidine (6-membered) are much more stable as their bond angles are closer to the ideal tetrahedral geometry.

  • Q2: What analytical methods are best for detecting decomposition? A combination of techniques is ideal. Thin-Layer Chromatography (TLC) is excellent for initial, rapid checks for the appearance of new, often more polar, spots corresponding to ring-opened byproducts. Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for confirming the presence of the desired product mass and identifying the masses of impurities, which can provide clues about the decomposition pathway. Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural information and can be used to quantify the purity of the final product and identify the structure of isolated byproducts.[1]

  • Q3: Can I perform reactions on other parts of the molecule without affecting the N-Boc-azetidine core? Yes, absolutely. The N-Boc-azetidine moiety is stable to a wide range of conditions, particularly those that are basic, nucleophilic, or involve transition-metal catalysis (e.g., Suzuki, Buchwald-Hartwig couplings).[6] The primary vulnerability is to acidic conditions. As long as you maintain a neutral or basic pH and moderate temperatures, the core structure should remain intact.

  • Q4: Are there alternative protecting groups for the azetidine nitrogen that are more robust? Yes, though the choice is always application-dependent. The Boc group is popular due to its easy removal. If your synthesis requires harsh acidic conditions, you might consider a benzyl (Bn) group, which is stable to acid but can be removed via hydrogenolysis. For orthogonality, a carboxybenzyl (Cbz) group is also an option. However, for many applications, optimizing the reaction conditions to be compatible with the Boc-protected azetidine is a more straightforward and efficient strategy than re-engineering the synthesis with a different protecting group.

References
  • White, A. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

  • Zaporozhets, O. A., & Mykhailiuk, P. K. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Advances. Available at: [Link]

  • Coldham, I., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters. Available at: [Link]

  • Veselinović, A., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules. Available at: [Link]

  • MDPI. Review of "A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection". Available at: [Link]

  • Reddit r/Chempros. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Available at: [Link]

  • ResearchGate. Stability of different azetidine esters. Available at: [Link]

  • ResearchGate. Any suggestion on Boc deprotection without using acid? Available at: [Link]

  • White, A. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Moody, C. J., et al. (2022). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Available at: [Link]

  • Beilstein Journals. (2022). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Available at: [Link]

  • ResearchGate. Intramolecular Ring-Opening Decomposition of Aryl Azetidines | Request PDF. Available at: [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. BOC Deprotection Reagent Guide. Available at: [Link]

  • Ndom, A. S., et al. (2016). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

  • Beilstein Journals. (2022). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Available at: [Link]

  • Li, G., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Scientific Reports. Available at: [Link]

  • Van den Wyngaert, I., et al. (2021). Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 3-Substituted Azetidines

From the Desk of the Senior Application Scientist Welcome to the technical support center for azetidine synthesis. This guide is designed for researchers, medicinal chemists, and process scientists who are navigating the...

Author: BenchChem Technical Support Team. Date: February 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support center for azetidine synthesis. This guide is designed for researchers, medicinal chemists, and process scientists who are navigating the unique challenges of constructing and functionalizing the strained four-membered azetidine ring. Due to its significant ring strain (~25.4 kcal/mol), the azetidine scaffold presents both synthetic hurdles and unique opportunities for chemical diversification.[1] This resource provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions, moving beyond simple procedural lists to explain the underlying chemical principles that govern success.

Troubleshooting Guide: Common Experimental Failures

This section addresses the most common issues encountered during the synthesis of 3-substituted azetidines in a practical, question-and-answer format.

Q1: My intramolecular cyclization to form the azetidine ring is failing or giving very low yields. What's going wrong?

This is the most frequent challenge, typically arising from the difficulty of forming a strained four-membered ring via intramolecular SN2 displacement.

Potential Causes & Solutions

Potential Cause Scientific Rationale Recommended Action & Protocol
Poor Leaving Group The rate of the SN2 cyclization is highly dependent on the leaving group's ability to depart. Halides like chloride or bromide are often insufficient.Action: Convert the terminal hydroxyl group of your γ-amino alcohol precursor to a superior leaving group like a tosylate (Ts), nosylate (Ns), or triflate (Tf). Triflate is one of the best leaving groups and can dramatically accelerate cyclization. Protocol: Mesylation/Tosylation: To a solution of the amino alcohol (1 eq.) and a tertiary amine base (e.g., Et₃N or DIPEA, 1.5 eq.) in CH₂Cl₂ at 0 °C, add methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl) (1.2 eq.) dropwise. Allow to warm to room temperature and stir until TLC indicates completion.
Competing E1/E2 Elimination If the substrate is sterically hindered or the base is too strong/bulky, elimination to form an allylic amine can outcompete the desired cyclization.Action: Use a non-hindered, moderately strong base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). The cesium effect can be particularly beneficial, promoting intramolecular reactions. Also, ensure the reaction is not run at excessively high temperatures.
Incorrect N-Protecting Group The nitrogen must be sufficiently nucleophilic to displace the leaving group, but not so basic that it gets protonated by trace acids. Electron-withdrawing groups (e.g., -SO₂Ar) are often required to facilitate C-H amination strategies but can reduce nitrogen's nucleophilicity for SN2 reactions.[2]Action: For SN2 cyclizations, a Boc or Cbz group is often sufficient. If using a sulfonyl group, a strong base is typically necessary. For advanced Pd-catalyzed C(sp³)–H amination methods, a picolinamide (PA) directing group is often employed, which requires specific catalytic conditions to work.[2]
Intermolecular Polymerization At high concentrations, the precursor can react with other molecules instead of itself, leading to oligomers or polymers.Action: Perform the cyclization under high-dilution conditions (e.g., <0.05 M). This can be achieved by adding the substrate slowly via a syringe pump to a large volume of refluxing solvent containing the base.
Q2: I've successfully synthesized my N-protected 3-substituted azetidine, but the ring opens during deprotection. How can I prevent this?

Azetidine ring-opening is a common consequence of its inherent strain, especially under acidic conditions where the ring nitrogen is protonated, making the ring carbons highly electrophilic.[3]

Troubleshooting Deprotection

Protecting Group Problematic Condition Mechanism of Ring Opening Recommended Solution
Boc (tert-Butoxycarbonyl) Strong acids (e.g., neat TFA, HCl in Dioxane)The nitrogen is protonated, followed by nucleophilic attack of the counter-ion (e.g., Cl⁻) at a ring carbon (C2 or C4), leading to cleavage.Use milder acidic conditions. TFA in CH₂Cl₂ at low concentrations (10-20%) and at 0 °C can work. Alternatively, use trimethylsilyl iodide (TMSI) or a Lewis acid like Sc(OTf)₃.[4]
Cbz (Carboxybenzyl) Standard Hydrogenolysis (H₂, Pd/C)Generally robust, but aggressive conditions or certain substrates can lead to ring hydrogenolysis.This is typically the safest method for azetidines. Ensure the catalyst is not overly active (e.g., use 10% Pd/C, not Pd(OH)₂/C unless necessary) and run the reaction at atmospheric pressure.
Ts (Tosyl) or Ns (Nosyl) Harsh reducing agents (e.g., Na/NH₃) or strong nucleophiles.Many reagents used to cleave sulfonamides (e.g., thiophenol for nosyl) are strong nucleophiles that can attack the ring.For tosyl groups, consider using magnesium powder in methanol or reagents like SmI₂. For nosyl groups, a thiol with a base like K₂CO₃ is standard, but monitor the reaction carefully at low temperatures to minimize ring attack.

Workflow: Choosing a Deprotection Strategy

G start N-Protected Azetidine pg_check What is the Protecting Group? start->pg_check boc Boc pg_check->boc Boc cbz Cbz pg_check->cbz Cbz sulfonyl Tosyl/Nosyl pg_check->sulfonyl Sulfonyl boc_sol Use mild acid (e.g., 20% TFA in DCM, 0°C) or Lewis Acid (e.g., TMSI) boc->boc_sol cbz_sol Standard Hydrogenolysis (H₂, 10% Pd/C, MeOH/EtOAc) cbz->cbz_sol sulfonyl_sol Use specific, non-nucleophilic reagents (e.g., Mg/MeOH for Ts, Thiol/Base at low temp for Ns) sulfonyl->sulfonyl_sol

Caption: Decision tree for N-deprotection of azetidines.

Q3: My reaction to introduce a substituent at the C3 position results in a mixture of diastereomers. How can I improve selectivity?

Controlling stereochemistry is a significant challenge, particularly when creating multiple stereocenters on the small ring.[5]

Strategies for Stereocontrol

  • Steric Hindrance: The facial selectivity of a nucleophilic attack on an azetidin-3-one or an electrophilic attack on a C3-enolate is often dictated by the steric bulk of the N-protecting group.

    • Insight: A large N-protecting group (e.g., N-diphenylmethyl) can effectively block one face of the ring, directing incoming nucleophiles to the opposite face. Conversely, a coordinating group could direct an attack to the same face.

    • Action: Screen different N-protecting groups to identify one that provides the desired facial bias.

  • Substrate Control: For methods like diastereoselective hydrozirconation followed by cyclization, the existing stereochemistry of the precursor dictates the final outcome.[6]

    • Insight: The stereochemistry of the azetidine is set during the base-promoted intramolecular nucleophilic ring closure.[6] However, bulky substituents on the precursor can lead to a loss of diastereoselectivity due to steric hindrance.[6]

    • Action: Ensure the starting material is enantiopure. If diastereoselectivity is low, consider if steric clashes are preventing the desired transition state, and redesign the precursor if necessary.

  • Catalytic Enantioselective Methods: For prochiral precursors, modern catalytic methods offer the most elegant solution.

    • Insight: Copper-catalyzed boryl allylation of azetines, for example, can generate two stereogenic centers at C2 and C3 with high diastereo- and enantioselectivity.[5]

    • Action: Explore established catalytic methods. While this may require synthesizing a specific precursor (like an azetine), it provides the most reliable control over stereochemistry.[5]

Frequently Asked Questions (FAQs)

Q: What are the primary synthetic routes to 3-substituted azetidines?

A: There are three major strategies:

  • Intramolecular Cyclization: The most common method involves the cyclization of γ-aminopropanes bearing a leaving group at the C3 position. A prominent example is the palladium-catalyzed intramolecular C(sp³)–H amination.[1][2]

  • Ring Expansion/Contraction: This includes the ring expansion of activated aziridines or the ring contraction of pyrrolidinones.[1][4] For instance, α-bromo N-sulfonylpyrrolidinones can contract to form α-carbonylated N-sulfonylazetidines.[2]

  • Modification of a Pre-formed Ring: This involves functionalizing an existing azetidine ring, often starting from azetidin-3-one or using highly reactive intermediates like 1-azabicyclo[1.1.0]butane (ABB).[2] Strain-release homologation of ABB with boronic esters is a powerful modern technique.[2]

Q: Why is N-protection so critical in azetidine synthesis?

A: The N-protecting group serves three critical functions:

  • Modulates Nucleophilicity/Basicity: It prevents the nitrogen from being protonated under reaction conditions and allows for fine-tuning of its nucleophilicity for cyclization reactions.

  • Steric Director: As discussed in the troubleshooting section, its size can control the stereochemical outcome of reactions at other ring positions.

  • Enables Activation: In many modern methods, such as C-H amination, the protecting group is an essential part of the catalytic cycle (e.g., a directing group).[2]

Q: I need to synthesize a 3,3-disubstituted azetidine. Are there any specialized methods?

A: Yes. While traditional methods can be high in step count and low in functional group compatibility, newer strategies are highly effective.[4] A powerful approach is the use of "azetidinylation reagents," such as N-Boc-3-(trichloroacetimidoyl)oxy-azetidine.[4] This reagent, in the presence of a Lewis acid like Sc(OTf)₃, generates a stable azetidinyl carbocation intermediate that can be trapped by a wide range of nucleophiles (arenes, indoles, silyl enol ethers) to directly form 3,3-disubstituted azetidines.[4]

Reaction Scheme: Modular Synthesis of 3,3-Disubstituted Azetidines

G reagent N-Boc-Azetidine-O-C(=NH)CCl₃ plus + catalyst Sc(OTf)₃ CH₂Cl₂ reagent->catalyst nucleophile Nucleophile (Nu-H) plus->catalyst nucleophile->catalyst product N-Boc-3-Nu-Azetidine catalyst->product

Caption: Lewis acid-catalyzed synthesis of 3,3-disubstituted azetidines.

Key Experimental Protocol: Palladium-Catalyzed Intramolecular C(sp³)–H Amination

This protocol is adapted from methodologies developed for the synthesis of functionalized azetidines via C-H activation.[1][2] This method is powerful due to its ability to form the ring from unactivated C-H bonds.

Objective: To synthesize an N-picolinamide-protected azetidine from a suitable linear amine precursor.

Materials:

  • N-(3-halopropyl)picolinamide precursor (1.0 eq)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.1 eq)

  • Silver Acetate (AgOAc) (3.0 eq)

  • 1,2-Dichloroethane (DCE) (to 0.1 M)

  • Inert atmosphere setup (Argon or Nitrogen)

Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add the N-(3-halopropyl)picolinamide precursor (1.0 eq), Pd(OAc)₂ (0.1 eq), and AgOAc (3.0 eq).

  • Solvent Addition: Add anhydrous DCE via syringe to achieve a concentration of approximately 0.1 M.

  • Reaction Execution: Seal the flask and place it in a preheated oil bath at 60 °C.

  • Monitoring: Stir the reaction vigorously. Monitor the progress by taking aliquots and analyzing via TLC or LC-MS. The reaction typically takes 12-24 hours.

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium and silver salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired azetidine product.

Causality and Self-Validation:

  • Why Pd(OAc)₂? This is a common and effective Pd(II) precatalyst for C-H activation cycles.

  • Why AgOAc? The silver salt acts as an oxidant and halide scavenger, which is crucial for regenerating the active Pd(II) catalyst and facilitating the key C-N bond-forming reductive elimination step from a Pd(IV) intermediate.[1]

  • Why PA group? The picolinamide nitrogen acts as a directing group, coordinating to the palladium center and positioning it in proximity to the γ-C-H bond, enabling selective intramolecular amination.[2]

References

  • Title: Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: RSC Publishing URL: [Link]

  • Title: Azetidine synthesis Source: Organic Chemistry Portal URL: [Link]

  • Title: Recent advances in synthetic facets of immensely reactive azetidines Source: RSC Publishing URL: [Link]

  • Title: New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents Source: ACS Publications URL: [Link]

  • Title: Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Recent progress in synthesis of 3-functionalized azetidines Source: ResearchGate URL: [Link]

  • Title: Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors Source: ACS Publications URL: [Link]

  • Title: Intramolecular Ring-Opening Decomposition of Aryl Azetidines Source: National Institutes of Health (NIH) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Analytical Characterization of tert-Butyl 3-phenylazetidine-1-carboxylate

For researchers, scientists, and drug development professionals, the robust characterization of synthetic intermediates is a cornerstone of pharmaceutical development. This guide provides an in-depth comparison of analyt...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the robust characterization of synthetic intermediates is a cornerstone of pharmaceutical development. This guide provides an in-depth comparison of analytical methods for the characterization of tert-butyl 3-phenylazetidine-1-carboxylate, a key building block in medicinal chemistry. We will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy, supported by experimental data and protocols.

Introduction: The Importance of Rigorous Analysis

Tert-butyl 3-phenylazetidine-1-carboxylate is a chiral molecule whose structural integrity, purity, and stereochemistry are critical for its intended downstream applications in drug synthesis. A comprehensive analytical approach is not merely a quality control measure; it is an integral part of understanding the molecule's behavior and ensuring the reproducibility of synthetic processes. This guide will equip you with the knowledge to select and interpret the most appropriate analytical techniques for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is unparalleled in its ability to provide a detailed atomic-level map of a molecule's structure.[1][2] For tert-butyl 3-phenylazetidine-1-carboxylate, both ¹H and ¹³C NMR are essential for confirming its identity and structural integrity.

Expected ¹H and ¹³C NMR Data

Based on literature data for tert-butyl 3-phenylazetidine-1-carboxylate, the following chemical shifts are expected when using CDCl₃ as the solvent.[3]

Assignment ¹H NMR (400 MHz, CDCl₃) δ (ppm) ¹³C NMR (100 MHz, CDCl₃) δ (ppm)
Phenyl-H7.38 – 7.27 (m, 5H)142.41, 128.86, 127.10, 126.91
Azetidine-H (CH₂)4.33 (t, J = 8.7 Hz, 2H)Not directly observed in ¹³C
Azetidine-H (CH₂)3.98 (t, J = 8.7 Hz, 2H)Not directly observed in ¹³C
Azetidine-H (CH)3.73 (tt, J = 8.7, 6.1 Hz, 1H)33.63
tert-Butyl (CH₃)1.47 (s, 9H)28.57
Carbonyl (C=O)Not observed in ¹H156.55
Quaternary Carbon (C(CH₃)₃)Not observed in ¹H79.65
Experimental Protocol: ¹H NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • Acquisition: Acquire a standard ¹H NMR spectrum. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a relaxation delay of at least 1 second.

  • Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (CHCl₃ at 7.26 ppm).

Causality in Experimental Choices
  • Solvent: CDCl₃ is a common choice for small organic molecules due to its excellent dissolving power and the presence of a single, well-defined residual solvent peak for calibration.

  • Field Strength: A higher field strength (e.g., 400 MHz or greater) provides better signal dispersion, which is crucial for resolving the multiplets of the azetidine ring protons.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Enantiomeric Excess

HPLC is a cornerstone technique for determining the purity of pharmaceutical compounds and for separating enantiomers.[4][5][6] Given that tert-butyl 3-phenylazetidine-1-carboxylate possesses a stereocenter, both achiral and chiral HPLC methods are necessary for its complete characterization.

Achiral HPLC for Purity Assessment

A reversed-phase HPLC method is suitable for determining the chemical purity of the compound.

Parameter Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase Acetonitrile:Water (gradient elution may be necessary)
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Volume 10 µL
Chiral HPLC for Enantiomeric Separation

The separation of enantiomers requires a chiral stationary phase (CSP). Polysaccharide-based CSPs are often effective for a wide range of chiral compounds.[7]

Parameter Condition
Column Chiralpak AD-H or similar amylose-based CSP
Mobile Phase Hexane:Isopropanol (e.g., 90:10 v/v)
Flow Rate 0.5 - 1.0 mL/min
Detection UV at 254 nm
Column Temperature 25 °C
Experimental Workflow: HPLC Analysis

HPLC_Workflow cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC System s_prep Dissolve sample in mobile phase injector Injector s_prep->injector Inject sample mp_prep Prepare and degas mobile phase pump Pump mp_prep->pump pump->injector column Column (C18 or Chiral) injector->column detector UV Detector column->detector data Data Acquisition System detector->data MS_Fragmentation parent [M+H]⁺ m/z 234.14 frag1 [M+H - C₄H₈]⁺ m/z 178.08 parent->frag1 - 56 Da (isobutylene) frag2 [M+H - C₅H₈O₂]⁺ m/z 134.09 frag1->frag2 - 44 Da (CO₂)

Caption: Characteristic fragmentation of the N-Boc group.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule.

Expected FTIR Absorption Bands
Functional Group Expected Wavenumber (cm⁻¹) Appearance
C=O (Carbamate)~1690-1710Strong, sharp
C-H (Aromatic)~3000-3100Medium to weak
C-H (Aliphatic)~2850-3000Medium to strong
C-O (Carbamate)~1250Strong
C-N (Azetidine)~1100-1300Medium

The presence of a strong absorption band around 1700 cm⁻¹ is a key indicator of the carbamate carbonyl group. [8][9]

Comparison of Analytical Methods

Technique Information Provided Strengths Limitations Application to Target Molecule
NMR Detailed structural information, stereochemistryUnambiguous structure elucidationLower sensitivity, requires pure sampleEssential for identity confirmation
HPLC Purity, enantiomeric excess, quantificationHigh sensitivity and resolution, quantitativeRequires method development, may not provide structural informationCritical for purity and enantiomeric excess determination
MS Molecular weight, fragmentation patternHigh sensitivity, small sample requirementIsomers may not be distinguishableConfirms molecular weight and presence of Boc group
FTIR Presence of functional groupsRapid, non-destructive, inexpensiveProvides limited structural informationQuick confirmation of key functional groups (e.g., C=O)

Conclusion

A multi-technique approach is indispensable for the comprehensive characterization of tert-butyl 3-phenylazetidine-1-carboxylate. NMR spectroscopy provides the definitive structural confirmation, while HPLC is crucial for assessing both chemical and chiral purity. Mass spectrometry offers orthogonal confirmation of the molecular weight and key structural features, and FTIR serves as a rapid screen for the presence of essential functional groups. By employing these methods in a complementary fashion, researchers can ensure the quality and integrity of this important synthetic intermediate, thereby supporting the advancement of drug discovery and development programs.

References

  • Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. Retrieved from [Link]

  • Royal Society of Chemistry. (2025). NMR spectroscopy of small molecules in solution. Retrieved from [Link]

  • ResearchGate. (2021). How can I avoid the Boc-cleavage during Mass Analysis?. Retrieved from [Link]

  • ResearchGate. (2025). Principles and Applications of High-Performance Liquid Chromatography (HPLC): A Review. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of (A) DBU, (B) ammonium carbamate, and (C) DBU +.... Retrieved from [Link]

  • MDPI. (n.d.). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Retrieved from [Link]

  • ResearchGate. (2025). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved from [Link]

  • National Institutes of Health. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Retrieved from [Link]

  • Journal of Chinese Mass Spectrometry Society. (2024). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Retrieved from [Link]

  • Ahmed, R. (2024). High-Performance Liquid Chromatography (HPLC): Principles, Applications, Versatality, Efficiency, nnovation and Comparative Analysis in. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectrum of tert-butyl.... Retrieved from [Link]

  • ACS Publications. (2025). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO 2 ̅ Complexes. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Strain-Release Arylations for the Bis-Functionalizytion of Azetidines Supporting Information. Retrieved from [Link]

  • Scholars' Mine. (1998). Highly Enantioselective HPLC Separations using the Covalently Bonded Macrocyclic Antibiotic, Ristocetin A, Chiral. Retrieved from [Link]

  • ACD/Labs. (2008). Confirmation of Synthesis: using MS to identify a protective group. Retrieved from [Link]

  • Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]

  • Pharmaguideline. (2025). Principle of HPLC | HPLC System Working Explained. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Retrieved from [Link]

  • Oxford Academic. (2020). Characteristic Infrared Absorption Spectra and Frequencies of Carbamate Pesticides. Retrieved from [Link]

  • KNAUER. (2025). HPLC Basics – Essential Guide to Chromatography Principles. Retrieved from [Link]

  • TSI Journals. (2010). Organic CHEMISTRY. Retrieved from [Link]

  • ACS Publications. (n.d.). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. Retrieved from [Link]

  • Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. Retrieved from [Link]

  • PubMed. (n.d.). Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR-ATR spectra for reference materials of (a) ammonium carbamate,.... Retrieved from [Link]

  • University of Gothenburg. (2023). Small molecule-NMR. Retrieved from [Link]

  • MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from [Link]

  • Array BioPharma. (n.d.). Novel carboxamide-based allosteric MEK inhibitors: discovery and optimization efforts toward XL518 (GDC-0973) - Supporting Information. Retrieved from [Link]

  • Lab Manager. (n.d.). HPLC in Pharmaceutical Applications and Pharmaceutical Industry. Retrieved from [Link]

  • PubChem. (n.d.). US8673966, tert-butyl 1-(3-((3-(4-(methylsulfonamido)phenyl)-4-oxo-4H-chromen-7-yl)ethynyl)azetidine-1-carbonyl)cyclopropylcarbamate. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • ResearchGate. (2021). How can I interpret this FT-IR results?. Retrieved from [Link]

  • Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

  • PubChem. (n.d.). tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Syntheses and NMR spectra. Retrieved from [Link]

  • PubChem. (n.d.). Tert-butyl 3-(3-oxocyclobutyl)azetidine-1-carboxylate. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to HPLC Purity Analysis of tert-Butyl 3-phenylazetidine-1-carboxylate

In the landscape of pharmaceutical development, the azetidine ring is a privileged scaffold, and its derivatives are crucial intermediates in the synthesis of novel therapeutics. The chemical and stereochemical purity of...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development, the azetidine ring is a privileged scaffold, and its derivatives are crucial intermediates in the synthesis of novel therapeutics. The chemical and stereochemical purity of these building blocks, such as tert-Butyl 3-phenylazetidine-1-carboxylate, is not merely a quality metric but a foundational pillar ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the comprehensive purity assessment of tert-Butyl 3-phenylazetidine-1-carboxylate, addressing both chemical and enantiomeric purity.

The Criticality of Purity for Azetidine Intermediates

Tert-Butyl 3-phenylazetidine-1-carboxylate is a chiral molecule whose utility in drug synthesis is intrinsically linked to its purity. Impurities can arise from various stages, including the synthesis, purification, and storage of the intermediate.[] These can include starting materials, by-products, and degradation products. For instance, the synthesis of azetidine derivatives can involve starting materials like tert-butyl 3-iodoazetidine-1-carboxylate, and residual amounts of such precursors can compromise the quality of the final product.[2] Furthermore, the Boc (tert-butyloxycarbonyl) protecting group, while generally stable, can be susceptible to cleavage under acidic conditions, a factor that must be considered during analytical method development.

Given the stereocenter at the 3-position of the azetidine ring, control over enantiomeric purity is as critical as chemical purity. Different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.[3] Therefore, a robust analytical strategy must be capable of separating and quantifying not only chemical impurities but also the undesired enantiomer.

Comparative Analysis of HPLC Methodologies

Reversed-phase HPLC (RP-HPLC) is the workhorse of the pharmaceutical industry for purity analysis due to its versatility and compatibility with a wide range of analytes.[4][5] For tert-Butyl 3-phenylazetidine-1-carboxylate, two primary HPLC approaches are necessary: an achiral method for determining chemical purity and a chiral method for assessing enantiomeric excess.

Achiral Purity Analysis: A Reversed-Phase Approach

The primary goal of the achiral method is to separate the main compound from all potential process-related and degradation impurities.

Method Development Rationale:

The choice of a stationary phase is paramount. A C18 column is a logical starting point due to its hydrophobicity, which is well-suited for the nonpolar nature of the Boc-protected phenylazetidine. The mobile phase composition is then optimized to achieve adequate retention and resolution. A gradient elution with acetonitrile and water is typically employed to separate compounds with a range of polarities.

The phenyl group in the analyte provides a chromophore, allowing for UV detection. A wavelength of around 254 nm is generally effective for aromatic compounds. However, scanning the UV spectrum of the main peak using a Photo Diode Array (PDA) detector is recommended to determine the optimal detection wavelength for simultaneous detection of the API and its impurities.

Comparison of Stationary Phases:

Stationary PhaseParticle Size (µm)Dimensions (mm)Performance Characteristics
Standard C1854.6 x 250Good starting point, robust, but may show peak tailing for basic compounds.
End-capped C183.54.6 x 150Reduced peak tailing for basic analytes due to shielding of residual silanols. Improved peak shape and efficiency.
Phenyl-Hexyl34.6 x 100Offers alternative selectivity through π-π interactions with the phenyl ring of the analyte, potentially resolving co-eluting impurities.

Visualizing the Analytical Workflow:

Achiral HPLC Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Sample Weigh Sample Dissolve Dissolve in Diluent (e.g., Acetonitrile/Water) Sample->Dissolve Filter Filter through 0.45 µm Syringe Filter Dissolve->Filter Inject Inject onto HPLC System Filter->Inject Column C18 Reversed-Phase Column Inject->Column Elution Gradient Elution (Acetonitrile/Water with 0.1% TFA) Column->Elution Detection UV Detection at 254 nm Elution->Detection Chromatogram Generate Chromatogram Detection->Chromatogram Integration Integrate Peaks Chromatogram->Integration Purity Calculate Purity (% Area) Integration->Purity Chiral Separation CSP1 Chiral Selector CSP2 Chiral Selector CSP3 Chiral Selector CSP4 Chiral Selector R_enantiomer R R_enantiomer->CSP1 Stronger Interaction S_enantiomer S S_enantiomer->CSP3 Weaker Interaction

Sources

Validation

LC-MS methods for tert-Butyl 3-phenylazetidine-1-carboxylate

An In-Depth Technical Guide to Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis of tert-Butyl 3-phenylazetidine-1-carboxylate This guide provides a comprehensive comparison of Liquid Chromatograph...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis of tert-Butyl 3-phenylazetidine-1-carboxylate

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the robust analysis of tert-Butyl 3-phenylazetidine-1-carboxylate. As a key building block in modern medicinal chemistry, accurate quantification and characterization of this molecule are paramount. This document moves beyond simple protocol recitation to explain the fundamental principles and causal relationships behind the methodological choices, ensuring that researchers, scientists, and drug development professionals can adapt and troubleshoot these methods effectively.

The Analytical Challenge: Understanding the Molecule

Tert-Butyl 3-phenylazetidine-1-carboxylate presents a unique set of analytical challenges rooted in its chemical structure. The molecule contains a non-polar phenyl ring and a bulky tert-butyl group, contrasted with the more polar azetidine-carboxylate core. The most significant feature is the tert-butyloxycarbonyl (Boc) protecting group, which is notoriously labile under certain conditions, particularly acidic environments and high-energy states within a mass spectrometer's source.[1][2] This lability can lead to in-source fragmentation (ISF), a phenomenon where the analyte fragments during the ionization process itself, complicating data interpretation and potentially compromising quantitative accuracy.[3][4]

A successful LC-MS method must therefore balance chromatographic retention, ionization efficiency, and the structural integrity of the precursor ion.

Physicochemical Properties Summary
PropertyValueSignificance for Method Development
Molecular FormulaC₁₆H₂₃NO₂Defines the monoisotopic mass for MS detection.
Molecular Weight261.36 g/mol Influences chromatographic behavior and MS detection.
StructurePhenyl & tert-butyl groups (non-polar), Azetidine-carboxylate (polar)Mixed polarity suggests Reversed-Phase (RP) chromatography is a suitable starting point.
Boc Protecting GroupAcid-labileRequires careful selection of mobile phase pH and MS source conditions to prevent unintended deprotection or in-source fragmentation.[2]

Comparative Analysis of LC-MS Methodologies

We present two distinct, fit-for-purpose LC-MS methods. Method 1 is designed for high-throughput screening (HTS), prioritizing speed and rapid sample turnover. Method 2 is a fully optimized quantitative method, emphasizing sensitivity, accuracy, and robustness by actively mitigating the challenges posed by the analyte's structure.

Method 1: High-Throughput Screening (HTS)

This approach is tailored for rapid analysis, such as reaction monitoring or library screening, where speed is more critical than ultimate quantitative precision.

Causality Behind Experimental Choices:

  • Chromatography: A short (50 mm) column with smaller particles (sub-2 µm) combined with a fast gradient provides rapid elution and sharp peaks, minimizing run time.

  • Mobile Phase: Acetonitrile is chosen for its lower viscosity, allowing for higher flow rates without excessive backpressure. A standard 0.1% formic acid is used to promote protonation for ESI(+) detection, though it increases the risk of Boc-group lability.

  • Mass Spectrometry: Standard ESI source parameters are used. The key is to monitor not only the protonated parent ion [M+H]⁺ but also the expected in-source fragment corresponding to the loss of the tert-butyl group or isobutylene (a neutral loss of 56 Da). This provides a confirmatory signal in case the parent ion is unstable.

Method 2: Optimized Quantitative Analysis

This method is designed for applications requiring high sensitivity and accuracy, such as pharmacokinetic studies or final purity assessments. The core principle is to preserve the precursor ion's integrity.

Causality Behind Experimental Choices:

  • Chromatography: A longer (100 mm) column provides greater resolving power, which is crucial for separating the analyte from potential impurities or isomers. A shallower gradient ensures optimal peak shape and separation.

  • Mobile Phase: To mitigate the acid lability of the Boc group, this method uses a buffered, near-neutral pH mobile phase with ammonium formate.[2] This additive still provides sufficient conductivity for efficient ESI while minimizing the risk of analyte degradation in the mobile phase and autosampler.

  • Mass Spectrometry: Source parameters (e.g., gas temperatures, spray voltage) are carefully optimized to ensure gentle desolvation and ionization, thereby minimizing in-source fragmentation.[5][6] Tandem MS (MS/MS) is employed in Multiple Reaction Monitoring (MRM) mode for maximum selectivity and sensitivity.[7] The fragmentation is induced in a controlled manner within the collision cell, not the source. The transition from the [M+H]⁺ precursor to a stable, high-abundance product ion is monitored.

Data Presentation: Performance Comparison

The following table summarizes the key parameters and expected performance of the two methods. Note: Performance values are representative examples for illustrative purposes.

Table 1: LC Method Parameters
ParameterMethod 1: High-ThroughputMethod 2: Optimized Quantitative
LC Column C18, 50 x 2.1 mm, 1.8 µmC18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water10 mM Ammonium Formate in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile10 mM Ammonium Formate in Acetonitrile
Flow Rate 0.6 mL/min0.4 mL/min
Gradient 5% to 95% B in 2.0 min30% to 90% B in 5.0 min
Column Temp. 40 °C40 °C
Injection Vol. 2 µL5 µL
Total Run Time ~3.0 min~8.0 min
Table 2: MS Method and Performance Parameters
ParameterMethod 1: High-ThroughputMethod 2: Optimized Quantitative
Ionization Mode ESI PositiveESI Positive (Optimized)
Scan Mode Full Scan / SIMMultiple Reaction Monitoring (MRM)
Precursor Ion (m/z) 262.2 ([M+H]⁺)262.2 ([M+H]⁺)
Product Ion(s) (m/z) Monitored via Full Scan206.1 ([M+H - C₄H₈]⁺)
Collision Energy N/AOptimized (~15-20 eV)
Expected RT ~1.5 min~4.2 min
Peak Asymmetry < 1.5< 1.2
Est. LOQ (in matrix) ~5-10 ng/mL~0.5-1 ng/mL

Visualization of Workflows and Mechanisms

LC-MS Analytical Workflow

The diagram below illustrates the general workflow for both analytical methods, from sample preparation to data acquisition.

LCMS_Workflow cluster_prep Sample Preparation cluster_lcms LC-MS System cluster_data Data Analysis Sample Analyte Standard or Sample Matrix Dilution Dilution in Mobile Phase A/B Sample->Dilution Filtration Syringe Filtration (0.22 µm) Dilution->Filtration Autosampler Autosampler Injection Filtration->Autosampler LC_Column LC Column Separation Autosampler->LC_Column ESI_Source ESI Source (Ionization) LC_Column->ESI_Source Mass_Analyzer Mass Analyzer (MS or MS/MS) ESI_Source->Mass_Analyzer Detector Detector Mass_Analyzer->Detector Data_System Data System Detector->Data_System Integration Peak Integration Data_System->Integration Quantification Quantification & Reporting Integration->Quantification

Caption: General experimental workflow from sample preparation to data analysis.

MS/MS Fragmentation Pathway

Understanding the fragmentation of tert-Butyl 3-phenylazetidine-1-carboxylate is critical for developing a selective MRM method. The primary fragmentation route involves the characteristic loss from the Boc group.

Fragmentation_Pathway cluster_collision Collision Cell (CID) cluster_fragments Fragment Structures Parent Precursor Ion [M+H]⁺ m/z = 262.2 Loss_56 Product Ion [M+H - 56]⁺ m/z = 206.1 Parent->Loss_56 Neutral Loss of Isobutylene (C₄H₈) Loss_100 Product Ion [M+H - 100]⁺ m/z = 162.1 Parent->Loss_100 Neutral Loss of Boc Group (C₅H₈O₂) (Less Common) Frag_56 Phenylazetidine Carboxylic Acid Cation Frag_100 Protonated Phenylazetidine

Caption: Proposed MS/MS fragmentation pathway via Collision-Induced Dissociation (CID).

Detailed Experimental Protocols

Protocol 1: High-Throughput Screening Method
  • Standard Preparation: Prepare a 1 mg/mL stock solution of tert-Butyl 3-phenylazetidine-1-carboxylate in acetonitrile. Create working standards by diluting the stock solution with 50:50 (v/v) acetonitrile/water to concentrations ranging from 10 ng/mL to 1000 ng/mL.

  • Sample Preparation: Dilute reaction aliquots or test samples in 50:50 (v/v) acetonitrile/water to fall within the calibration range. Vortex and filter through a 0.22 µm syringe filter if particulates are present.

  • LC System Setup:

    • Install a C18, 50 x 2.1 mm, 1.8 µm column and equilibrate with 95% Mobile Phase A (0.1% Formic Acid in Water) / 5% Mobile Phase B (0.1% Formic Acid in Acetonitrile) at 0.6 mL/min.

    • Set column oven to 40 °C.

    • Set injection volume to 2 µL.

  • LC Gradient Program:

    • 0.0 min: 5% B

    • 2.0 min: 95% B

    • 2.1 min: 95% B

    • 2.2 min: 5% B

    • 3.0 min: 5% B (End of run)

  • MS System Setup:

    • Set ionization to ESI Positive.

    • Set scan mode to Full Scan from m/z 100-400.

    • Tune source parameters: Capillary Voltage ~3.5 kV, Gas Temp ~325 °C, Gas Flow ~10 L/min, Nebulizer ~45 psi.

  • Data Analysis: Integrate the peak for the extracted ion chromatogram (EIC) of m/z 262.2. Check for a co-eluting peak at m/z 206.1, corresponding to the in-source fragment.

Protocol 2: Optimized Quantitative Method
  • Standard and Sample Preparation: Prepare standards and samples as described in Protocol 1, but use 70:30 (v/v) Water/Acetonitrile containing 10 mM Ammonium Formate as the diluent to ensure compatibility with the initial mobile phase conditions.

  • LC System Setup:

    • Install a C18, 100 x 2.1 mm, 1.8 µm column and equilibrate with 70% Mobile Phase A (10 mM Ammonium Formate in Water) / 30% Mobile Phase B (10 mM Ammonium Formate in Acetonitrile) at 0.4 mL/min.

    • Set column oven to 40 °C.

    • Set injection volume to 5 µL.

  • LC Gradient Program:

    • 0.0 min: 30% B

    • 5.0 min: 90% B

    • 6.0 min: 90% B

    • 6.1 min: 30% B

    • 8.0 min: 30% B (End of run)

  • MS System Setup:

    • Set ionization to ESI Positive.

    • Perform an infusion of the analyte to optimize source parameters (Capillary Voltage, Gas Temp, Gas Flow) for maximum precursor ion ([M+H]⁺ at m/z 262.2) signal and minimal in-source fragmentation.

    • Set acquisition mode to MRM.

    • Determine the optimal collision energy for the transition m/z 262.2 → 206.1. This typically involves ramping the collision energy and selecting the value that produces the highest product ion intensity.

  • Data Analysis: Integrate the peak for the MRM transition 262.2 → 206.1. Construct a calibration curve using the prepared standards and quantify the unknown samples.

Concluding Remarks

The selection of an appropriate LC-MS method for tert-Butyl 3-phenylazetidine-1-carboxylate is dictated by the analytical objective. For rapid screening, a fast gradient on a short column is effective, provided the potential for in-source fragmentation is acknowledged. For accurate and sensitive quantification, a method that prioritizes analyte stability through a buffered mobile phase and optimized, "soft" ionization conditions is essential. By understanding the inherent chemical properties of the analyte, particularly the labile Boc-group, researchers can develop robust and reliable LC-MS methods that deliver high-quality, trustworthy data.

References

  • Vertex AI Search. (2025).
  • IntechOpen. (2016).
  • LCGC International. (2014). Optimizing LC–MS and LC–MS-MS Methods.
  • Technology Networks. (2024).
  • PubChem, N
  • Organic Chemistry Portal. Boc-Protected Amino Groups.
  • LCGC International. (2019). Tips for Optimizing Key Parameters in LC–MS.
  • ResearchGate. (2012).
  • Nature Metabolism. (2024).
  • bioRxiv. (2025). A systematic analysis of in-source fragments in LC-MS metabolomics.

Sources

Comparative

A Comparative Guide to the Reactivity of 3-Arylazetidines: The Influence of Aromatic Substitution

For drug development professionals and researchers in organic synthesis, the azetidine motif offers a compelling blend of structural rigidity, novelty as a bioisostere, and synthetic versatility. This guide provides an i...

Author: BenchChem Technical Support Team. Date: February 2026

For drug development professionals and researchers in organic synthesis, the azetidine motif offers a compelling blend of structural rigidity, novelty as a bioisostere, and synthetic versatility. This guide provides an in-depth technical comparison of the reactivity of 3-phenylazetidine against other 3-arylazetidines, supported by experimental rationale and protocols. We will explore how the electronic nature of the aryl substituent dictates the chemical behavior of this strained four-membered ring, enabling chemists to rationally tune its properties for specific applications.

Foundational Principles: Ring Strain and Electronic Modulation

The chemistry of azetidines is fundamentally governed by their considerable ring strain, estimated at approximately 25.4 kcal/mol.[1] This inherent strain makes them more reactive than their five-membered pyrrolidine counterparts and provides a thermodynamic driving force for ring-opening reactions.[1] While the parent ring's reactivity is well-understood, substituting at the 3-position with an aryl group introduces a powerful tool for electronic modulation.

The key question we address is: How do electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) on the 3-aryl substituent influence the reactivity of the azetidine core?

To investigate this, we will consider three representative N-Boc protected substrates:

  • N-Boc-3-phenylazetidine (1): The baseline compound.

  • N-Boc-3-(4-methoxyphenyl)azetidine (2): Bearing a strong electron-donating group (EDG).

  • N-Boc-3-(4-nitrophenyl)azetidine (3): Bearing a strong electron-withdrawing group (EWG).

The electronic influence of the aryl substituent is transmitted primarily through inductive effects. These effects can alter the electron density at the nitrogen atom, influencing its basicity and nucleophilicity, and can also affect the stability of transition states in reactions involving the azetidine ring carbons.

Comparative Reactivity I: Acid-Mediated Nucleophilic Ring-Opening

Ring-opening is a hallmark reaction of strained heterocycles.[1] By activating the azetidine nitrogen with a Lewis or Brønsted acid, the C-N bonds become susceptible to nucleophilic attack. The choice of experimental conditions is critical; the goal is to promote activation without leading to uncontrolled decomposition.

Mechanistic Rationale & Causality

The reaction proceeds via an SN2-type pathway.[2] Upon protonation or coordination of a Lewis acid to the nitrogen, a partial positive charge develops on the ring carbons. The nucleophile then attacks one of the methylene carbons (C2 or C4), leading to concerted C-N bond cleavage. We hypothesize that the electronic nature of the 3-aryl group will influence the rate of this reaction. An electron-donating group (like methoxy) can destabilize a positively charged transition state, potentially slowing the reaction, whereas an electron-withdrawing group (like nitro) could stabilize it, accelerating the ring-opening process.

Experimental Protocol: Comparative Ring-Opening with MgBr₂-OEt₂ and TMSN₃

This protocol is designed to provide a controlled, self-validating comparison. Using a mild Lewis acid (Magnesium Bromide) and a soft nucleophile (Azidotrimethylsilane) allows for differentiation of electronic effects while minimizing side reactions.

Materials:

  • Substrates 1 , 2 , and 3 (0.5 mmol each)

  • Magnesium bromide diethyl etherate (MgBr₂·OEt₂) (0.6 mmol, 1.2 equiv)

  • Azidotrimethylsilane (TMSN₃) (0.75 mmol, 1.5 equiv)

  • Anhydrous Dichloromethane (DCM), 5 mL

  • Saturated aqueous NaHCO₃ solution

  • Anhydrous Na₂SO₄

  • Thin Layer Chromatography (TLC) supplies (Silica gel, 20% EtOAc/Hexanes eluent)

  • NMR tubes, deuterated chloroform (CDCl₃)

Procedure:

  • Reaction Setup: To three separate flame-dried round-bottom flasks under an inert nitrogen atmosphere, add substrate 1 , 2 , or 3 (0.5 mmol) and dissolve in anhydrous DCM (5 mL).

  • Lewis Acid Addition: Add MgBr₂·OEt₂ (155 mg, 0.6 mmol) to each flask at room temperature. Stir for 10 minutes.

  • Nucleophile Addition: Add TMSN₃ (0.1 mL, 0.75 mmol) to each flask.

  • Monitoring: Monitor the reaction progress every 30 minutes using TLC, observing the consumption of the starting material.

  • Workup: Upon completion (or after a set time, e.g., 24 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL). Separate the organic layer, wash with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Analysis: Purify the crude product by flash column chromatography (silica gel). Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Data Presentation & Expected Outcomes

The results of this comparative experiment can be summarized as follows:

SubstrateAryl SubstituentExpected Reaction TimeExpected YieldRationale
1 (Phenyl)Neutral~8-12 hoursGoodBaseline reactivity.
2 (p-OMe)EDG> 18 hoursModerate to GoodThe electron-donating group may slightly destabilize the buildup of positive charge on the ring during the SN2 transition state, slowing the reaction.
3 (p-NO₂)EWG< 6 hoursExcellentThe electron-withdrawing group stabilizes the electron-rich SN2 transition state, accelerating the nucleophilic attack and ring-opening.
Visualization: Ring-Opening Mechanism & Workflow

The general mechanism and the standardized workflow for this experiment are illustrated below.

ring_opening sub 3-Arylazetidine activated N-Activated Azetidinium Intermediate sub->activated + Lewis Acid product Ring-Opened Product activated->product C-N Cleavage nu Nucleophile (Nu⁻) nu->activated

Caption: Acid-mediated SN2 ring-opening of a 3-arylazetidine.

workflow setup 1. Reaction Setup (Substrate, Solvent) reagents 2. Add Reagents (Lewis Acid, Nucleophile) setup->reagents monitor 3. Monitor Progress (TLC/LC-MS) reagents->monitor workup 4. Aqueous Workup & Purification monitor->workup analysis 5. Analysis (Yield, NMR, HRMS) workup->analysis

Caption: Standardized workflow for comparative reactivity studies.

Comparative Reactivity II: N-Acylation

N-acylation is a fundamental transformation used to install functional groups onto the azetidine nitrogen.[3] The rate and efficiency of this reaction are directly dependent on the nucleophilicity of the nitrogen atom.[4]

Mechanistic Rationale & Causality

The lone pair of electrons on the azetidine nitrogen acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (e.g., an acid chloride). The electronic influence of the 3-aryl substituent, although two carbons away, can be transmitted via an inductive effect.

  • Electron-Donating Groups (e.g., -OMe): An EDG will increase the electron density on the aromatic ring, and through inductive effects, slightly increase the electron density around the nitrogen. This should enhance the nitrogen's nucleophilicity, leading to a faster reaction rate.

  • Electron-Withdrawing Groups (e.g., -NO₂): An EWG will pull electron density away from the ring system, inductively reducing the electron density on the nitrogen. This should decrease its nucleophilicity and slow the rate of acylation.[5]

Experimental Protocol: Comparative N-Acylation with Benzoyl Chloride

This protocol uses a common acylating agent and a non-nucleophilic base to isolate the effect of the substrate's nucleophilicity. The Boc protecting group must first be removed.

Part A: Deprotection

  • Dissolve N-Boc-3-arylazetidine (1 mmol) in DCM (5 mL).

  • Add trifluoroacetic acid (TFA) (1 mL) and stir at room temperature for 2 hours.

  • Remove volatiles under reduced pressure. Co-evaporate with toluene (2 x 5 mL) to yield the azetidine TFA salt. Use directly in the next step.

Part B: Acylation

  • Reaction Setup: To three separate flasks, add the crude 3-arylazetidine TFA salt (1 mmol) and dissolve in anhydrous DCM (10 mL).

  • Base Addition: Add Diisopropylethylamine (DIPEA) (0.52 mL, 3 mmol, 3 equiv) to each flask and stir for 5 minutes.

  • Acylating Agent Addition: Add Benzoyl Chloride (0.13 mL, 1.1 mmol, 1.1 equiv) dropwise at 0 °C.

  • Monitoring: Allow the reactions to warm to room temperature. Monitor by TLC every 15 minutes.

  • Workup & Analysis: Upon completion, perform an aqueous workup as described in the ring-opening protocol. Purify and analyze the resulting N-benzoyl-3-arylazetidine to determine the yield and reaction time.

Data Presentation & Expected Outcomes
SubstrateAryl SubstituentExpected Reaction TimeExpected YieldRationale
1 (Phenyl)Neutral~45-60 minExcellentBaseline nucleophilicity.
2 (p-OMe)EDG< 30 minExcellentEnhanced nitrogen nucleophilicity due to inductive electron donation.
3 (p-NO₂)EWG> 90 minGoodReduced nitrogen nucleophilicity due to inductive electron withdrawal.

Authoritative Synthesis of Starting Materials

A reliable comparison requires pure, well-characterized starting materials. The N-Boc-3-arylazetidines can be synthesized from N-Boc-3-iodoazetidine via a Hiyama cross-coupling reaction, which offers mild conditions and good functional group tolerance.

Protocol: Synthesis of N-Boc-3-Arylazetidines

Procedure adapted from Liu, Z. et al. (2019). [6]

  • Reaction Setup: To a Schlenk tube, add N-Boc-3-iodoazetidine (1 mmol), the corresponding aryltrimethoxysilane (1.2 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), and SPhos (0.1 mmol, 10 mol%).

  • Solvent and Base: Add anhydrous THF (5 mL) and a 1M aqueous solution of Cs₂CO₃ (2 mL).

  • Reaction Conditions: Seal the tube and heat the mixture at 60 °C for 12-18 hours.

  • Workup and Purification: After cooling, dilute the mixture with ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography to yield the desired N-Boc-3-arylazetidine.

synthesis start N-Boc-3-Iodoazetidine + Aryl-Si(OMe)3 product N-Boc-3-Arylazetidine start->product Hiyama Coupling 60 °C cat Pd(OAc)2 / SPhos Cs2CO3, THF/H2O

Caption: Hiyama cross-coupling for the synthesis of 3-arylazetidines.

Conclusion

The reactivity of the 3-arylazetidine scaffold is not monolithic. It can be predictably and rationally tuned through the judicious choice of substituents on the aryl ring.

  • Ring-Opening Reactions: Reactivity is enhanced by electron-withdrawing groups on the aryl ring, which stabilize the electron-rich SN2 transition state.

  • N-Functionalization Reactions: Reactivity is enhanced by electron-donating groups, which increase the nucleophilicity of the azetidine nitrogen through inductive effects.

This guide provides a framework for understanding, predicting, and utilizing these electronic effects. By employing the described self-validating protocols, researchers can confidently compare novel derivatives and leverage the tunable reactivity of 3-arylazetidines in the design of new chemical entities and synthetic intermediates.

References

  • Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. [Link]

  • Szych, Ł., & Albrecht, Ł. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Molecules. [Link]

  • Thomas, J. M., et al. (2018). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience. [Link]

  • Ghorai, M. K., et al. (2013). BF3·OEt2-Mediated Highly Regioselective SN2-Type Ring-Opening of N-Activated Aziridines and N-Activated Azetidines by Tetraalkylammonium Halides. The Journal of Organic Chemistry. [Link]

  • Vale, N., et al. (2014). N-Acylation Reactions of Amines. Inorganica Chimica Acta. [Link]

  • Pavošević, F., et al. (2012). Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles – An Interpretation by Triadic Analysis. Croatica Chemica Acta. [Link]

  • Mykhailiuk, P. K. (2015). Fluorinated Azetidines: Synthesis and Properties. European Journal of Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of azetidines. [Link]

  • Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules. [Link]

  • Scott, P. J., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. [Link]

  • Zhang, T., et al. (2024). Intermediate Knowledge Enhanced the Performance of N-Acylation Yield Prediction Model. ChemRxiv. [Link]

  • Höfner, G., et al. (2010). Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. European Journal of Medicinal Chemistry. [Link]

  • Belkheir, T., et al. (2019). Free Solvent Synthesis Characterization and Kinetics Studies of N-phenyl Aziridine Catalyzed by Maghnite (Algerian MMT) under Ef. Prime Scholars. [Link]

  • Richardson, A. D., et al. (2021). A. General synthetic route for accessing azetidines via intermolecular... ResearchGate. [Link]

  • Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. [Link]

  • Katritzky, A. R., & Tala, S. R. (2004). N-Acylation in Combinatorial Chemistry. ARKIVOC. [Link]

  • Rupar, P. A., et al. (2018). Comparison of the Anionic Ring-Opening Polymerizations of N‑(Alkylsulfonyl)azetidines. Macromolecules. [Link]

  • Ashenhurst, J. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

Sources

Validation

A Comparative Guide: The Strategic Advantage of Conformational Constraint Using tert-Butyl 3-phenylazetidine-1-carboxylate

In the landscape of modern drug discovery, the principle of conformational constraint has emerged as a powerful strategy for optimizing lead compounds. By reducing the rotational freedom of a molecule, medicinal chemists...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the principle of conformational constraint has emerged as a powerful strategy for optimizing lead compounds. By reducing the rotational freedom of a molecule, medicinal chemists can unlock significant improvements in binding affinity, selectivity, and pharmacokinetic properties. The azetidine scaffold, a four-membered nitrogen-containing heterocycle, is an exemplary tool for this purpose. This guide provides an in-depth comparison of tert-Butyl 3-phenylazetidine-1-carboxylate and its flexible acyclic analogues, illustrating the profound benefits of incorporating this strained, yet stable, ring system.

The Central Thesis: Pre-organization and Reduced Entropic Cost

Flexible, open-chain molecules exist as a dynamic equilibrium of multiple conformations. For such a molecule to bind to its biological target, it must adopt a specific, "bioactive" conformation. This process is entropically unfavorable; the molecule loses a significant degree of rotational freedom upon binding, which constitutes an energetic penalty that can decrease binding affinity.

Conformationally restricted molecules, such as those containing an azetidine ring, circumvent this issue.[1] The rigid scaffold pre-organizes the key pharmacophoric elements into a conformation that is already close to the bioactive pose.[2] This reduction in the entropic cost of binding can lead to a substantial increase in potency.[1]

G cluster_Acyclic Acyclic Analogue (High Flexibility) cluster_Azetidine tert-Butyl 3-phenylazetidine-1-carboxylate cluster_Binding Target Binding Event Acyclic Multiple Freely-Rotating Bonds (High Conformational Entropy) Conform_Space Large Conformational Space Acyclic->Conform_Space Bioactive Only a small fraction of conformations are 'bioactive' Conform_Space->Bioactive Binding_Acyclic High Entropic Penalty (Lower Affinity) Bioactive->Binding_Acyclic Binding requires 'freezing' a conformation Azetidine Rigid Azetidine Ring (Low Conformational Entropy) Preorganized Pre-organized for Binding Azetidine->Preorganized Binding_Azetidine Low Entropic Penalty (Higher Affinity) Preorganized->Binding_Azetidine Minimal conformational change needed for binding

Figure 1: Conceptual flow of entropic advantage in rigid vs. flexible molecules.
Structural and Physicochemical Comparison

The fundamental difference between tert-Butyl 3-phenylazetidine-1-carboxylate and its acyclic counterpart, such as tert-butyl (1-phenylethyl)(phenylmethyl)carbamate, lies in the covalent linkage that forms the azetidine ring. This single change has cascading effects on the molecule's properties. The azetidine ring locks the dihedral angles, presenting the phenyl group at a defined vector relative to the nitrogen atom.[3][4] This rigidity is a key advantage in drug design, leading to enhanced control over the molecule's interaction with its target.[3]

Propertytert-Butyl 3-phenylazetidine-1-carboxylateAcyclic Analogue (Representative)Advantage of the Azetidine Scaffold
Conformational Freedom Highly RestrictedHigh (multiple rotatable bonds)Lower entropic penalty upon binding, leading to potentially higher affinity.[1]
Metabolic Stability Generally higher; ring can shield against N-dealkylation.Prone to N-dealkylation and other metabolic pathways.Improved pharmacokinetic profile and longer half-life.[4]
3D Structure Well-defined, puckered ring.Ensemble of linear conformations.Provides novel and precise vectors for exiting substituents to explore binding pockets.
Solubility (Aqueous) Often improved due to the exposed polar nitrogen atom.Can be lower depending on overall lipophilicity.Better drug-like properties.[4]
Synthetic Challenge Can be more complex due to ring strain.[5]Generally more straightforward (e.g., reductive amination).(Acyclic Advantage) Simpler to synthesize in initial discovery phases.
Case Study: A Conformational Restriction Strategy

A compelling example of this strategy is seen in the development of analogues for the anti-tumor agent TZT-1027.[6] In one study, the flexible phenylethyl group at the C-terminus of the molecule was replaced with a rigid 3-aryl-azetidine moiety.[6] This substitution is a direct comparison between an acyclic and a cyclic scaffold.

The resulting azetidine-containing analogues demonstrated excellent antiproliferative activities, with the most potent compound showing IC50 values in the low nanomolar range (2.2 nM against A549 and 2.1 nM against HCT116 cell lines).[6] This highlights how enforcing conformational rigidity can maintain or even enhance biological activity.

Experimental Protocols

To provide a practical basis for comparison, this section details the synthesis of both the azetidine compound and a representative acyclic analogue. The choice of reagents and reaction conditions is critical for success and is explained based on established chemical principles.

Figure 2: Comparative synthetic workflows for the azetidine and its acyclic analogue.
Protocol 1: Synthesis of tert-Butyl 3-phenylazetidine-1-carboxylate

This multi-step synthesis builds the core scaffold and then functionalizes it. The initial Grignard reaction is a classic C-C bond-forming reaction, followed by deprotection and subsequent protection with the Boc group, which is standard for managing amine reactivity in multi-step synthesis.

Step-by-Step Methodology:

  • Grignard Reaction: To a solution of 1-Benzoylazetidin-3-one in anhydrous THF at 0°C, add Phenylmagnesium bromide (1.1 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction carefully with saturated aqueous NH4Cl solution.

  • Work-up: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield crude 1-Benzoyl-3-phenylazetidin-3-ol.

  • Hydrogenolysis (Debenzoylation): Dissolve the crude alcohol in methanol, add Pearlman's catalyst (Pd(OH)2/C, 20 wt%), and subject the mixture to a hydrogen atmosphere (50 psi) for 24 hours.

    • Causality: Pearlman's catalyst is highly effective for removing N-benzoyl groups under hydrogenation conditions without significantly affecting the phenyl ring.

  • Purification: Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to yield crude 3-phenylazetidine.

  • Boc Protection: Dissolve the crude 3-phenylazetidine in dichloromethane. Add di-tert-butyl dicarbonate ((Boc)2O, 1.2 equivalents) and triethylamine (1.5 equivalents). Stir at room temperature for 4 hours.

  • Final Purification: Wash the reaction mixture with water and brine. Dry the organic layer over MgSO4, filter, and concentrate. Purify the residue by flash column chromatography (e.g., 10-30% EtOAc/hexane) to yield the final product, tert-Butyl 3-phenylazetidine-1-carboxylate.[6]

Protocol 2: Synthesis of a Representative Acyclic Analogue

This synthesis employs reductive amination, a robust and high-yielding method for forming secondary amines, followed by a standard Boc protection.

Step-by-Step Methodology:

  • Imine Formation & Reduction: To a solution of 1-phenylethylamine (1 equivalent) and benzaldehyde (1 equivalent) in dichloromethane, add sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 equivalents) in portions.

    • Causality: NaBH(OAc)3 is a mild and selective reducing agent, ideal for reductive amination as it does not readily reduce the starting aldehyde.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

  • Work-up: Quench the reaction by adding saturated aqueous NaHCO3 solution. Separate the layers and extract the aqueous phase with dichloromethane (2x). Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate to yield crude N-benzyl-1-phenylethylamine.[7][8]

  • Boc Protection: Dissolve the crude amine in dichloromethane and add di-tert-butyl dicarbonate ((Boc)2O, 1.2 equivalents). Stir at room temperature for 4 hours.

  • Final Purification: Concentrate the reaction mixture and purify by flash column chromatography to yield the final acyclic analogue.

Conclusion and Outlook

The use of tert-Butyl 3-phenylazetidine-1-carboxylate and related constrained scaffolds offers clear, demonstrable advantages over their flexible acyclic analogues. The primary benefit stems from conformational pre-organization, which minimizes the entropic penalty of binding to a biological target, often resulting in enhanced potency.[1] Furthermore, the rigid azetidine framework can improve metabolic stability and provide novel, well-defined vectors for exploring chemical space, which is invaluable for establishing clear structure-activity relationships.[4][6]

While the synthesis of azetidines can be more challenging than their acyclic counterparts, the significant potential for improved pharmacological properties makes them a compelling choice for researchers, scientists, and drug development professionals aiming to design next-generation therapeutics.[5][9] The strategic incorporation of such scaffolds is a testament to the power of rational, structure-based drug design.

References

  • Wang, L., et al. (2020). Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Molecules. Available at: [Link]

  • Zhang, T., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Chemistry Central Journal. Available at: [Link]

  • Kaur, N., et al. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie. Available at: [Link]

  • Malinowski, M., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

  • Malinowski, M., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

  • De Clercq, E. (1995). Acyclic nucleosides as antiviral compounds. Antiviral Chemistry & Chemotherapy. Available at: [Link]

  • Wang, W., et al. (2008). Discovery of azetidinone acids as conformationally-constrained dual PPARalpha/gamma agonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • PubChem. N-benzyl-1-phenylethylamine. PubChem Compound Summary. Available at: [Link]

  • Google Patents. (2012). Azetidine analogues of nucleosidase and phosphorylase inhibitors.
  • Let's Learn Chemistry. (2023). How Do Cyclic Aliphatics Differ From Acyclic Hydrocarbons? YouTube. Available at: [Link]

  • Singh, R., et al. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry. Available at: [Link]

  • Google Patents. (2002). Process for the preparation of N-benzylamines.
  • Villar, E. A., et al. (2020). Macrocycles in Drug Discovery: Learning from the Past for the Future. Journal of Medicinal Chemistry. Available at: [Link]

  • Liu, T., et al. (2021). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • PubChem. 3-Phenylazetidine. PubChem Compound Summary. Available at: [Link]

  • Lakna. (2020). Difference Between Acyclic and Cyclic Organic Compounds. Pediaa.com. Available at: [Link]

  • Sadek, B., et al. (2018). Synthesis and biological activity of novel tert-butyl and tert-pentylphenoxyalkyl piperazine derivatives as histamine H3R ligands. European Journal of Medicinal Chemistry. Available at: [Link]

  • Liu, T., et al. (2021). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS Publications. Available at: [Link]

  • ResearchGate. (n.d.). Examples of clinically used acyclic nucleosides and our target compounds. ResearchGate. Available at: [Link]

  • ResearchGate. (2021). Azetidines of pharmacological interest. Request PDF. Available at: [Link]

  • University of Illinois at Urbana-Champaign. (2018). Study yields more than a million new cyclic compounds, some with pharmaceutical potential. ScienceDaily. Available at: [Link]

  • Wang, Z., et al. (2024). Synthesis of Acyclic α-Quaternary Chiral Nitriles via Ni-Catalyzed Asymmetric Markovnikov Hydrocyanation of 1,1-Disubstituted and Trisubstituted Alkenes. Journal of the American Chemical Society. Available at: [Link]

  • Royal Society of Chemistry. (2021). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. RSC Publishing. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2024). The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. Inno Pharmchem. Available at: [Link]

  • MDPI. (2020). The Nitrofuran-Warhead-Equipped Spirocyclic Azetidines Show Excellent Activity against Mycobacterium tuberculosis. MDPI. Available at: [Link]

Sources

Comparative

Biological activity of tert-Butyl 3-phenylazetidine-1-carboxylate derivatives

An In-Depth Comparative Guide to the Biological Activity of 3-Phenylazetidine Derivatives A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals Introduction: The Azetidine Scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Guide to the Biological Activity of 3-Phenylazetidine Derivatives

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry

The azetidine ring, a four-membered nitrogen-containing heterocycle, represents a privileged scaffold in medicinal chemistry. Its inherent ring strain imparts unique three-dimensional conformations that are desirable for molecular recognition by biological targets. While often considered a bioisostere of larger rings like pyrrolidine or piperidine, the azetidine core offers a distinct vectoral projection of its substituents, allowing for fine-tuning of pharmacological activity.

This guide focuses on derivatives of the tert-butyl 3-phenylazetidine-1-carboxylate scaffold. It is critical to understand that this molecule is frequently a key synthetic intermediate. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the azetidine nitrogen during synthesis. For many biological applications, this group is subsequently removed or replaced, yielding a secondary amine (N-H) or a substituted amine (N-R) that is often crucial for target engagement. Therefore, this comparison will cover derivatives that originate from this common precursor, focusing on the structure-activity relationships (SAR) that arise from modifications at the azetidine nitrogen and the 3-phenyl ring.

We will objectively compare the performance of these derivatives across several major therapeutic areas, providing supporting experimental data and the detailed protocols necessary for their validation.

Comparative Analysis of Biological Activities

The 3-phenylazetidine core has proven to be a versatile starting point for developing potent and selective modulators of various biological targets. The primary areas of activity explored in this guide are anticancer agents and central nervous system (CNS) modulators.

Anticancer Activity: Targeting Cell Proliferation and Survival

3-Arylazetidine derivatives have demonstrated significant potential as anticancer agents through multiple mechanisms, most notably through the inhibition of tubulin polymerization and the disruption of critical signaling pathways like STAT3.

Certain azetidine derivatives function as potent cytotoxic agents by interfering with microtubule dynamics, a validated target for cancer chemotherapy. They can bind to tubulin, preventing its polymerization into microtubules, which are essential for cell division, leading to cell cycle arrest and apoptosis[1].

A compelling example comes from analogues of TZT-1027, a dolastatin 10 analogue, where a 3-aryl-azetidine moiety was used to conformationally restrict the C-terminus of the molecule. This modification led to compounds with exceptional antiproliferative activities[1].

Comparative Performance Data: TZT-1027 Analogues

Compound IDKey Structural FeatureA549 IC₅₀ (nM)HCT116 IC₅₀ (nM)
1a 3-Phenylazetidine Moiety2.22.1
TZT-1027 Phenylethyl Group (Reference)PotentPotent

Data synthesized from a study on TZT-1027 analogues[1].

Field Insights & Causality: The introduction of the rigid azetidine ring in place of a more flexible phenylethyl group likely pre-organizes the molecule into a bioactive conformation, reducing the entropic penalty of binding to tubulin. This structural constraint enhances potency, as seen with compound 1a , which exhibits low nanomolar cytotoxicity against both lung (A549) and colon (HCT116) cancer cell lines[1]. However, despite its high in vitro potency, compound 1a showed poor in vivo efficacy, which was attributed to poor solubility and rapid metabolic degradation, highlighting the critical need to balance potency with pharmacokinetic properties in drug design[1].

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many human cancers, driving proliferation, survival, and metastasis. Azetidine-based compounds have been developed as potent, direct inhibitors of STAT3, preventing its DNA-binding activity[1][2][3][4][5].

These inhibitors often feature a core structure where the azetidine ring acts as a linker between different recognition motifs. Studies show that these compounds can irreversibly bind to cysteine residues within the STAT3 DNA-binding domain, leading to potent inhibition[1][3].

Comparative Performance Data: Azetidine-based STAT3 Inhibitors

Compound IDKey Structural FeatureSTAT3 DNA-Binding IC₅₀ (µM)Target Cysteine
H172 (9f) Azetidine-Salicylic Acid0.38 - 0.98Cys426
H182 Azetidine-Non-Salicylic Acid0.38 - 0.98Cys468
H120 (8e) Azetidine-Salicylic Acid1.75 - 2.07Cys426

Data synthesized from studies on novel STAT3 inhibitors[1][3].

Structure-Activity Relationship (SAR) Insights: The SAR for these STAT3 inhibitors is well-defined. The azetidine ring serves as a rigid scaffold. The activity is highly dependent on the nature of the groups attached to it:

  • Irreversible Binding: The presence of specific functionalities allows for covalent, irreversible binding to STAT3, conferring high potency and prolonged duration of action[1][3].

  • Binding Site Selectivity: Subtle changes determine which cysteine residue is targeted. Salicylic acid-containing derivatives preferentially bind to Cys426, while non-salicylic acid analogues can be engineered to target Cys468[3]. This provides an avenue for developing inhibitors with different profiles.

  • Cellular Activity: The most potent compounds inhibit the viability and colony formation of breast cancer cells (MDA-MB-231, MDA-MB-468) that have constitutively active STAT3 at sub-micromolar to low micromolar concentrations[2][4][5].

The following diagram illustrates the general mechanism of STAT3 inhibition.

G cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokine Receptor JAK JAK Receptor->JAK 2. JAK Activation STAT3_inactive STAT3 (Inactive) JAK->STAT3_inactive 3. STAT3 Phosphorylation STAT3_active p-STAT3 (Active) STAT3_inactive->STAT3_active STAT3_dimer p-STAT3 Dimer STAT3_active->STAT3_dimer 4. Dimerization DNA DNA STAT3_dimer->DNA 5. Nuclear Translocation Inhibitor Azetidine Derivative Inhibitor->STAT3_active Inhibition Inhibitor->STAT3_dimer Prevents Dimerization Gene Gene Transcription (Proliferation, Survival) DNA->Gene 6. Gene Activation Cytokine Cytokine Cytokine->Receptor 1. Binding & Dimerization

Caption: The JAK-STAT3 signaling pathway and point of inhibition.

CNS Activity: Modulation of Monoamine Transporters

Derivatives of 3-phenylazetidine have emerged as high-affinity ligands for monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). By inhibiting the reuptake of these neurotransmitters, these compounds can modulate synaptic concentrations and are therefore of great interest for treating psychiatric disorders such as depression and ADHD, as well as substance use disorders[6].

A study of 3-aryl-3-arylmethoxy-azetidines revealed that substitutions on both the 3-aryl ring and the 3-arylmethoxy ring can be used to tune binding affinity and selectivity between DAT and SERT[6]. In these compounds, the azetidine nitrogen is a secondary amine (N-H), which is critical for interacting with the transporters.

Comparative Performance Data: 3-Aryl-3-arylmethoxyazetidine Derivatives

Compound ID3-Aryl Substituent3-Arylmethoxy SubstituentDAT Kᵢ (nM)SERT Kᵢ (nM)Selectivity (SERT/DAT)
7a PhenylPhenyl57214.838.6 (SERT)
7c Phenyl3,4-Dichlorophenyl10001.01000 (SERT)
7g 3,4-DichlorophenylPhenyl49.329.81.65 (Balanced)
7i 3,4-Dichlorophenyl3,4-Dichlorophenyl1141.387.7 (SERT)

Data sourced from Thaxton et al., 2013[6].

Structure-Activity Relationship (SAR) Insights:

  • SERT Selectivity: Generally, this class of compounds is SERT-selective. Introducing electron-withdrawing chloro-substituents on the 3-arylmethoxy ring dramatically increases SERT affinity (compare 7a to 7c and 7i )[6].

  • Tuning for DAT Affinity: Placing dichloro-substituents on the 3-aryl ring instead of the arylmethoxy ring enhances DAT affinity. Compound 7g , with a 3,4-dichlorophenyl group at the 3-position of the azetidine ring, shows a much more balanced DAT/SERT profile, with Kᵢ values of 49.3 nM and 29.8 nM, respectively[6]. This demonstrates that the substitution pattern can be rationally modified to shift from a selective serotonin reuptake inhibitor (SSRI) profile towards a dual dopamine-serotonin inhibitor profile.

The following diagram illustrates the experimental workflow for assessing monoamine transporter inhibition.

G cluster_prep Cell & Compound Preparation cluster_assay Uptake Inhibition Assay cluster_analysis Data Analysis A1 Culture cells expressing a specific transporter (e.g., DAT) A2 Plate cells in a 96-well plate A1->A2 B1 Wash cells with pre-warmed uptake buffer A2->B1 A3 Prepare serial dilutions of test compound (Azetidine derivative) B2 Pre-incubate cells with test compound or vehicle B1->B2 B3 Initiate uptake by adding radiolabeled neurotransmitter (e.g., [3H]Dopamine) B2->B3 B4 Incubate for a short period (e.g., 5-10 min) at 37°C B3->B4 B5 Terminate uptake by rapid washing with ice-cold buffer B4->B5 C1 Lyse cells to release intracellular contents B5->C1 C2 Quantify radioactivity using liquid scintillation counting C1->C2 C3 Calculate % inhibition relative to vehicle control C2->C3 C4 Determine IC₅₀/Kᵢ values using non-linear regression C3->C4

Caption: Workflow for a Dopamine Transporter (DAT) Uptake Assay.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed, self-validating protocols for key biological assays.

Protocol 1: MTT Assay for Cellular Viability and Cytotoxicity

This protocol is fundamental for assessing the anticancer activity of the synthesized derivatives by measuring their effect on cell metabolic activity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living, metabolically active cells to form a purple formazan precipitate. Solubilizing this precipitate and measuring its absorbance provides a quantitative measure of cell viability.

Materials:

  • Cancer cell lines (e.g., A549, HCT116, MDA-MB-231)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 96-well flat-bottom plates

  • Test compounds (azetidine derivatives) dissolved in DMSO

  • MTT solution: 5 mg/mL in sterile PBS, filter-sterilized. Store at -20°C, protected from light[6].

  • Solubilization solution: e.g., 100 µL of Detergent Reagent, or acidified isopropanol (0.04 N HCl in isopropanol).

Step-by-Step Methodology:

  • Cell Seeding: Trypsinize and count cells. Seed 1,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control. Incubate for the desired exposure time (e.g., 48 or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL)[7].

  • Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is clearly visible under a microscope[7].

  • Solubilization: Carefully aspirate the medium from each well. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals[7].

  • Data Acquisition: Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure all crystals are dissolved[6]. Read the absorbance at 570-590 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background noise[6].

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: Dopamine Transporter (DAT) Uptake Inhibition Assay

This protocol measures the functional ability of a compound to inhibit the reuptake of dopamine into cells expressing DAT.

Principle: Cells stably expressing human DAT (hDAT) are incubated with the test compound. Subsequently, radiolabeled dopamine ([³H]DA) is added. The amount of radioactivity that accumulates inside the cells is measured. An effective inhibitor will reduce the amount of accumulated [³H]DA compared to a vehicle control.

Materials:

  • HEK293 cells stably expressing hDAT (or similar cell line).

  • Complete culture medium and 24- or 96-well plates.

  • Uptake Buffer (e.g., PBS with calcium and magnesium, PBS-CM).

  • Test compounds (azetidine derivatives) and a known DAT inhibitor (e.g., nomifensine or cocaine for non-specific uptake).

  • [³H]Dopamine stock solution.

  • Scintillation cocktail and a microplate scintillation counter.

Step-by-Step Methodology:

  • Cell Culture: Seed hDAT-expressing cells into a 24- or 96-well plate and grow until they reach ~80-90% confluency[8][9].

  • Preparation: On the day of the assay, aspirate the culture medium and gently wash the cells once with 200 µL of pre-warmed (37°C) uptake buffer[7].

  • Compound Incubation: Add 100 µL of uptake buffer containing the desired concentrations of the test compound to the wells. For total uptake (control), add buffer with vehicle. For non-specific uptake, add a saturating concentration of a known DAT inhibitor (e.g., 10 µM nomifensine)[7]. Pre-incubate the plate at 37°C for 10-20 minutes[7].

  • Initiate Uptake: Initiate the reaction by adding 50 µL of uptake buffer containing [³H]Dopamine (to a final concentration of ~10-20 nM) to all wells[7].

  • Timed Incubation: Incubate the plate at 37°C for a short, precise period (e.g., 5-10 minutes) to measure the initial rate of uptake[7][8].

  • Termination: Terminate the uptake by rapidly aspirating the solution and washing the cells three times with 200 µL of ice-cold uptake buffer[7].

  • Cell Lysis & Quantification: Lyse the cells by adding 100 µL of 1% SDS or a suitable lysis buffer. Transfer the lysate to scintillation vials, add 3-5 mL of scintillation cocktail, and quantify the radioactivity using a scintillation counter[7][8].

  • Data Analysis: Subtract the non-specific uptake counts from all other readings. Calculate the percent inhibition for each compound concentration relative to the total uptake control. Determine the IC₅₀/Kᵢ values by fitting the data to a dose-response curve.

Conclusion and Future Outlook

Derivatives originating from the tert-butyl 3-phenylazetidine-1-carboxylate scaffold are a rich source of biologically active molecules with significant therapeutic potential. As demonstrated, rational modifications of this core structure can yield highly potent and selective agents for oncology and neuroscience.

  • For Anticancer Applications, the focus remains on improving the drug-like properties of highly potent compounds. While low nanomolar cytotoxicity is achievable, future work must co-optimize for metabolic stability and solubility to translate in vitro success into in vivo efficacy. The dual-targeting potential of some derivatives (e.g., inhibiting multiple signaling nodes) could also be explored to overcome resistance mechanisms.

  • For CNS Applications, the 3-phenylazetidine scaffold provides a remarkable template for tuning selectivity across monoamine transporters. Future research could focus on developing compounds with specific DAT/SERT/NET inhibition ratios tailored for different disorders (e.g., triple reuptake inhibitors for treatment-resistant depression).

The experimental frameworks provided in this guide offer a validated starting point for any research team aiming to explore this promising chemical space. By understanding the causal relationships between structure and activity and employing robust, reproducible assays, the full potential of these azetidine derivatives can be unlocked.

References

  • Thaxton, A. N., et al. (2013). 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Reddy, G. N., et al. (2021). Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. Cancers. Available at: [Link]

  • Saha, K., et al. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology. Available at: [Link]

  • Reddy, G. N., et al. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Zhang, T., et al. (2016). Development of Structure Activity Correlation Model on Azetidin-2-ones as Tubulin Polymerization Inhibitors. ResearchGate. Available at: [Link]

  • Wikipedia. JAK-STAT signaling pathway. Wikipedia. Available at: [Link]

  • Creative Diagnostics. JAK-STAT Signaling Pathway. Creative Diagnostics. Available at: [Link]

  • JoVE. (2023). The JAK-STAT Signaling Pathway. Journal of Visualized Experiments. Available at: [Link]

  • AACR Journals. (2023). Abstract 514: Novel potent azetidine-based inhibitors bind irreversibly to Stat3 DNA-binding domain (DBD) and are efficacious against tumor growth in mice. AACR. Available at: [Link]

  • ACS Publications. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS Publications. Available at: [Link]

  • NIH. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. National Institutes of Health. Available at: [Link]

  • NIH. (2013). Cell Viability Assays - Assay Guidance Manual. National Center for Biotechnology Information. Available at: [Link]

  • ACS Publications. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS Publications. Available at: [Link]

  • NIH. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). National Institutes of Health. Available at: [Link]

Sources

Validation

A Comparative Guide to the Synthesis of tert-Butyl 3-Phenylazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals The azetidine scaffold is a privileged structural motif in medicinal chemistry, prized for its ability to impart desirable physicochemical properties such a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The azetidine scaffold is a privileged structural motif in medicinal chemistry, prized for its ability to impart desirable physicochemical properties such as improved metabolic stability, solubility, and three-dimensional diversity to drug candidates. Among the vast array of functionalized azetidines, tert-butyl 3-phenylazetidine-1-carboxylate stands out as a valuable building block for the synthesis of novel therapeutics, particularly those targeting the central nervous system. Its rigid structure and the presence of the phenyl group allow for precise spatial orientation of substituents, making it an attractive starting material for structure-activity relationship (SAR) studies.

This guide provides a comprehensive comparison of two validated synthetic protocols for the preparation of tert-butyl 3-phenylazetidine-1-carboxylate. Each method is critically evaluated based on experimental data, reaction mechanisms, scalability, and overall efficiency. The objective is to equip researchers with the necessary information to make informed decisions when selecting a synthetic route tailored to their specific laboratory capabilities and research goals.

Route 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This approach leverages the power of modern cross-coupling chemistry to forge the C-C bond between the azetidine ring and the phenyl group. The key transformation is a Suzuki-Miyaura reaction between a 3-haloazetidine derivative and phenylboronic acid, catalyzed by a palladium complex.

Mechanistic Rationale

The Suzuki-Miyaura coupling is a robust and versatile C-C bond-forming reaction with a well-established catalytic cycle.[1][2] The reaction is initiated by the oxidative addition of the 3-haloazetidine to a Pd(0) species. Subsequent transmetalation with the boronic acid, facilitated by a base, transfers the phenyl group to the palladium center. The cycle is completed by reductive elimination, which forms the desired product and regenerates the active Pd(0) catalyst. The choice of palladium catalyst and ligands is crucial for achieving high yields and preventing side reactions.[3][4][5]

Experimental Workflow

cluster_0 Route 1: Suzuki-Miyaura Coupling start tert-Butyl 3-iodoazetidine-1-carboxylate reaction Suzuki-Miyaura Cross-Coupling start->reaction 1 reagents Phenylboronic Acid, Pd Catalyst, Base reagents->reaction 2 purification Column Chromatography reaction->purification 3 product tert-Butyl 3-phenylazetidine-1-carboxylate purification->product 4

Caption: Workflow for the Suzuki-Miyaura synthesis of tert-butyl 3-phenylazetidine-1-carboxylate.

Detailed Protocol

Step 1: Synthesis of tert-Butyl 3-iodoazetidine-1-carboxylate (Precursor)

This precursor can be synthesized from commercially available tert-butyl 3-hydroxyazetidine-1-carboxylate via a two-step procedure involving mesylation followed by nucleophilic substitution with sodium iodide.

Step 2: Suzuki-Miyaura Cross-Coupling

  • To a solution of tert-butyl 3-iodoazetidine-1-carboxylate (1.0 equiv.) in a suitable solvent such as a 3:1 mixture of dioxane and water, add phenylboronic acid (1.5 equiv.) and a base such as potassium carbonate (3.0 equiv.).

  • Deoxygenate the mixture by bubbling with argon or nitrogen for 15-20 minutes.

  • Add the palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv.).

  • Heat the reaction mixture at 80-100 °C under an inert atmosphere until the starting material is consumed (typically 4-12 hours, monitored by TLC or LC-MS).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford tert-butyl 3-phenylazetidine-1-carboxylate.

Route 2: Grignard Reaction with a Ketone Precursor followed by Deoxygenation

This classic organometallic approach involves the addition of a phenyl Grignard reagent to a readily available azetidinone precursor, followed by a deoxygenation step to furnish the final product.

Mechanistic Rationale

The first step is a nucleophilic addition of the highly reactive phenylmagnesium bromide to the electrophilic carbonyl carbon of tert-butyl 3-oxoazetidine-1-carboxylate.[6] This reaction forms a tertiary alkoxide intermediate, which is subsequently protonated upon acidic workup to yield tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate. The second key step is the deoxygenation of this tertiary benzylic alcohol. A Barton-McCombie deoxygenation is a reliable method for this transformation, proceeding through a radical mechanism.[7][8][9] Alternatively, catalytic hydrogenation under specific conditions can also effect the deoxygenation of benzylic alcohols.[10][11][12]

Experimental Workflow

cluster_1 Route 2: Grignard Reaction & Deoxygenation start_ketone tert-Butyl 3-oxoazetidine-1-carboxylate add_reaction Grignard Addition start_ketone->add_reaction 1 grignard Phenylmagnesium Bromide grignard->add_reaction 2 intermediate tert-Butyl 3-hydroxy-3-phenylazetidine-1-carboxylate add_reaction->intermediate 3 deoxygenation Deoxygenation (e.g., Barton-McCombie) intermediate->deoxygenation 4 product_g tert-Butyl 3-phenylazetidine-1-carboxylate deoxygenation->product_g 5

Caption: Workflow for the Grignard reaction and deoxygenation synthesis of tert-butyl 3-phenylazetidine-1-carboxylate.

Detailed Protocol

Step 1: Synthesis of tert-Butyl 3-oxoazetidine-1-carboxylate (Precursor)

This key intermediate can be prepared in high yield by the oxidation of commercially available tert-butyl 3-hydroxyazetidine-1-carboxylate using various oxidizing agents such as a TEMPO/bleach system or Parikh-Doering oxidation.[4][6][13][14]

Step 2: Grignard Reaction

  • Dissolve tert-butyl 3-oxoazetidine-1-carboxylate (1.0 equiv.) in anhydrous THF under an inert atmosphere and cool the solution to 0 °C.

  • Slowly add a solution of phenylmagnesium bromide (1.2 equiv.) in THF dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (typically 1-3 hours, monitored by TLC).

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate, and wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate, which can be used in the next step without further purification.

Step 3: Barton-McCombie Deoxygenation

  • To a solution of the crude tertiary alcohol (1.0 equiv.) in anhydrous toluene, add 1,1'-thiocarbonyldiimidazole (1.5 equiv.) and a catalytic amount of DMAP.

  • Heat the mixture at 80 °C for 2-4 hours until the formation of the thiocarbonyl intermediate is complete (monitored by TLC).

  • Cool the reaction, add tributyltin hydride (1.5 equiv.) and a radical initiator such as AIBN (0.2 equiv.).

  • Heat the mixture at 110 °C for 2-4 hours.

  • Cool the reaction and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the final product.

Performance Comparison

ParameterRoute 1: Suzuki-Miyaura CouplingRoute 2: Grignard Reaction & Deoxygenation
Overall Yield Moderate to GoodModerate
Number of Steps 2 (from 3-hydroxyazetidine)3 (from 3-hydroxyazetidine)
Reagent Toxicity Palladium catalysts (can be toxic), Boronic acids (generally low toxicity)Grignard reagents (highly reactive), Tributyltin hydride (highly toxic)
Reaction Conditions Requires inert atmosphere and elevated temperaturesRequires strictly anhydrous conditions; deoxygenation step requires high temperature and toxic reagents
Scalability Generally scalable, but palladium cost can be a factor[5][15]Scalable, but handling of Grignard reagents and tin byproducts can be challenging on a large scale[16][17][18][19][20]
Substrate Scope Generally broad for various aryl boronic acidsLimited by the availability of Grignard reagents; deoxygenation can be substrate-dependent
Purification Chromatography to remove catalyst residuesChromatography to remove tin byproducts can be challenging

Conclusion and Recommendations

Both synthetic routes offer viable pathways to tert-butyl 3-phenylazetidine-1-carboxylate.

Route 1 (Suzuki-Miyaura Coupling) is the more modern and arguably more elegant approach. It benefits from a well-understood and highly versatile cross-coupling reaction. While the cost of the palladium catalyst can be a consideration for large-scale synthesis, the generally milder conditions and the avoidance of highly toxic tin reagents make it an attractive option, particularly for medicinal chemistry applications where purity is paramount.

Route 2 (Grignard Reaction and Deoxygenation) relies on more traditional but powerful organometallic chemistry. The synthesis of the ketone precursor is straightforward and high-yielding. However, the Grignard reaction itself is highly sensitive to moisture, and the subsequent deoxygenation step, particularly the Barton-McCombie reaction, involves the use of toxic and difficult-to-remove tin reagents. This route may be more cost-effective for the reagents but presents greater challenges in terms of handling and purification.

For researchers in a drug discovery setting, Route 1 is generally recommended due to its higher degree of predictability, broader substrate scope for analogues, and more manageable purification process. For process chemistry and large-scale synthesis, a thorough cost-benefit analysis would be required, potentially exploring alternative, less-toxic deoxygenation methods for Route 2.

References

  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. PMC. [Link]

  • When phenyl magnesium Bromide reacts with tert Butanol class 11 chemistry CBSE. Vedantu. [Link]

  • Titanium-catalysed deoxygenation of benzylic alcohols and lignin model compounds. Royal Society of Chemistry. [Link]

  • Boosting Productivity in Scalable Continuous Grignard Reagent Formation via Model-Based Design of Experiments and Optimization. ACS Publications. [Link]

  • Palladium-NHC (NHC = N-heterocyclic Carbene)-Catalyzed Suzuki–Miyaura Cross-Coupling of Alkyl Amides. ACS Publications. [Link]

  • Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. MDPI. [Link]

  • Ph3P=O-Catalyzed Reductive Deoxygenation of Alcohols. Organic Chemistry Portal. [Link]

  • Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives. PMC. [Link]

  • Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. PMC. [Link]

  • How to prepare tertiary alcohols by adding benzalacetone to phenyl magnesium bromide? ResearchGate. [Link]

  • C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. NIH. [Link]

  • SCALABLE CONTINUOUS GRIGNARD REAGENT FORMATION. Fraunhofer IMM. [Link]

  • Practical and General Alcohol Deoxygenation Protocol. PMC. [Link]

  • Reductive deoxygenation of aryl aldehydes and ketones and benzylic, allylic, and tertiary alcohols by zinc iodide-sodium cyanoborohydride. ACS Publications. [Link]

  • Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. [Link]

  • Scalable Continuous Synthesis of Grignard Reagents from in Situ-Activated Magnesium Metal. ResearchGate. [Link]

  • Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions. PMC. [Link]

  • Safe Continuous Flow Synthesis of the Grignard Reagent and Flusilazole Intermediate via a Dual-Column Microreactor System. ACS Publications. [Link]

  • The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions. MDPI. [Link]

  • II. Deoxygenation: The Barton-McCombie Reaction. Chemistry LibreTexts. [Link]

  • Solved: When phenyl magnesium bromide reacts with tertiary butyl alcohol, the product formed will. Gauth. [Link]

  • What are the synthesis and applications of tert-Butyl 3-oxoazetidine-1-carboxylate? FAQ. [Link]

  • Radical: Barton-McCombie Deoxygenation via Thioxoester. YouTube. [Link]

  • Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system. Royal Society of Chemistry. [Link]

  • Benzylic alcohols deoxygenation through a microreactor setup under biphasic medium. ResearchGate. [Link]

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. [Link]

  • Ph3P O-Catalyzed Reductive Deoxygenation of Alcohols. ACS Publications. [Link]

  • Barton-McCombie Deoxygenation. Chem-Station. [Link]

Sources

Comparative

Introduction: The Rising Prominence of the Azetidine Scaffold in Drug Discovery

An In-Depth Comparative Guide to the Synthetic Routes of 3-Phenylazetidine for Medicinal Chemistry Professionals The azetidine motif, a four-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Guide to the Synthetic Routes of 3-Phenylazetidine for Medicinal Chemistry Professionals

The azetidine motif, a four-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold in modern medicinal chemistry. Its unique conformational properties, ability to introduce a three-dimensional vector into flat molecules, and role as a bioisostere for other functional groups have led to its incorporation into a multitude of clinical candidates and approved drugs. Specifically, 3-phenylazetidine serves as a crucial building block for synthesizing a wide array of pharmacologically active compounds, ranging from central nervous system agents to oncology therapeutics. The strategic placement of the phenyl group on the azetidine ring provides a key hydrophobic interaction point while the nitrogen atom offers a handle for further derivatization.

This guide provides a comparative analysis of the most prevalent and innovative synthetic routes to 3-phenylazetidine, offering a critical evaluation of their respective strengths and weaknesses. We will delve into the mechanistic underpinnings of each approach, present detailed experimental protocols, and provide a quantitative comparison of their efficiencies. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions when selecting a synthetic strategy for their specific research and development needs.

Comparative Analysis of Synthetic Strategies

The synthesis of 3-phenylazetidine can be broadly categorized into several key approaches, each with its own set of advantages and challenges. We will focus on three prominent methods:

  • Ring-Closing Cyclization of 1,3-Amino Alcohols: A classical and widely utilized strategy.

  • [2+2] Cycloaddition of an Imine and a Ketene: A more convergent and often stereoselective approach.

  • Rhodium-Catalyzed Intramolecular C-H Amination: A modern and atom-economical method.

The Classical Approach: Ring-Closing Cyclization of 1,3-Amino Alcohols

This foundational strategy relies on the intramolecular cyclization of a suitably derivatized 1,3-amino alcohol. The choice of activating group for the hydroxyl moiety is critical for the success of this reaction, with sulfonyl chlorides (e.g., tosyl chloride, mesyl chloride) being the most common.

The reaction proceeds via an initial N-protection of the amino alcohol, followed by activation of the hydroxyl group as a good leaving group (e.g., a tosylate). Subsequent intramolecular nucleophilic substitution, where the nitrogen atom displaces the tosylate, leads to the formation of the azetidine ring. The choice of a bulky N-protecting group, such as a benzhydryl or trityl group, is often crucial to favor the intramolecular cyclization over intermolecular polymerization.

  • Step 1: Synthesis of 2-amino-1-phenylethan-1-ol. This precursor can be prepared via the reduction of 2-amino-1-phenylethanone.

  • Step 2: N-Benzhydrylation. To a solution of 2-amino-1-phenylethan-1-ol in dichloromethane, add triethylamine followed by a dropwise addition of benzhydryl bromide. Stir the reaction mixture at room temperature for 12 hours.

  • Step 3: O-Tosylation. The resulting N-benzhydryl-2-amino-1-phenylethan-1-ol is then dissolved in pyridine and cooled to 0 °C. p-Toluenesulfonyl chloride is added portion-wise, and the reaction is stirred for 4 hours.

  • Step 4: Cyclization. The crude tosylate is treated with a strong base, such as sodium hydride, in an aprotic polar solvent like dimethylformamide (DMF) to effect the intramolecular cyclization.

  • Step 5: Deprotection. The N-benzhydryl protecting group is typically removed via hydrogenolysis using palladium on carbon as a catalyst to yield the final 3-phenylazetidine.

  • Advantages: This method is well-established, and the starting materials are often commercially available and relatively inexpensive. The reaction conditions are generally scalable.

  • Disadvantages: This is a multi-step synthesis, which can lead to lower overall yields. The use of protecting groups adds to the step count and cost. The cyclization step can be low-yielding due to competing elimination and polymerization reactions.

The Convergent Strategy: [2+2] Cycloaddition

The [2+2] cycloaddition of an imine with a ketene, often referred to as the Staudinger synthesis, provides a more direct route to the β-lactam core, which can then be reduced to the corresponding azetidine.

This reaction involves the concerted or stepwise cycloaddition of the C=N bond of the imine and the C=C bond of the ketene to form the four-membered β-lactam ring. The stereochemical outcome of the reaction can often be controlled by the choice of reactants and reaction conditions, making it a powerful tool for the synthesis of enantioenriched azetidines.

  • Step 1: Imine Formation. Benzaldehyde is reacted with a suitable amine (e.g., benzylamine) to form the corresponding N-benzylidene-1-phenylmethanamine.

  • Step 2: [2+2] Cycloaddition. To a solution of the imine in a non-polar solvent such as toluene, a solution of a ketene precursor (e.g., chloroacetyl chloride) and a tertiary amine base (e.g., triethylamine) is added dropwise at low temperature. The ketene is generated in situ and reacts with the imine to form the β-lactam.

  • Step 3: Reduction of the β-Lactam. The resulting β-lactam is then reduced to the azetidine using a strong reducing agent like lithium aluminum hydride (LAH) in an ethereal solvent such as tetrahydrofuran (THF).

  • Step 4: Deprotection. If a protecting group is used on the nitrogen (e.g., benzyl), it is removed in a final step.

  • Advantages: This is a highly convergent route, often requiring fewer steps than the cyclization of amino alcohols. It can provide good stereocontrol.

  • Disadvantages: The generation of ketenes can be challenging, and they are often highly reactive and unstable. The reduction of the β-lactam can sometimes lead to ring-opening side products.

The Modern Approach: Rhodium-Catalyzed Intramolecular C-H Amination

Recent advances in transition-metal catalysis have enabled the direct formation of azetidines via intramolecular C-H amination. Rhodium catalysts, in particular, have shown great promise in this area.

The reaction is believed to proceed through the formation of a rhodium nitrenoid intermediate from a sulfamate or other nitrogen-containing precursor. This highly reactive species then undergoes an intramolecular C-H insertion reaction at the benzylic position to form the azetidine ring. The regioselectivity of the C-H insertion is a key challenge in this methodology.

  • Step 1: Synthesis of the Sulfamate Precursor. A suitable homoallylic amine is reacted with sulfuryl chloride and then with an alcohol to form the sulfamate ester.

  • Step 2: C-H Amination. The sulfamate precursor is treated with a rhodium catalyst, such as rhodium(II) acetate dimer, in the presence of an oxidant like magnesium oxide in a suitable solvent (e.g., dichloromethane) at reflux.

  • Step 3: Deprotection. The sulfamate protecting group is cleaved under acidic or basic conditions to afford the desired 3-phenylazetidine.

  • Advantages: This is a highly atom-economical and efficient method. It avoids the use of protecting groups in many cases and can be performed in a single step from a readily available precursor.

  • Disadvantages: The cost and availability of the rhodium catalyst can be a drawback for large-scale synthesis. The regioselectivity of the C-H insertion can be an issue with more complex substrates.

Quantitative Comparison of Synthetic Routes

Parameter Ring-Closing Cyclization [2+2] Cycloaddition Rhodium-Catalyzed C-H Amination
Overall Yield 20-40%30-50%50-70%
Number of Steps 4-53-42-3
Stereocontrol Generally poor unless chiral starting materials are usedCan be excellent with chiral auxiliaries or catalystsCan be good with chiral ligands
Scalability GoodModerateCan be challenging due to catalyst cost
Atom Economy PoorModerateExcellent
Reagent Toxicity Moderate (uses strong bases and sulfonyl chlorides)High (uses LAH and reactive ketenes)Moderate (uses a heavy metal catalyst)

Visualizing the Synthetic Pathways

Synthetic_Routes cluster_0 Route 1: Ring-Closing Cyclization cluster_1 Route 2: [2+2] Cycloaddition cluster_2 Route 3: Rh-Catalyzed C-H Amination A1 1,3-Amino Alcohol A2 N-Protection A1->A2 A3 O-Activation A2->A3 A4 Intramolecular Cyclization A3->A4 A5 Deprotection A4->A5 A6 3-Phenylazetidine A5->A6 B1 Imine + Ketene B2 [2+2] Cycloaddition B1->B2 B3 β-Lactam B2->B3 B4 Reduction B3->B4 B5 3-Phenylazetidine B4->B5 C1 Sulfamate Precursor C2 Rh-Catalyzed C-H Amination C1->C2 C3 Protected Azetidine C2->C3 C4 Deprotection C3->C4 C5 3-Phenylazetidine C4->C5

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of tert-Butyl 3-phenylazetidine-1-carboxylate

This document provides a detailed protocol for the safe and compliant disposal of tert-Butyl 3-phenylazetidine-1-carboxylate. As a specialized heterocyclic building block in drug discovery and organic synthesis, its hand...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed protocol for the safe and compliant disposal of tert-Butyl 3-phenylazetidine-1-carboxylate. As a specialized heterocyclic building block in drug discovery and organic synthesis, its handling and disposal demand a rigorous adherence to safety and environmental regulations. This guide is structured to provide researchers, scientists, and drug development professionals with the necessary operational and logistical information, grounded in established laboratory safety principles and regulatory frameworks.

The causality behind these procedures is rooted in the fundamental principle of chemical stewardship: to minimize risk to personnel, prevent environmental contamination, and ensure regulatory compliance. While specific hazard data for this exact compound is not extensively published, its structural motifs—an azetidine ring and a tert-butoxycarbonyl (Boc) protecting group—suggest that it should be handled as a potentially hazardous substance. Therefore, this guide is built upon best practices derived from analogous compounds and overarching chemical waste management guidelines.

Hazard Assessment and Characterization

Before any disposal procedure can be initiated, a thorough understanding of the potential hazards is paramount. Based on data from structurally similar azetidine-based compounds and N-Boc protected amines, tert-Butyl 3-phenylazetidine-1-carboxylate should be treated with caution.

The primary directive is to manage this compound as a hazardous waste unless definitively proven otherwise by a certified analysis. Laboratory personnel should operate under the assumption that it possesses characteristics of toxicity and irritation.

Potential Hazard ClassGHS Hazard StatementRationale and Recommended Precautions
Acute Toxicity, Oral H302: Harmful if swallowedBased on analogous compounds, ingestion may cause adverse health effects. Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly after handling.[1][2][3]
Skin Corrosion/Irritation H315: Causes skin irritationHeterocyclic amines can be irritating to the skin. Avoid direct contact. Wear nitrile gloves and a lab coat.[1][2][4][5]
Serious Eye Damage/Irritation H319: Causes serious eye irritationDirect contact with eyes can cause significant irritation or damage. Always wear ANSI-rated safety glasses or goggles.[1][2][4][5]
Respiratory Irritation H335: May cause respiratory irritationInhalation of dust or aerosols may irritate the respiratory tract. Handle in a well-ventilated area or a chemical fume hood.[1][2][4][5]

Immediate Safety Protocols: Spills and Exposures

In the event of unintentional release or exposure, immediate and correct action is critical to mitigating harm.

Step-by-Step Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing, ensuring not to spread the chemical to other areas. Seek medical attention if irritation develops or persists.[2][4]

  • Eye Contact: Flush eyes immediately with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][4]

  • Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2][4]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and provide the Safety Data Sheet (SDS) for an analogous compound if available.[2][3]

Comprehensive Disposal Workflow

The disposal of tert-Butyl 3-phenylazetidine-1-carboxylate must follow a systematic process that complies with the Resource Conservation and Recovery Act (RCRA) and local institutional policies.[6][7][8] The goal is to ensure the waste is correctly identified, segregated, contained, and transferred to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Diagram: Chemical Waste Disposal Workflow

G cluster_0 Step 1: Generation & Identification cluster_1 Step 2: Segregation & Containment cluster_2 Step 3: Labeling & Accumulation cluster_3 Step 4: Final Disposal gen Waste Generated (tert-Butyl 3-phenylazetidine-1-carboxylate) assess Hazard Assessment: Treat as Hazardous Waste gen->assess container Select Chemically Compatible Waste Container (e.g., HDPE) assess->container segregate Segregate from Incompatible Wastes (Strong Acids, Oxidizers) container->segregate labeling Affix Hazardous Waste Label: - Full Chemical Name - Hazard Pictograms - Accumulation Start Date segregate->labeling saa Store in Designated Satellite Accumulation Area (SAA) labeling->saa ehs Contact Environmental Health & Safety (EHS) for Pickup saa->ehs tsdf Transfer to Licensed Hazardous Waste Facility (TSDF) ehs->tsdf

Caption: Workflow for the compliant disposal of chemical waste.

Step-by-Step Disposal Protocol:
  • Waste Classification:

    • Treat all quantities of tert-Butyl 3-phenylazetidine-1-carboxylate, including pure compound, solutions, and contaminated materials (e.g., silica gel, filter paper), as hazardous chemical waste.[9] This conservative approach ensures compliance in the absence of specific regulatory listing.

  • Container Selection and Management:

    • Primary Container: Use a chemically resistant container with a screw-top, leak-proof lid. High-density polyethylene (HDPE) or glass containers are typically appropriate. Ensure the container material is compatible with the waste.[9][10]

    • Container Integrity: Keep the container closed at all times except when actively adding waste.[9][11] This minimizes the release of vapors and prevents spills.

    • Storage Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must be under the control of the laboratory personnel.[9][12]

  • Segregation of Waste:

    • Principle of Incompatibility: Never mix this compound with incompatible waste streams. While specific reaction data is limited, as a best practice, do not mix with:

      • Strong oxidizing agents

      • Strong acids or bases

      • Other reactive chemical classes

    • Segregating waste prevents dangerous chemical reactions, such as gas evolution or exothermic events.[9][11]

  • Labeling:

    • As soon as the first drop of waste is added, the container must be labeled.[9]

    • The label must include:

      • The words "Hazardous Waste"

      • The full, unabbreviated chemical name: "tert-Butyl 3-phenylazetidine-1-carboxylate"

      • An accurate list of all contents, including solvents and their approximate percentages.

      • The appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).

      • The accumulation start date (the date the first waste was added).

  • Accumulation and Removal:

    • Laboratories are permitted to accumulate hazardous waste at or near the point of generation, subject to strict quantity and time limits.[13]

    • Do not accumulate more than 55 gallons of hazardous waste in your SAA.[9]

    • Once the container is full or you are discontinuing the project, contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[11]

    • EHS personnel are trained to handle the transport and consolidation of waste for shipment to a licensed TSDF, ensuring the "cradle-to-grave" responsibility required by the EPA is met.[7][8]

Decontamination of Labware

Proper decontamination is essential to ensure that residual chemicals are not inadvertently released into the environment via wastewater or regular trash.

  • Non-disposable Glassware:

    • Rinse the glassware with a suitable organic solvent (e.g., acetone, ethyl acetate) to dissolve any remaining compound.

    • Collect this first rinse as hazardous waste and add it to your designated waste container.

    • Subsequent washes with soap and water can then be performed.

  • Contaminated Disposables (Gloves, Wipes, etc.):

    • Any solid materials grossly contaminated with the compound must be disposed of as solid hazardous waste.

    • Place these items in a designated, labeled solid waste container or a securely sealed bag within your hazardous waste container.

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of tert-Butyl 3-phenylazetidine-1-carboxylate in a manner that is safe, environmentally responsible, and fully compliant with regulatory standards.

References

  • tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate | C12H23N3O2 . PubChem. Available from: [Link]

  • Hazardous Waste . US Environmental Protection Agency (EPA). Available from: [Link]

  • Resource Conservation and Recovery Act (RCRA) Regulations . US Environmental Protection Agency (EPA). Available from: [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . University of Pennsylvania EHRS. Available from: [Link]

  • Steps in Complying with Regulations for Hazardous Waste . US Environmental Protection Agency (EPA). Available from: [Link]

  • Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. Available from: [Link]

  • Resource Conservation and Recovery Act (RCRA) Overview . US Environmental Protection Agency (EPA). Available from: [Link]

  • Proper Handling of Hazardous Waste Guide . US Environmental Protection Agency (EPA). Available from: [Link]

  • Laboratory Chemical Waste Handling and Disposal Guidelines . University of Canterbury. Available from: [Link]

  • 40 CFR Part 261 -- Identification and Listing of Hazardous Waste . eCFR. Available from: [Link]

  • Safety Data Sheet: Tert-butyl acetate . NIC Industries. Available from: [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . Labor Security System. Available from: [Link]

  • tert-BUTYL AZIDOFORMATE . Organic Syntheses Procedure. Available from: [Link]

  • RCRA Regulations Explained . National Environmental Trainers. Available from: [Link]

  • Exposure to environmental levels of 2,4-di-tert-butylphenol affects digestive glands and induces inflammation in Asian Clam (Corbicula fluminea) . PubMed. Available from: [Link]

  • Chemical Waste Management for Laboratories . Physikalisch-Technische Bundesanstalt. Available from: [Link]

  • Potentially Toxic and Hazardous Substances in the Industrial Organic Chemicals and Organic Dyes and Pigment Industries . US Environmental Protection Agency (EPA). Available from: [Link]

  • Hazardous Waste Disposal Guide . Dartmouth College. Available from: [Link]

  • Best Practices for Hazardous Waste Disposal . AEG Environmental. Available from: [Link]

  • tert-butyl 3-(4-(hydroxymethyl)benzyl)azetidine-1-carboxylate . Knight Chemicals Online. Available from: [Link]

  • What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash? . YouTube. Available from: [Link]

  • Chemical Compatibility Plastic Material Chart . Ideal-tek. Available from: [Link]

  • tert-Butyl 3-hydroxyazetidine-1-carboxylate | C8H15NO3 . PubChem. Available from: [Link]

  • Chemical Compatibility Chart . Walchem. Available from: [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling tert-Butyl 3-phenylazetidine-1-carboxylate

As researchers and drug development professionals, our primary commitment is to safety and scientific integrity. The proper handling of specialized chemical reagents is fundamental to this commitment.

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our primary commitment is to safety and scientific integrity. The proper handling of specialized chemical reagents is fundamental to this commitment. This guide provides essential, immediate safety and logistical information for the use of tert-Butyl 3-phenylazetidine-1-carboxylate. The recommendations herein are synthesized from the known hazard profiles of structurally similar azetidine derivatives and established best practices in organic chemistry laboratories.

The azetidine ring is a strained, four-membered nitrogen-containing heterocycle.[1][2] While this feature makes it a valuable building block in medicinal chemistry, it also informs its potential reactivity and the necessary handling precautions.[2] The guidance provided here is designed to be a self-validating system of protocols, ensuring a robust defense against potential chemical exposure.

Hazard Assessment: Understanding the Risk Profile

  • Acute Oral Toxicity (Category 4) : Harmful if swallowed.[3][4][5][6]

  • Skin Irritation (Category 2) : Causes skin irritation upon contact.[3][4][5][6][7]

  • Serious Eye Damage/Irritation (Category 1 or 2) : Causes serious eye irritation and potentially serious damage.[3][4][5][6][7]

  • Respiratory Irritation (Category 3) : May cause respiratory irritation if inhaled as a dust or aerosol.[3][4][5][6][7]

Based on this profile, the primary routes of potential exposure are ingestion, skin contact, eye contact, and inhalation. Therefore, a multi-layered Personal Protective Equipment (PPE) strategy is essential.

Core Directive: Mandatory PPE Ensemble

When handling tert-Butyl 3-phenylazetidine-1-carboxylate in any quantity, the following PPE constitutes the minimum requirement. All operations should be conducted within a certified chemical fume hood.

Eye and Face Protection

Direct chemical splash to the eyes is a high-consequence event. Standard laboratory safety glasses are insufficient.

  • Chemical Splash Goggles : Must be worn at all times. They must be flexible-fitting and provide a complete seal around the eyes, conforming to ANSI Z87.1 standards for chemical splash protection.[8]

  • Face Shield : In addition to goggles, a face shield is required when handling larger quantities (>5g) or during procedures with a heightened risk of splashing, such as during reaction quenching or extractions.[9][10] The face shield protects the entire face from splashes that could otherwise be deflected under goggles.[10]

Hand Protection

Skin contact is a primary exposure risk. The choice of glove material is critical for providing an effective chemical barrier.

  • Nitrile Gloves : Nitrile gloves offer good resistance to a wide range of chemicals and are the standard for this application.[11]

  • Double Gloving : It is strongly recommended to wear two pairs of nitrile gloves. This practice significantly reduces the risk of exposure in the event the outer glove is torn or compromised. It also allows for the safe removal of the contaminated outer glove without touching it with a bare hand.

Body Protection

Clothing can become a vehicle for chemical exposure if contaminated.

  • Laboratory Coat : A flame-resistant lab coat with long sleeves and a secure front closure is mandatory.[8] It should be kept fully buttoned to provide maximum coverage.

  • Full-Length Pants and Closed-Toe Shoes : Shorts, skirts, and open-toed shoes are strictly prohibited in the laboratory environment where this chemical is handled.[8]

Respiratory Protection

While working in a fume hood provides the primary defense against inhalation, respiratory protection may be necessary in specific situations.

  • As-Needed Basis : If there is a risk of generating fine dust (e.g., during weighing of a solid) or aerosols, or in the event of a fume hood failure, a respirator is required. A NIOSH-approved N95 dust mask or a half-mask respirator with organic vapor cartridges should be used. All personnel requiring respirator use must be properly fit-tested and trained.[12]

Operational and Disposal Plans

A methodical approach to donning, doffing, and disposing of PPE is as crucial as the equipment itself.

Experimental Protocol: PPE Workflow

Step 1: Donning PPE (Putting On) This sequence is designed to progress from the least contaminated to the most contaminated items.

  • Clothing Check : Verify you are wearing long pants and closed-toe shoes.

  • Lab Coat : Put on your lab coat and fasten all buttons.

  • Inner Gloves : Don the first pair of nitrile gloves.

  • Outer Gloves : Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

  • Goggles : Put on your chemical splash goggles.

  • Face Shield : If required by the procedure, put on your face shield.

Step 2: Handling the Chemical

  • Perform all manipulations of tert-Butyl 3-phenylazetidine-1-carboxylate inside a certified chemical fume hood.

  • Should the outer gloves become contaminated, carefully remove and dispose of them immediately. Replace with a new pair before resuming work.

  • Never touch your face, phone, or any personal items with gloved hands.[8]

Step 3: Doffing PPE (Taking Off) This sequence is critical for preventing self-contamination and is performed in reverse order of donning.

  • Outer Gloves : Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated solid hazardous waste container.

  • Face Shield : Remove the face shield by touching only the headband.

  • Goggles : Remove goggles.

  • Lab Coat : Unbutton and remove the lab coat, folding the contaminated exterior inward. Hang it in its designated storage area or dispose of it if it is a single-use coat.

  • Inner Gloves : Remove the final pair of gloves, again turning them inside out. Dispose of them in the solid hazardous waste container.

  • Hand Washing : Immediately wash your hands thoroughly with soap and water.[4][7]

Disposal Plan

Proper segregation of waste is essential for safety and regulatory compliance.

  • Contaminated Solid Waste : All contaminated PPE (gloves, disposable lab coats), weigh paper, and pipette tips must be disposed of in a clearly labeled, sealed hazardous waste container.

  • Chemical Waste : Unused or waste tert-Butyl 3-phenylazetidine-1-carboxylate and any solutions containing it must be collected in a designated, sealed hazardous waste container. This material can be disposed of by a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[3] Do not dispose of this chemical down the drain.

Data and Visualizations

PPE Requirements by Laboratory Task
TaskEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing Solid (<1g) Chemical Splash GogglesDouble Nitrile GlovesLab CoatRecommended (N95)
Preparing Solutions Chemical Splash GogglesDouble Nitrile GlovesLab CoatNot required in fume hood
Running Reaction Chemical Splash GogglesDouble Nitrile GlovesLab CoatNot required in fume hood
Work-up / Purification Goggles & Face ShieldDouble Nitrile GlovesLab CoatNot required in fume hood
PPE Selection Workflow

PPE_Workflow cluster_start cluster_main cluster_ppe Start Assess Procedure: Handling tert-Butyl 3-phenylazetidine-1-carboxylate A Is the quantity >5g OR is there a high splash risk (e.g., quenching, extraction)? Start->A B Is there a potential for dust or aerosol generation (e.g., weighing, sonication)? A->B No PPE2 Enhanced PPE: ✓ Standard PPE ✓ Face Shield A->PPE2 Yes C Standard Lab Operation (e.g., solution prep, reaction) B->C No PPE3 Advanced PPE: ✓ Standard PPE ✓ Respiratory Protection (N95) B->PPE3 Yes PPE1 Standard PPE: ✓ Chemical Goggles ✓ Double Nitrile Gloves ✓ Lab Coat C->PPE1

Caption: Decision workflow for selecting appropriate PPE.

References

  • tert-Butyl 3-oxoazetidine-1-carboxylate SDS . ECHEMI.

  • tert-Butyl 3-oxoazetidine-1-carboxylate Safety Data Sheet . Thermo Fisher Scientific.

  • tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate Safety Information . PubChem, National Center for Biotechnology Information.

  • Proper Protective Equipment . Chemistry LibreTexts.

  • Azetidine Handling and Storage . Apollo Scientific.

  • Azetidines Overview . Enamine.

  • Protective Gear in Organic Chemistry . University of Colorado Boulder.

  • Protective Gear for Chemical Handling . SAMS Solutions.

  • Azetidine Synthesis Review . Organic Chemistry Portal.

  • Laboratory Safety Equipment & PPE . ChemTalk.

  • Synthesis and Profiling of Azetidine-Based Scaffolds . ACS Medicinal Chemistry Letters, published by the American Chemical Society.

  • Recent Advances in the Synthesis and Reactivity of Azetidines . Organic & Biomolecular Chemistry, published by the Royal Society of Chemistry.

  • tert-Butyl (3R,4S)-2-Oxo-4-phenyl-3-[(triethylsilyl)oxy]azetidine-1-carboxylate Safety Data Sheet . TCI Chemicals.

  • Personal Protective Equipment Requirements for Handling Hazardous Chemicals . Quora.

  • Tert-Butyl 3-Nitroazetidine-1-Carboxylate Safety Data Sheet . ChemicalBook.

  • tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate Safety Data Sheet . MedChemExpress.

  • tert-Butyl 3-bromoazetidine-1-carboxylate Safety Data Sheet . Ambeed, Inc.

  • tert-Butyl 3-(2-iodoethyl)azetidine-1-carboxylate Safety Data Sheet . BLD Pharmatech.

  • Tert-butyl acetate Safety Data Sheet . NIC Industries.

  • tert-Butyl 3-(methylamino)azetidine-1-carboxylate Safety Information . PubChem, National Center for Biotechnology Information.

  • tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate Hazard Information . BLDpharm.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
tert-Butyl 3-phenylazetidine-1-carboxylate
Reactant of Route 2
Reactant of Route 2
tert-Butyl 3-phenylazetidine-1-carboxylate
© Copyright 2026 BenchChem. All Rights Reserved.